Fmoc-Lys-Oall

Core Science & Biosynthesis

Fmoc-Lys(Alloc)-OH: A Definitive Guide to Orthogonal Protection in Advanced Peptide Synthesis

Executive Summary

In the landscape of modern peptide engineering, the ability to selectively modify specific residues without disrupting the primary sequence is paramount. Fmoc-Lys(Alloc)-OH (

- -(9-Fluorenylmethyloxycarbonyl)- - -allyloxycarbonyl-L-lysine) serves as a cornerstone building block for solid-phase peptide synthesis (SPPS). By employing a dual-protection strategy, it enables the synthesis of complex architectures, including cyclic peptides, branched dendrimers, and site-specifically conjugated therapeutics (e.g., fluorophores, PEGylation, or glycation) 1.

This technical whitepaper explores the physicochemical properties, mechanistic causality of its orthogonal deprotection, and self-validating protocols required to successfully implement Fmoc-Lys(Alloc)-OH in advanced drug development workflows.

The Mechanistic Imperative for Orthogonal Protection

Orthogonal protection relies on the principle that different protecting groups can be removed by completely distinct chemical mechanisms, allowing one group to be cleaved while the others remain intact.

For Fmoc-Lys(Alloc)-OH, the orthogonality is defined by two distinct chemical triggers:

• The Fmoc Group (

  - ): Base-labile. It is removed via a -elimination mechanism using a secondary amine, typically 20% piperidine in dimethylformamide (DMF). This allows for standard linear elongation of the peptide backbone.

• The Alloc Group (

  - ): Transition-metal-labile. It is entirely stable to the basic conditions of Fmoc removal and the highly acidic conditions of Boc/tBu removal. It is selectively cleaved by a Palladium(0) catalyst—most commonly Tetrakis(triphenylphosphine)palladium(0) ( )—in the presence of an allyl scavenger 2.

Logic of orthogonal deprotection for Fmoc-Lys(Alloc)-OH in peptide synthesis.

Physicochemical Profile

To ensure reproducibility in SPPS, understanding the physical parameters of the building block is critical. The table below summarizes the quantitative data for Fmoc-Lys(Alloc)-OH 3.

Property	Value / Description
Chemical Name	(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-(prop-2-enoxycarbonylamino)hexanoic acid
CAS Number	146982-27-6
Molecular Formula
Molecular Weight	452.50 g/mol
Melting Point	87 - 91 °C
Optical Rotation	-12 ± 1° (c=1% in DMF)
Solubility	Highly soluble in DMF, NMP, and DCM
Storage Conditions	2-8 °C (Protect from moisture and light)

Experimental Workflows: Self-Validating Protocols

The utility of Fmoc-Lys(Alloc)-OH is realized during the on-resin deprotection of the Alloc group, which liberates the

-amine for subsequent branching or cyclization.

The Causality of Reagent Selection

• Catalyst (

  ): Coordinates specifically with the allyl double bond to form a -allyl palladium complex.

• Scavenger (Phenylsilane,

  ): Acts as a nucleophile to intercept the -allyl complex. Phenylsilane is preferred over secondary amines (like morpholine) because it drives the reaction to completion rapidly (often under 30 minutes) and prevents the re-allylation of the liberated lysine amine 4.

• Atmosphere (Argon): Palladium(0) is highly sensitive to atmospheric oxygen, which oxidizes it to inactive Palladium(II). Degassing solvents is a non-negotiable step.

Step-by-Step Alloc Deprotection Protocol

This protocol is designed as a self-validating system for 0.1 mmol scale synthesis.

• Resin Preparation & Swelling:

  • Transfer the peptidyl-resin containing the incorporated Fmoc-Lys(Alloc)-OH to a fritted reaction vessel.

  • Swell the resin in anhydrous Dichloromethane (DCM) for 20 minutes. Causality: DCM maximizes resin swelling, ensuring the bulky Palladium catalyst can penetrate the polymer matrix to reach the Alloc sites.

• Solvent Degassing:

  • Bubble Argon gas through 10 mL of anhydrous DCM for at least 10 minutes to displace dissolved oxygen.

• Reagent Addition:

  • Add 24 equivalents (2.4 mmol, ~300 µL) of Phenylsilane (

    ) to the degassed DCM.

  • Add 0.1 to 0.2 equivalents (0.01 - 0.02 mmol, ~11.5 - 23 mg) of

    to the mixture. The solution should turn a pale, clear yellow.

• Reaction Execution:

  • Add the catalyst/scavenger cocktail to the resin.

  • Agitate gently under an Argon atmosphere for 20–30 minutes. Protect the vessel from light.

• Washing and Metal Scavenging:

  • Drain the reaction vessel.

  • Wash the resin extensively to remove Palladium byproducts: DCM (3x), DMF (3x), 0.5% sodium diethyldithiocarbamate in DMF (to chelate residual Pd, 2x), and finally DMF (3x).

• System Validation (Kaiser Test):

  • Perform a Kaiser (Ninhydrin) test on a few resin beads.

  • Validation Check: A deep blue color confirms the successful liberation of the primary

    -amine. If the beads remain colorless, repeat steps 2-5.

Step-by-step solid-phase workflow for branching using Fmoc-Lys(Alloc)-OH.

Advanced Applications in Therapeutics

The strategic incorporation of Fmoc-Lys(Alloc)-OH unlocks several advanced biochemical architectures:

• Lactam-Based Cyclization: By incorporating an Alloc-protected Lysine and an Allyl-ester-protected Aspartic or Glutamic acid, both protecting groups can be removed simultaneously via Pd(0) catalysis. The resulting free amine and free carboxylic acid can then be coupled on-resin (using PyBOP/DIPEA) to form a highly stable lactam bridge, a common motif in antimicrobial peptides and rigidified receptor agonists 5.

• Site-Specific Glycation Studies: Researchers studying neurodegenerative diseases utilize Fmoc-Lys(Alloc)-OH to synthesize Advanced Glycation End-products (AGEs). Following Alloc removal, the free lysine side-chain undergoes reductive amination with specific aldehydes to form carboxyethyl lysine (CEL) or carboxymethyl lysine (CML) modified peptides, which are critical for studying

  -synuclein aggregation 4.

• Antibody-Drug Conjugates (ADCs) & Fluorophores: The liberated

  -amine acts as a highly reactive nucleophile for the attachment of payload linkers, PEG chains for half-life extension, or fluorescent tags (like FITC or Cyanine dyes) prior to global cleavage from the resin.

References

• ResearchGate. "Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments" [Link]

• ACS Bio & Med Chem Au. "OBIMAP (One-Bead Interchain Multipeptide Assembly Platform)" [Link]

Sources

• 1. Buy Fmoc-Lys(Alloc)-OH | 146982-27-6 [smolecule.com]
• 2. Fmoc-Lys(Alloc)-OH Novabiochem 146982-27-6 [sigmaaldrich.com]
• 3. FMOC-LYS(ALOC)-OH | 146982-27-6 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Synthesis and Application of N-α-Fmoc-N-ε-allyloxycarbonyl-L-lysine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative of Orthogonal Protection in Advanced Peptide Synthesis

In the intricate field of peptide and protein synthesis, the strategic use of protecting groups is paramount to achieving the desired molecular architecture. Lysine, with its primary α-amino group and a nucleophilic ε-amino group on its side chain, presents a significant challenge in chemoselectivity. To address this, orthogonally protected lysine derivatives have become indispensable tools. This guide provides a comprehensive overview of the synthesis, purification, characterization, and application of N-α-Fmoc-N-ε-allyloxycarbonyl-L-lysine (Fmoc-Lys(Alloc)-OH), a versatile building block for advanced peptide synthesis.

The core principle of orthogonal protection lies in the ability to selectively deprotect one functional group in the presence of others under distinct, non-interfering conditions. Fmoc-Lys(Alloc)-OH exemplifies this principle, with the base-labile fluorenylmethyloxycarbonyl (Fmoc) group protecting the α-amine and the palladium-labile allyloxycarbonyl (Alloc) group safeguarding the ε-amine. This dual protection scheme allows for the precise and independent manipulation of the lysine side chain, enabling the construction of complex peptide structures such as branched and cyclic peptides.[1]

Synthesis of N-α-Fmoc-N-ε-allyloxycarbonyl-L-lysine: A Step-by-Step Guide

The synthesis of Fmoc-Lys(Alloc)-OH is typically achieved through the selective acylation of the ε-amino group of N-α-Fmoc-L-lysine (Fmoc-Lys-OH) with allyl chloroformate.

Reaction Scheme

Caption: Synthetic route for Fmoc-Lys(Alloc)-OH.

Experimental Protocol

This protocol is a representative procedure adapted from standard methods for the N-acylation of amino acids.

Materials:

• N-α-Fmoc-L-lysine (Fmoc-Lys-OH)

• Allyl chloroformate (Alloc-Cl)

• Sodium bicarbonate (NaHCO₃) or Diisopropylethylamine (DIEA)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Hexane

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolution: In a round-bottom flask, dissolve N-α-Fmoc-L-lysine (1 equivalent) in a mixture of 1,4-dioxane and water. The aqueous phase should contain a base such as sodium bicarbonate (2-3 equivalents) to act as a proton scavenger and maintain a basic pH.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath with gentle stirring. This is crucial to control the exothermicity of the reaction and minimize potential side reactions.

• Addition of Acylating Agent: Slowly add allyl chloroformate (1.1-1.2 equivalents) dropwise to the cooled and stirred solution. The slow addition prevents a rapid increase in temperature and ensures selective acylation of the more nucleophilic ε-amino group over the α-amino group, which is protected by the bulky Fmoc group.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting material.

• Work-up:

  • Once the reaction is complete, dilute the mixture with water and transfer it to a separatory funnel.

  • Wash the aqueous layer with ethyl acetate or diethyl ether to remove any unreacted allyl chloroformate and other organic impurities.

  • Carefully acidify the aqueous layer to a pH of 2-3 with 1 M HCl while cooling in an ice bath. The product, being a carboxylic acid, will precipitate out of the aqueous solution upon protonation.

  • Extract the precipitated product into a suitable organic solvent like ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash them with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Causality Behind Experimental Choices

• Choice of Base: A base is essential to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation. Sodium bicarbonate is a mild and effective inorganic base, while an organic base like DIEA can also be used, particularly if the reaction is conducted in a purely organic solvent system.

• Solvent System: A biphasic system of dioxane and water is often employed to dissolve both the polar amino acid salt and the less polar acylating agent, facilitating the reaction.

• Temperature Control: Maintaining a low temperature during the addition of the highly reactive allyl chloroformate is critical to ensure selectivity and prevent degradation of the starting material and product.

Purification and Characterization

The crude Fmoc-Lys(Alloc)-OH is typically a white to off-white solid and requires purification to be suitable for peptide synthesis.

Purification Protocol

Recrystallization:

• Dissolve the crude product in a minimal amount of a hot solvent in which it is soluble (e.g., ethyl acetate).

• Slowly add a non-solvent in which the product is insoluble (e.g., hexane) until the solution becomes turbid.

• Allow the solution to cool slowly to room temperature and then in a refrigerator to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold non-solvent, and dry under vacuum.

Column Chromatography:

For more challenging purifications, silica gel column chromatography can be employed using a solvent system such as a gradient of methanol in dichloromethane or ethyl acetate in hexane.

Characterization Data

Parameter	Typical Value/Description
Appearance	White to off-white powder
Molecular Formula	C₂₅H₂₈N₂O₆
Molecular Weight	452.50 g/mol
Melting Point	87-91 °C[2]
Optical Rotation	[α]²⁰/D −12±1°, c = 1% in DMF
Purity (HPLC)	≥95.0%

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expected signals include aromatic protons of the Fmoc group (around 7.3-7.8 ppm), the vinyl protons of the Alloc group (around 5.1-6.0 ppm), the methylene protons of the Alloc group (around 4.5 ppm), and the characteristic protons of the lysine backbone and side chain.

• ¹³C NMR: Expected signals will correspond to the carbonyl carbons of the Fmoc, Alloc, and carboxylic acid groups, the aromatic carbons of the Fmoc group, the vinyl carbons of the Alloc group, and the aliphatic carbons of the lysine moiety.

The Role of Fmoc-Lys(Alloc)-OH in Peptide Synthesis

The true utility of Fmoc-Lys(Alloc)-OH is realized in its application in solid-phase peptide synthesis (SPPS), particularly for creating non-linear peptide architectures.

Orthogonal Deprotection Strategy

The Fmoc group is readily cleaved by a secondary amine, typically a 20% solution of piperidine in DMF, to expose the α-amino group for subsequent amino acid coupling.[3] The Alloc group, on the other hand, is stable to these basic conditions but can be selectively removed using a palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), in the presence of a scavenger like morpholine or phenylsilane.[4][5]

Caption: Orthogonal deprotection of Fmoc and Alloc groups.

Applications

• Branched Peptides: After the linear peptide chain is assembled, the Alloc group on a lysine side chain can be selectively removed on-resin. A second peptide chain can then be synthesized from the newly exposed ε-amino group, creating a branched peptide.[1]

• Cyclic Peptides: The Alloc group can be used in conjunction with another orthogonally protected amino acid (e.g., Fmoc-Asp(OAll)-OH or Fmoc-Glu(OAll)-OH) to facilitate on-resin head-to-side-chain or side-chain-to-side-chain cyclization.

• Post-Synthesis Modification: The selective deprotection of the Alloc group allows for the site-specific attachment of various moieties to the lysine side chain, such as fluorescent labels, biotin, or drug molecules, after the main peptide backbone has been synthesized.

Safety Considerations

Allyl chloroformate is a highly toxic, corrosive, and flammable liquid. It is a lachrymator and can be fatal if inhaled. All handling of this reagent must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Conclusion

N-α-Fmoc-N-ε-allyloxycarbonyl-L-lysine is a cornerstone building block in modern peptide chemistry. Its synthesis, while requiring careful handling of hazardous reagents, is straightforward. The true power of this molecule lies in its orthogonal protection scheme, which provides researchers and drug developers with the flexibility to construct complex and precisely modified peptides. A thorough understanding of its synthesis, purification, and application is essential for any scientist working at the forefront of peptide research and development.

References

• Mastering Peptide Synthesis with Fmoc-Lys(Alloc)-OH: A Guide for Researchers. (URL not provided)
• Organic & Biomolecular Chemistry - RSC Publishing. (URL not provided)

• Fmoc-Lys(Aloc)-OH [146982-27-6] - Aapptec Peptides. (URL: [Link])

• WO2021007703A1 - A method for preparing liraglutide via a solid phase peptide synthesis - Google P

• Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block - PMC. (URL: [Link])

• Synthesis of Fmoc‐Lys[Seγ(Mob)‐Nϵ(Alloc)]‐OH. - ResearchGate. (URL: [Link])

• Fmoc-Lys(Alloc)-OH - CEM Corporation. (URL: [Link])

• WO2017114191A1 - Method for preparing sermaglutide - Google P

• Advances in Fmoc solid‐phase peptide synthesis - PMC - NIH. (URL: [Link])

Sources

• 1. nbinno.com [nbinno.com]
• 2. Fmoc-Lys(Alloc)-OH Novabiochem 146982-27-6 [sigmaaldrich.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. WO2017114191A1 - Method for preparing sermaglutide - Google Patents [patents.google.com]

Principle of the Alloc (allyloxycarbonyl) protecting group

An In-depth Technical Guide to the Principle of the Alloc (Allyloxycarbonyl) Protecting Group

Abstract

The allyloxycarbonyl (Alloc) group stands as a cornerstone in modern synthetic chemistry, offering a unique and versatile strategy for the protection of amines, alcohols, and thiols.[1][2] Its defining feature is a deprotection mechanism predicated on palladium(0) catalysis, which proceeds under exceptionally mild and neutral conditions. This characteristic grants the Alloc group orthogonality to a vast array of other common protecting groups, most notably the acid-labile tert-butoxycarbonyl (Boc) group and the base-labile fluorenylmethyloxycarbonyl (Fmoc) group.[3][4][5] This guide provides a comprehensive exploration of the Alloc group's core principles, from its mechanism of installation and cleavage to its strategic applications in complex multi-step syntheses, particularly in the fields of peptide, natural product, and carbohydrate chemistry.[3] Detailed experimental protocols, mechanistic diagrams, and troubleshooting insights are presented to equip researchers, scientists, and drug development professionals with the technical knowledge required for its effective implementation.

The Fundamental Chemistry of the Alloc Group

The Alloc group is a carbamate-based protecting group, structurally comprising an allyloxy moiety linked to a carbonyl group.[1] Its utility is not merely in its stability but in the sophisticated and highly selective method of its removal.

Stability and Orthogonality: A Strategic Advantage

The robustness of the Alloc group is a key pillar of its utility. It exhibits remarkable stability across a wide spectrum of reaction conditions, including the strongly acidic environments used to cleave Boc groups and the basic conditions required for Fmoc group removal.[1][4] This resilience allows for a hierarchical deprotection strategy in complex molecules bearing multiple protected functionalities. The cleavage of the Alloc group is achieved under neutral conditions using a palladium(0) catalyst in the presence of a nucleophilic scavenger, a method that leaves most other protecting groups untouched.[3][6] This "orthogonal" nature is fundamental to its application in intricate synthetic routes, such as Solid-Phase Peptide Synthesis (SPPS).[3][7]

Visualization: Structure of an Alloc-Protected Amine

Caption: General structure of an amine protected by the allyloxycarbonyl (Alloc) group.

Mechanism of Protection and Deprotection

A thorough understanding of the mechanisms governing the installation and cleavage of the Alloc group is paramount for its successful application.

Protection of Amines: A Nucleophilic Acyl Substitution

The introduction of the Alloc group is a straightforward process, typically proceeding in high yield.[3] The mechanism involves the nucleophilic attack of an amine on an activated allyl carbonate, such as allyl chloroformate (Alloc-Cl) or diallyl dicarbonate (Alloc₂O), in the presence of a mild base.[1][8]

Caption: Mechanism of amine protection using allyl chloroformate (Alloc-Cl).

Deprotection: The Palladium(0)-Catalyzed π-Allyl Complex Formation

The cleavage of the Alloc group is its most defining and valuable characteristic. The process is a catalytic cycle mediated by a palladium(0) source, most commonly tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄.[8][9]

The core of the mechanism involves several key steps:

• Catalyst Activation: The Pd(PPh₃)₄ catalyst exists in equilibrium with more reactive 14- and 12-electron species, Pd(PPh₃)₃ and Pd(PPh₃)₂, through ligand dissociation.[7]

• Coordination & Oxidative Addition: The active Pd(0) species coordinates to the π-system of the allyl group. This is followed by an oxidative addition step, where the palladium inserts into the allyl-oxygen bond, forming a cationic π-allyl palladium(II) complex.[7][8] The carbamate anion is released as the leaving group.

• Decarboxylation: The unstable carbamic acid intermediate rapidly and irreversibly decarboxylates, releasing the free amine and carbon dioxide (CO₂).[1]

• Scavenging & Catalyst Regeneration: A nucleophilic "scavenger" attacks the π-allyl palladium(II) complex. This crucial step transfers the allyl group to the scavenger and reduces Pd(II) back to the active Pd(0) catalyst, allowing the cycle to continue.[8][10]

Caption: Catalytic cycle for the palladium(0)-mediated deprotection of the Alloc group.

The Critical Role of the Allyl Scavenger

The choice of scavenger is not trivial and can significantly impact reaction efficiency and purity. Its primary role is to irreversibly trap the electrophilic π-allyl-palladium intermediate.[10] In the absence of an effective scavenger, the allyl cation can be captured by the newly liberated amine, leading to the formation of an undesired N-allyl byproduct, a common side reaction.[9]

A variety of scavengers are employed, broadly categorized as:

• Hydride Donors: These agents, such as phenylsilane (PhSiH₃), tributyltin hydride (Bu₃SnH), or sodium borohydride (NaBH₄), reduce the allyl group.[8][11] Phenylsilane is a widely used and effective choice.[3]

• Nucleophiles: Soft nucleophiles can attack the allyl group directly. Common examples include morpholine, dimedone, N,N'-dimethylbarbituric acid, and amine-borane complexes.[8][10][12]

For the deprotection of secondary amines, which are more susceptible to N-allylation, dimethylamine-borane complex (Me₂NH·BH₃) has been shown to be a particularly effective scavenger, often providing quantitative deprotection without side reactions.[10][13]

Experimental Protocols

The following protocols provide a self-validating system for the protection and deprotection of primary amines.

Protocol: Alloc Protection of a Primary Amine

This procedure describes a general method for the high-yield protection of an amine using allyl chloroformate.[3][8]

Reagents & Materials:

• Primary Amine (1.0 equiv)

• Allyl Chloroformate (1.1 - 1.5 equiv)

• Base: Sodium bicarbonate (NaHCO₃) (2-6 equiv)

• Solvent: Tetrahydrofuran (THF) and Water (or Dichloromethane)

• Standard workup and purification supplies

Step-by-Step Methodology:

• Dissolution: Dissolve the amine (1.0 equiv) in a biphasic mixture of THF and water (e.g., 1:1 v/v).

• Base Addition: Add sodium bicarbonate (2-6 equiv) to the solution.

• Reagent Addition: Cool the stirred mixture to 0 °C in an ice bath. Slowly add allyl chloroformate (1.1-1.5 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, perform an aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. Purify the crude product via column chromatography on silica gel.

Protocol: Palladium-Catalyzed Alloc Deprotection

This protocol details the most common and efficient method for Alloc group removal using a palladium catalyst and phenylsilane as the scavenger.[3][7][8]

Reagents & Materials:

• Alloc-protected substrate (1.0 equiv)

• Palladium Catalyst: Pd(PPh₃)₄ (5-10 mol %)

• Scavenger: Phenylsilane (PhSiH₃) (7-20 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Inert atmosphere supplies (Argon or Nitrogen)

Step-by-Step Methodology:

• Inert Atmosphere: Place the Alloc-protected substrate in a flask and establish an inert atmosphere (Argon or Nitrogen).

• Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous DCM.

• Reagent Addition: Add the scavenger, phenylsilane (7-20 equiv), to the solution.

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.05-0.1 equiv). The solution may turn yellow or orange.

• Reaction: Stir the reaction at room temperature (or 0 °C for sensitive substrates). Deprotection is often rapid, typically complete within 30-60 minutes. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product directly by column chromatography to remove the catalyst and scavenger byproducts.

Data Presentation: Comparative Reaction Conditions

The efficiency of Alloc protection and deprotection is influenced by the choice of reagents and conditions.

Table 1: Typical Conditions for Alloc Protection

Reagent	Base	Solvent	Temperature	Typical Yield	Reference
Alloc-Cl	NaHCO₃	THF/H₂O	0 °C to RT	>85%	[8]
Alloc-Cl	Pyridine	THF	0 °C to RT	>90%	[8]

| Alloc₂O | - | Dioxane/H₂O | RT | >90% |[8] |

Table 2: Common Conditions for Alloc Deprotection

Catalyst (mol%)	Scavenger (equiv)	Solvent	Temperature	Time	Reference
Pd(PPh₃)₄ (10%)	PhSiH₃ (7)	DCM	0 °C	1 h	[8]
Pd(PPh₃)₄ (5-10%)	Morpholine	THF	RT	30-60 min	[8][10]
Pd(PPh₃)₄ (10%)	Me₂NH·BH₃ (40)	DCM	RT	40-60 min	[9][10]

| Pd₂(dba)₃/dppb | Bu₃SnH | DCM | RT | <30 min |[4] |

Applications in Complex Synthesis

The unique orthogonality of the Alloc group has made it an indispensable tool in advanced organic synthesis.

Solid-Phase Peptide Synthesis (SPPS)

In SPPS, the Alloc group is frequently used to protect the side-chain functionality of amino acids like Lysine or Ornithine.[3][14] This allows the main peptide backbone to be assembled using standard Fmoc chemistry. Once the chain is complete, the Alloc group can be selectively removed on-resin, exposing the side-chain amine for further modification, such as branching, cyclization, or the attachment of labels and payloads.[7][15]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. proprep.com [proprep.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 5. Protecting Groups - Lokey Lab Protocols [lokeylab.wikidot.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. infoscience.epfl.ch [infoscience.epfl.ch]
• 12. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. peptide.com [peptide.com]
• 15. biotage.com [biotage.com]

Strategic Orthogonality in Solid-Phase Peptide Synthesis: A Chemoselective Handbook

Introduction: The Dimensionality of Protection

In modern therapeutic development, the linear peptide is merely a starting point. The rise of bicyclic peptides, antibody-drug conjugates (ADCs), and stapled helices demands a shift from 2D synthesis (N-to-C elongation) to 3D "multidimensional" orthogonality.

Orthogonality is defined by a system where one protecting group (PG) can be removed in the presence of others without affecting the integrity of the remaining groups or the resin linkage.[1][2][]

• Dimension 1: Temporary

  -amino protection (e.g., Fmoc).

• Dimension 2: Permanent side-chain protection (e.g., tBu, Trt).

• Dimension 3 & 4: Semi-permanent groups for on-resin modification (e.g., Alloc, ivDde, Mmt).

This guide synthesizes field-proven protocols for these advanced orthogonal strategies, focusing on the "why" and "how" of chemoselectivity.

The Foundation: Fmoc vs. Boc Paradigms[2][3][4]

While Boc chemistry (Acid/HF) remains vital for thioesters and difficult sequences (reducing aggregation via protonation), Fmoc/tBu is the industrial standard due to its milder, orthogonal nature.

The Fmoc Mechanism & Causality

Fmoc removal is driven by base-induced

-elimination.[][4][5] The choice of base dictates the reaction quality:

• Piperidine (20%): The gold standard. Acts as both the base (pK

  ~11.1) to abstract the acidic proton and the scavenger for the reactive dibenzofulvene (DBF) byproduct.[2]

• Piperazine/DBU: Used in "Green SPPS" or for difficult sequences. Caution: DBU is non-nucleophilic; without a scavenger (like piperazine), DBF can re-attach to the peptide N-terminus.

Self-Validating Checkpoint: The formation of the DBF-piperidine adduct absorbs strongly at 301 nm. Real-time UV monitoring of this peak confirms deprotection completeness.

The Third Dimension: Advanced Orthogonal Groups

When side-chain modification (cyclization, labeling) is required before cleavage, standard tBu/Trt groups are insufficient. We must introduce groups cleavable under neutral or specific conditions.

A. Alloc / Allyl (Palladium Labile)

• Target: Lysine (

  -Alloc) or Glutamic/Aspartic Acid ( -OAllyl).

• Reagent: Pd(PPh

  ) (catalytic) + Scavenger.[6]

• Mechanism: Pd(0) complexes with the allyl group, generating a

  -allyl palladium complex.

• The Critical Variable (Scavengers):

  • Old School: Morpholine or NMM. (Risk: Incomplete reaction).

  • Pro Tip:Phenylsilane (PhSiH

    ) . It acts as a hydride donor, rapidly reducing the -allyl complex to propene gas. This drives the equilibrium forward and prevents Pd-black precipitation on the resin.

B. Dde / ivDde (Hydrazine Labile)

• Target: Lysine (

  -amino).[7]

• Reagent: 2-5% Hydrazine in DMF.

• The Trap (Migration): The standard Dde group is prone to

  migration (moving from the side chain to a free N-terminus) during piperidine treatment.

• The Solution: Use ivDde (isovaleryl-Dde). The steric bulk of the isovaleryl tail prevents this migration, making it stable to Fmoc deprotection cycles.

• Validation: The byproduct (indazole) is a chromophore.

C. Mmt / Mtt (Acid Sensitivity Tuning)

• Target: Lysine (Mtt) or Cysteine (Mmt).

• Concept: "Shades of Grey" in acid lability.

  • Trt/tBu: Require 95% TFA.[8]

  • Mmt/Mtt: Cleaved by 1% TFA (DCM).

• Application: Allows selective exposure of a thiol (Cys) or amine (Lys) while keeping the peptide anchored to the resin (if using a Wang/Rink linker).

Visualization: The Orthogonality Matrix

The following diagram illustrates the non-overlapping deprotection conditions, visualizing the "safe zones" for each chemistry.

Caption: The Orthogonality Matrix. Solid arrows indicate cleavage; dotted lines indicate stability.[8] Note the cross-reactivity of Hydrazine with Fmoc, necessitating specific workflow ordering.

Experimental Protocols

Protocol A: Palladium-Mediated Alloc Deprotection

Use case: On-resin cyclization (Head-to-Tail or Side-Chain).

Reagents:

• Catalyst: Pd(PPh

  ) (Tetrakis(triphenylphosphine)palladium(0)).

• Scavenger: Phenylsilane (PhSiH

  ).

• Solvent: Dry DCM (Dichloromethane).

Workflow:

• Wash: Wash resin 3x with DCM (swelling is crucial).

• Preparation: In a vial, dissolve Pd(PPh

  ) (0.1 eq) in DCM. Add PhSiH (10 eq). Note: The solution should not turn black immediately. If it does, your DCM is wet or the catalyst is oxidized.

• Reaction: Add solution to resin. Shake under inert atmosphere (Argon/Nitrogen) for 20 minutes.

• Repeat: Drain and repeat step 3 with fresh reagents.

• The "Pd-Wash" (Critical Step): After draining, the resin will likely be grey (Pd residue). Wash with 0.5% Sodium Diethyldithiocarbamate (DDC) in DMF.

  • Self-Validation: The DDC wash will turn yellow/brown as it chelates Pd. Repeat washes until the solution remains clear and the resin returns to its original color.

Protocol B: Selective ivDde Removal

Use case: Exposing a Lysine

-amine for branching.

Reagents:

• Deprotection Solution: 2% Hydrazine monohydrate in DMF (v/v).

• Wash Solvent: DMF.

Workflow:

• Ordering Check: Ensure the N-terminal Fmoc is ON . (Hydrazine removes Fmoc).[6][9] If the N-terminus must be free later, protect it with Boc before this step.

• Reaction: Add 2% Hydrazine/DMF to resin. Shake for 3 x 10 minutes.

• Monitoring: Collect the filtrate.

  • Self-Validation: Measure UV absorbance at 290 nm (Indazole byproduct).[10] When the signal plateaus/disappears in subsequent washes, the reaction is complete.

• Wash: Wash extensively with DMF (5-10 times) to remove all traces of hydrazine. Trace hydrazine will prematurely cleave Fmoc in subsequent steps.

Comparative Data: Protecting Group Hierarchy

Protecting Group	Type	Removal Condition	Stability	Primary Application
Fmoc	Carbamate	20% Piperidine	Acid, Pd(0), Hydrogenolysis	N-terminal protection (Standard)
Boc	Carbamate	95% TFA (or HF)	Base, Pd(0), Hydrazine	Side-chain (Lys, Trp) or N-term (Acid stable)
Alloc	Carbamate	Pd(PPh ) + PhSiH	Acid, Base, Hydrazine	Cyclic peptides, "3rd Dimension"
ivDde	Enamine	2-4% Hydrazine	TFA, Piperidine (Short exp.)[11]	Orthogonal Lysine masking
Mmt	Trityl	1% TFA / DCM	Base, Pd(0), Hydrazine	Cysteine protection (On-resin disulfide)
tBu	Ether/Ester	95% TFA	Base, Pd(0), Hydrazine	Standard side-chain (Ser, Tyr, Asp, Glu)

Workflow Logic: The Decision Tree

This diagram guides the selection of the correct orthogonal strategy based on the desired peptide modification.

Caption: Strategic Decision Tree for selecting the appropriate orthogonal protecting group based on synthetic goals.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link

• Carpino, L. A., & Han, G. Y. (1970). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[5][12] The Journal of Organic Chemistry. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

• Kates, S. A., & Albericio, F. (Eds.). (2000).[10] Solid-Phase Peptide Synthesis: A Practical Guide. Marcel Dekker.

• Gómez-Martínez, P., et al. (1999). N-Alloc temporary protection in solid-phase peptide synthesis.[13] The use of amine–borane complexes as allyl group scavengers.[13] Journal of the Chemical Society, Perkin Transactions 1. Link

• Chhabra, S. R., et al. (1998). An Evaluation of 1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl (Dde) and Related Derivatives for the Protection of Side-Chain Amino Functions. Tetrahedron Letters. Link

• Barlos, K., et al. (1991). 2-Chlorotrityl chloride resin.[4] International Journal of Peptide and Protein Research. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. peptidechemistry.org [peptidechemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. scispace.com [scispace.com]
• 11. Selecting Orthogonal Building Blocks [sigmaaldrich.cn]
• 12. researchgate.net [researchgate.net]
• 13. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Advanced Applications of Fmoc-Lys-Oall in Solid-Phase Peptide Synthesis: A Technical Whitepaper

Executive Summary

In the engineering of complex peptide architectures—such as macrocyclics, branched peptides, and bioconjugates—orthogonal protecting group strategies are non-negotiable. Fmoc-Lys-Oall (N-α-Fmoc-L-lysine allyl ester) serves as a critical building block in these advanced workflows. By providing an allyl-protected C-terminus and a free ε-amine, it enables side-chain anchoring strategies that are highly effective for on-resin head-to-tail cyclization[1].

This whitepaper details the physicochemical properties of Fmoc-Lys-Oall, clarifies common nomenclature ambiguities, and provides a self-validating, causality-driven protocol for its application in Palladium-catalyzed orthogonal deprotection and macrolactamization.

Physicochemical Profiling and Nomenclature

A frequent point of failure in peptide synthesis design is the conflation of "Oall" (allyl ester) and "Alloc" (allyloxycarbonyl) protecting groups.

• -Oall protects a carboxylic acid (C-terminus) via an ester linkage.

• -Alloc protects an amine (typically the ε-amine of lysine) via a carbamate linkage.

To ensure absolute clarity in reagent selection, the quantitative data for Fmoc-Lys-Oall and its structural analogs are summarized below.

Table 1: Physicochemical Properties of Fmoc-Lys-Oall and Analogs

Compound Name	Structural Modification	Molecular Formula	Molecular Weight	CAS Number
Fmoc-Lys-Oall	C-terminal Allyl ester, free ε-amine	C24H28N2O4[2]	408.49 g/mol [2]	161580-12-7
Fmoc-Lys-Oall·HCl	C-terminal Allyl ester, HCl salt	C24H29ClN2O4[3]	444.96 g/mol [3]	815619-80-8[3]
Fmoc-Lys(Alloc)-OH	ε-amine Alloc protected, free C-terminus	C25H28N2O6	452.50 g/mol [4]	146982-27-6[4]

Mechanistic Causality in Orthogonal Deprotection

The strategic value of the C-terminal allyl ester lies in its absolute orthogonality. The -Oall group is completely stable to the basic conditions used for Fmoc removal (e.g., 20% piperidine) and the highly acidic conditions used for Boc/tBu removal and global cleavage (e.g., 95% TFA)[5].

Cleavage of the allyl ester is achieved via Tsuji-Trost allylic deprotection . This mechanism relies on a Palladium(0) catalyst—typically Tetrakis(triphenylphosphine)palladium(0) or

—which coordinates with the alkene of the allyl group to form a reactive -allyl palladium intermediate.

The Role of the Scavenger: If left unquenched, the electrophilic

-allyl complex will indiscriminately re-alkylate the peptide backbone or nucleophilic side chains (e.g., Tryptophan, Cysteine). To prevent this, a nucleophilic scavenger must be introduced. Phenylsilane ( ) is the industry standard[5]. It efficiently reduces the -allyl palladium complex, liberating the free C-terminal carboxylic acid, releasing propene and silane byproducts, and regenerating the active Pd(0) catalyst.

Standardized Experimental Protocol: On-Resin Cyclization

The following methodology details a self-validating workflow for utilizing Fmoc-Lys-Oall in the synthesis of head-to-tail cyclic peptides via side-chain anchoring.

Phase 1: Resin Loading and Linear Assembly

• Resin Anchoring: Anchor the free ε-amine of Fmoc-Lys-Oall to a highly acid-sensitive resin, such as 2-Chlorotrityl Chloride (2-CTC) resin, in the presence of DIPEA[1].

  • Causality: 2-CTC resin allows for the final cyclic peptide to be cleaved under extremely mild acidic conditions (1% TFA), preserving sensitive side-chain modifications if needed.

  • Validation Checkpoint: Perform a UV-spectrophotometric Fmoc-cleavage assay at 301 nm to quantify the exact loading efficiency (mmol/g) before proceeding.

• Chain Elongation: Perform standard iterative Fmoc-SPPS to build the linear peptide sequence from the α-amine.

Phase 2: Palladium-Catalyzed Allyl Deprotection

• Resin Swelling: Swell the peptidyl-resin in anhydrous Dichloromethane (DCM) for 20 minutes.

• Catalyst Cocktail Preparation: In a strictly anhydrous, inert environment (Argon/N2), dissolve

  (0.2 equivalents relative to resin loading) and (10–20 equivalents) in minimal dry DCM[5].

  • Causality: Atmospheric oxygen rapidly oxidizes active Pd(0) to inactive Pd(II). Inert gas purging is mandatory for reproducible cleavage.

• Reaction: Add the cocktail to the resin and agitate gently in the dark for 2 hours at room temperature.

• Palladium Scavenging Wash (Critical): Wash the resin with 0.5% (w/v) sodium diethyldithiocarbamate in DMF (3 × 5 mins).

  • Causality: Residual palladium precipitates within the polystyrene/PEG matrix, turning the resin black and severely poisoning subsequent macrolactamization steps. Dithiocarbamate acts as a bidentate chelator to strip Pd ions from the matrix.

  • Validation Checkpoint: Perform a micro-cleavage of 5 mg of resin using 1% TFA in DCM. Analyze via LC-MS to confirm the complete disappearance of the +40 Da allyl adduct.

Phase 3: Macrolactamization and Cleavage

• N-Terminal Unmasking: Treat the resin with 20% piperidine in DMF (2 × 10 mins) to remove the final N-terminal Fmoc group.

• On-Resin Cyclization: Add HATU (3 eq) and DIPEA (6 eq) in DMF. Agitate for 4 hours.

  • Causality: HATU is selected for its rapid activation kinetics, which minimizes the risk of C-terminal epimerization during the sterically hindered head-to-tail cyclization event.

  • Validation Checkpoint: Perform a Kaiser test. A negative result (clear/yellow beads) confirms the total consumption of the primary amine, validating successful cyclization.

• Global Cleavage: Treat the resin with a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% TIPS, 2.5% H2O) to release the fully deprotected cyclic peptide from the 2-CTC resin.

Workflow Visualization

The following diagram maps the logical progression of the orthogonal deprotection and cyclization strategy described in the protocol.

Figure 1: On-resin head-to-tail cyclization workflow utilizing Fmoc-Lys-Oall anchored to 2-CTC resin.

References

Sources

• 1. WO2003092632A2 - Cyclic peptide anti-cancer agents and methods - Google Patents [patents.google.com]
• 2. Fmoc-Lys-Oall | C24H28N2O4 | CID 10938433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fmoc-Lys-OAll.HCl | 815619-80-8 [sigmaaldrich.com]
• 4. scbt.com [scbt.com]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Advanced Solvation and Stability Dynamics of Fmoc-Lys-OAll·HCl in Solid-Phase Peptide Synthesis

Executive Summary

Fmoc-Lys-OAll·HCl (CAS 815619-80-8) is a highly specialized, orthogonally protected amino acid derivative utilized in advanced Solid-Phase Peptide Synthesis (SPPS) and chemical biology[1]. Unlike traditional building blocks, its unique structural topology—an Nα-Fmoc protected amine, a C-terminal allyl ester, and a free ε-amine hydrochloride salt—enables complex architectural designs, such as head-to-tail cyclic peptides and side-chain functionalized bioconjugates[].

This whitepaper provides a comprehensive analysis of the thermodynamic solubility, degradation kinetics, and field-proven handling protocols for Fmoc-Lys-OAll·HCl, designed for researchers engineering next-generation peptide therapeutics.

Structural Causality & Orthogonal Reactivity

The utility of Fmoc-Lys-OAll·HCl stems from its three distinct reactive sites, each governed by orthogonal chemical principles. Understanding this causality is critical for preventing side reactions during synthesis.

• Nα-Fmoc Group: Provides base-labile protection of the alpha-amine. It is stable under acidic conditions but rapidly cleaved via

  -elimination using 20% piperidine[3].

• C-Terminal Allyl Ester (OAll): Protects the carboxyl group. It is completely stable to both the basic conditions of Fmoc removal and the acidic conditions of Boc removal. It requires a Pd(0)-catalyzed Tsuji-Trost reaction for selective deprotection[4].

• ε-Amine Hydrochloride Salt: The side-chain amine is unprotected but exists as an inert HCl salt. Upon neutralization with a non-nucleophilic base (e.g., DIPEA), it becomes highly nucleophilic, serving as the primary anchoring point to resins (such as 2-CTC) or as a conjugation site for fluorophores[5].

Orthogonal reactivity profile of Fmoc-Lys-OAll·HCl in peptide synthesis.

Thermodynamic Solubility Profile

The solubility of Fmoc-Lys-OAll·HCl is a delicate balance between the highly hydrophobic fluorenyl ring system (Fmoc) and the polar, hydrophilic ε-amine hydrochloride salt.

Solvent	Solubility Profile	Mechanistic Causality
DMSO	≥ 100 mg/mL (224.74 mM)[6]	The high dielectric constant and strong hydrogen-bond accepting nature of DMSO efficiently disrupt the HCl salt lattice, while its organic nature solvates the Fmoc group.
DMF / NMP	Highly Soluble	Optimal polarity for solvating both the hydrophobic Fmoc bulk and the polar amine salt. These are the preferred solvents for SPPS as they simultaneously swell peptide resins[3].
DCM	Moderately Soluble (High with DIPEA)[5]	The non-polar nature of Dichloromethane (DCM) limits the native salt's solubility. However, adding DIPEA neutralizes the HCl, freeing the ε-amine and drastically increasing solubility[5].
Water	Poorly Soluble (Log S ≈ -6.22)[7]	The massive hydrophobic bulk of the Fmoc group and allyl ester completely dominates the thermodynamic solvation energy, overpowering the hydrophilicity of the amine salt[7].

Stability Dynamics and Degradation Pathways

Fmoc-Lys-OAll·HCl is highly sensitive to environmental factors, requiring strict storage protocols to maintain molecular integrity.

• Thermal & Atmospheric Stability: The compound must be stored at -80°C for long-term storage (up to 6 months) or -20°C for short-term use (1 month), strictly under an inert nitrogen or argon atmosphere[6].

• Degradation Causality: If exposed to ambient moisture, the hygroscopic nature of the powder will draw in water, leading to slow hydrolysis of the allyl ester. Furthermore, if stored at room temperature, any free ε-amine (generated via equilibrium dissociation of the HCl salt) can act as a nucleophile and attack the allyl ester of adjacent molecules, triggering irreversible intermolecular oligomerization.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating causality and verification checkpoints.

Protocol A: Preparation of Anhydrous Stock Solutions

• Step 1: Transfer the sealed vial of Fmoc-Lys-OAll·HCl from -80°C storage to a desiccator and allow it to equilibrate to room temperature for 30 minutes.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the hygroscopic powder, which alters the hydration state and degrades solubility[6].

• Step 2: Dissolve the required mass in newly opened, anhydrous DMSO or DMF to achieve the desired concentration (e.g., 100 mg/mL).

  • Validation Check: The solution must be completely optically clear. Any turbidity indicates either moisture contamination or an aged solvent where the dielectric constant has been compromised.

Protocol B: Side-Chain Anchoring to 2-CTC Resin

This protocol utilizes the free ε-amine to anchor the lysine to a 2-Chlorotrityl chloride (2-CTC) resin, leaving the N- and C-termini available for cyclization[3][8].

• Step 1: Dissolve Fmoc-Lys-OAll·HCl (3.0 eq relative to resin loading) in a minimal volume of anhydrous DCM[5].

• Step 2: Add N,N-Diisopropylethylamine (DIPEA) (5.0 eq) and mix thoroughly.

  • Causality: DIPEA neutralizes the ε-amine hydrochloride salt to generate the nucleophilic free amine, and simultaneously acts as an acid scavenger for the HCl byproduct generated during the nucleophilic substitution at the 2-CTC resin[5].

• Step 3: Add the solution immediately to the pre-swollen resin and shake for 60 minutes.

• Step 4: Drain the resin and wash with DMF. Cap unreacted resin sites using a solution of DCM/MeOH/DIPEA (17:2:1) for 15 minutes[3].

  • Validation Check (Micro-Cleavage): Treat 5 mg of the washed resin with 1% TFA in DCM for 5 minutes. Filter and analyze the filtrate via LC-MS. The presence of the intact mass

    Da confirms successful anchoring without premature Fmoc loss[9].

Step-by-step workflow for side-chain anchoring of Fmoc-Lys-OAll·HCl to 2-CTC resin.

Protocol C: Orthogonal Deallylation (C-Terminal Unmasking)

To elongate the peptide from the C-terminus or perform head-to-tail cyclization, the allyl ester must be selectively removed[4].

• Step 1: Swell the resin-bound peptide in dry DCM under a nitrogen atmosphere.

• Step 2: Add Phenylsilane (

  , 24 eq) as an allyl scavenger[4].

  • Causality: A scavenger is strictly required to trap the highly reactive

    -allyl palladium intermediate, preventing it from re-alkylating the peptide backbone.

• Step 3: Add Tetrakis(triphenylphosphine)palladium(0) (

  , 0.25 eq) dissolved in a minimal volume of dry DCM. Shake in the dark for 45 minutes[4].

  • Validation Check: Perform a test cleavage on a micro-aliquot of resin. LC-MS analysis must show a mass shift of exactly -40 Da (loss of the allyl group,

    ) compared to the protected precursor.

References

• European Peptide Society. "7 - The European Peptide Society". Available at: [Link]

• Université du Luxembourg. "PubChemLite - N-alpha-(9-fluorenylmethyloxycarbonyl)-l-lysine allyl ester hydrochloride". Available at:[Link]

• Google Patents. "WO2016046409A1 - Novel peptide derivatives and uses thereof".

• ACS Publications. "Computational and Experimental Investigations into the Conformations of Cyclic Tetra-α/β-peptides | The Journal of Physical Chemistry B". Available at:[Link]

• National Center for Biotechnology Information (PMC). "Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications". Available at:[Link]

Sources

• 1. Fmoc-Lys-OAll·HCl | 815619-80-8 [sigmaaldrich.com]
• 3. Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. WO2016046409A1 - Novel peptide derivatives and uses thereof - Google Patents [patents.google.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 815619-80-8 | Fmoc-Lys-OAll·HCl | Alkenyls | Ambeed.com [ambeed.com]
• 8. eurpepsoc.com [eurpepsoc.com]
• 9. PubChemLite - N-alpha-(9-fluorenylmethyloxycarbonyl)-l-lysine allyl ester hydrochloride (fmoc-l-lys-oall.hcl) (C24H28N2O4) [pubchemlite.lcsb.uni.lu]

A Technical Guide to the Optimal Storage of Fmoc-Lys(Alloc)-OH Powder for Synthetic Peptide Applications

Executive Summary

Nα-Fmoc-Nε-Alloc-L-lysine, or Fmoc-Lys(Alloc)-OH, is a critical building block in advanced solid-phase peptide synthesis (SPPS), particularly for constructing complex, branched, or cyclized peptides.[1][2] The integrity of this reagent is paramount, as even minor degradation can compromise the efficiency of subsequent coupling steps, leading to truncated sequences and difficult-to-purify byproducts. This guide provides a comprehensive, mechanism-driven framework for the optimal storage and handling of Fmoc-Lys(Alloc)-OH powder. The core principle is the mitigation of environmental factors—temperature, moisture, and light—that can compromise the lability of the protective groups. We will explore the chemical rationale behind these recommendations and provide actionable protocols to ensure the long-term stability and purity of this essential reagent.

Introduction: The Chemical Significance of Fmoc-Lys(Alloc)-OH

In modern peptide synthesis, orthogonality—the ability to selectively remove one type of protecting group without affecting others—is a foundational concept.[3][4] Fmoc-Lys(Alloc)-OH is a premier example of an orthogonally protected amino acid. It features two distinct protecting groups, each with a unique removal chemistry:

• The Nα-Fmoc (9-fluorenylmethyloxycarbonyl) Group: This group protects the alpha-amine, the site of peptide bond formation. Its key feature is its lability to mild bases, typically a solution of piperidine in an organic solvent like DMF.[4][5] This allows for its iterative removal at each step of peptide chain elongation under conditions that leave most side-chain protecting groups intact.[3][6]

• The Nε-Alloc (allyloxycarbonyl) Group: This group protects the side-chain epsilon-amine of the lysine residue. The Alloc group is stable under the basic conditions used for Fmoc removal and the acidic conditions often used for final cleavage from the resin.[7][8] Its selective removal is achieved under very mild conditions using a palladium(0) catalyst, such as Pd(PPh₃)₄.[9][10][11] This unique cleavage mechanism allows for on-resin modification of the lysine side chain, enabling the synthesis of branched peptides, the attachment of labels, or the formation of cyclic structures.[2]

The successful application of this powerful building block is entirely dependent on its purity at the point of use. Improper storage can lead to the premature loss of either protecting group, rendering the molecule useless for controlled synthesis.

Foundational Chemistry: Stability and Potential Degradation Pathways

Understanding the inherent chemical vulnerabilities of Fmoc-Lys(Alloc)-OH is essential to designing an effective storage strategy. The primary threats to the stability of the powder are moisture, elevated temperatures, and, to a lesser extent, light.

The Vulnerability of the Fmoc Group

The lability of the Fmoc group stems from the acidic proton on the β-carbon of the fluorenyl system.[4] In the presence of a base, this proton is abstracted, initiating an E1cB (Elimination, Unimolecular, conjugate Base) elimination reaction that cleaves the carbamate and liberates the free amine.[4][12] While robust in its solid, powdered form, exposure to basic environments or nucleophiles can initiate this degradation. The most common environmental nucleophile is water (H₂O), which, especially at elevated temperatures, can facilitate slow hydrolysis.

The Robustness of the Alloc Group

The Alloc group is notably stable across a wide pH range, resisting both the basic conditions of Fmoc deprotection and the strongly acidic cocktails used for peptide cleavage.[7][8] Its primary vulnerability is the palladium(0)-catalyzed allylic cleavage.[9][10] In its solid form, this degradation pathway is not a concern. However, like the Fmoc group, the Alloc group's carbamate linkage is susceptible to hydrolysis over time, a process accelerated by moisture and heat.

Primary Degradation Risks for the Solid Compound

For Fmoc-Lys(Alloc)-OH powder, the most probable non-catalytic degradation pathways are:

• Hydrolysis: Atmospheric moisture is the principal adversary. Water molecules can attack the carbonyl carbons of both the Fmoc and Alloc carbamates, leading to their slow cleavage. This process is significantly accelerated by increased temperature, which provides the activation energy for the hydrolytic reaction.

• Clumping and Deliquescence: Lysine-containing peptides and their derivatives can be hygroscopic, meaning they readily absorb moisture from the air.[13] This can cause the powder to clump, which not only makes handling difficult but also indicates that sufficient moisture is present to potentially initiate hydrolysis.

The following diagram illustrates the relationship between environmental factors and the potential degradation of the compound.

Caption: Recommended workflow for handling Fmoc-Lys(Alloc)-OH.

Quality Control: A Self-Validating System

Trust in your starting materials is non-negotiable in peptide synthesis. A high reported purity on the certificate of analysis does not guarantee the absence of impurities that can arise from synthesis or improper storage. [14]Therefore, a simple in-house quality control (QC) check is a self-validating system to confirm the integrity of your Fmoc-Lys(Alloc)-OH before its commitment to a synthesis.

Visual Inspection

• Appearance: The powder should be a white to off-white, free-flowing solid. * Signs of Degradation: Look for significant discoloration (yellowing or browning) or clumping, which indicates moisture uptake.

Analytical Verification by RP-HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method for assessing the purity of Fmoc-amino acids. [14][15] Experimental Protocol 2: Purity Assessment by RP-HPLC

Objective: To quantitatively determine the purity of an Fmoc-Lys(Alloc)-OH sample.

Materials:

• Fmoc-Lys(Alloc)-OH powder sample

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Analytical RP-HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

• Sample Preparation: Prepare a stock solution of Fmoc-Lys(Alloc)-OH at approximately 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 265 nm or 301 nm (characteristic absorbance for the Fmoc group). [4][14] * Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Gradient: A typical screening gradient would be 10% to 90% B over 20 minutes.

• Data Analysis: Integrate all peaks in the resulting chromatogram. Calculate the purity by dividing the peak area of the main Fmoc-Lys(Alloc)-OH product by the total area of all integrated peaks. A purity of ≥98% is generally considered acceptable for SPPS.

Potential Impurity	Likely Origin	Elution Profile relative to Main Peak
Free Lys(Alloc)-OH	Hydrolysis of Fmoc group	Earlier (more polar)
Fmoc-Lys-OH	Hydrolysis of Alloc group	Earlier (more polar)
Fmoc-dipeptides	Impurity from synthesis	Later (more hydrophobic)
Dibenzofulvene (DBF)	Fmoc group cleavage	Later (very hydrophobic)

This QC check provides definitive validation that your storage and handling protocols are effective.

Caption: Self-validating quality control workflow.

Conclusion

The chemical integrity of Fmoc-Lys(Alloc)-OH is not a passive state but one that must be actively preserved. The recommendations provided in this guide—cold, dry, and dark storage; careful handling to prevent moisture contamination; and routine analytical verification—are not merely suggestions but are integral parts of a robust synthetic workflow. By understanding the underlying chemical principles of the Fmoc and Alloc protecting groups and implementing these protocols, researchers can ensure the reliability of this versatile reagent, leading to higher-purity crude peptides, simplified purifications, and more reproducible scientific outcomes.

References

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• Wikipedia. (2023). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• AAPPTEC. (n.d.). Technical Support Information Bulletin 1144 - Removal of Allyl-based Protecting Groups; Aloc and Allyl Esters. Retrieved from [Link]

• ConnectSci. (2019). The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future | Australian Journal of Chemistry. Retrieved from [Link]

• Total Synthesis. (2025). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Deprotection of the alloc group of peptide 1 with Pd or Ru complexes under NCL conditions. Retrieved from [Link]

• SciSpace. (2019). The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Lys(Alloc)-OH. Retrieved from [Link]

• RSC Publishing. (n.d.). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Retrieved from [Link]

• GenScript. (n.d.). Peptide Storage and Handling Guidelines. Retrieved from [Link]

• LifeTein. (2026). Peptide Synthesis: Handling and Storage of Synthetic Peptides. Retrieved from [Link]

• Schafer-N. (n.d.). Peptide synthesis and handling. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Lys(Aloc)-OH [146982-27-6]. Retrieved from [Link]

• PubMed. (2009). Amino acid analysis by high-performance liquid chromatography after derivatization with 9-fluorenylmethyloxycarbonyl chloride Literature overview and further study. Retrieved from [Link]

• RSC Publishing. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

Sources

• 1. CAS 146982-27-6: N(alpha)-fmoc-N(epsilon)-alloc-L-lysine [cymitquimica.com]
• 2. cem.com [cem.com]
• 3. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. scispace.com [scispace.com]
• 7. peptide.com [peptide.com]
• 8. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. peptide.com [peptide.com]
• 12. connectsci.au [connectsci.au]
• 13. genscript.com [genscript.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. bachem.com [bachem.com]

Strategic Orthogonality: The Technical Case for Alloc-Protected Lysine in High-Value Peptide Synthesis

[1]

Executive Summary

In the landscape of complex peptide therapeutics—ranging from cyclic neoantigens to antibody-drug conjugates (ADCs)—standard orthogonal protection is often insufficient. The Alloc (Allyloxycarbonyl) protecting group stands as a critical "third dimension" of orthogonality.[1] Unlike acid-labile (Boc/Mtt) or base-labile (Fmoc) groups, Alloc is removed via palladium-catalyzed allyl transfer.[2] This unique stability profile allows researchers to expose specific lysine residues for modification on-resin without disturbing the growing peptide chain or sensitive side chains.[] This guide provides a rigorous technical analysis of Fmoc-Lys(Alloc)-OH, detailing its mechanistic advantages, comparative performance against ivDde/Mtt, and a validated protocol for its removal.

The Orthogonality Paradox

Standard Solid-Phase Peptide Synthesis (SPPS) relies on a two-dimensional protection scheme:

• Temporary: N

  -protection (Fmoc) removed by base (piperidine).

• Permanent: Side-chain protection (tBu, Trt, Pbf) removed by acid (TFA) during cleavage.

The Problem: If a specific lysine requires modification (e.g., for lactam cyclization or fluorophore attachment) before cleavage, neither Fmoc nor tBu protection is suitable. Removing Fmoc exposes the N-terminus; removing tBu cleaves the peptide from the resin.

The Solution: A "Third Dimension" orthogonal group. While Mtt (1% TFA labile) and ivDde (hydrazine labile) are options, they carry risks of premature cleavage or side reactions. Alloc is the gold standard because it is completely stable to both TFA and piperidine, yielding only to neutral, palladium-catalyzed conditions.

Mechanism of Action: Palladium-Catalyzed Allyl Transfer

The removal of the Alloc group is not a hydrolysis but a palladium-catalyzed allyl transfer . Understanding this mechanism is crucial for troubleshooting "failed" deprotections, which are often actually scavenger failures.

The Catalytic Cycle[5]

• Oxidative Addition: Pd(0) coordinates with the allyl carbamate, inserting itself to form a

  -allyl Pd(II) complex.[4]

• Decarboxylation: The carbamate collapses, releasing

  and the free amine.

• Nucleophilic Scavenging: A scavenger (hydride donor or nucleophile) attacks the

  -allyl complex, regenerating the Pd(0) catalyst and sequestering the allyl group as an inert byproduct.

Critical Insight: Without an effective scavenger, the

-allyl complex acts as an electrophile and can re-alkylate the newly freed amine (back-alkylation), permanently ruining the peptide.

Figure 1: The catalytic cycle of Alloc deprotection. Note the critical role of the scavenger in regenerating Pd(0) and preventing back-alkylation.

Comparative Technical Analysis

Why choose Alloc over Mtt or ivDde? The decision depends on the specific sensitivity of the peptide sequence.

Feature	Alloc (Allyloxycarbonyl)	ivDde	Mtt (Methyltrityl)
Removal Reagent	Pd( ) + Phenylsilane	2-4% Hydrazine in DMF	1% TFA in DCM
Mechanism	Metal-catalyzed allyl transfer	Nucleophilic displacement	Acidolysis ( )
Fmoc Stability	Perfectly Stable	Unstable (Hydrazine removes Fmoc slowly)	Stable
TFA Stability	Perfectly Stable	Stable	Labile (Premature loss possible)
Risk Factor	Catalyst poisoning (oxidation)	Indazole migration (side reaction onto Lys)	Not fully orthogonal to acid-labile resins (e.g., Chlorotrityl)
Best Use Case	Cyclic peptides, ADCs, Stapling	Simple side-chain derivatization	Acid-insensitive sequences

Expert Insight: Use Alloc when you have base-sensitive moieties (preventing hydrazine use) or when using hyper-acid-labile resins (e.g., 2-CTC) where 1% TFA might cleave the peptide from the resin prematurely [1].

Validated Protocol: On-Resin Alloc Deprotection

This protocol utilizes Phenylsilane (

) as the scavenger.[5][6][7] While Dimethylamine-borane is a stronger scavenger, Phenylsilane is generally preferred for primary amines (like Lysine) due to ease of handling and lower toxicity [2].

Reagents

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ].[5][6] Note: Must be bright yellow. If green/black, it is oxidized and useless.

• Scavenger: Phenylsilane (

  ).[5][6][7]

• Solvent: Dry Dichloromethane (DCM).

Step-by-Step Workflow

• Resin Preparation:

  • Wash resin 3x with DCM to remove DMF (DMF can sometimes coordinate Pd and slow the reaction, though it is often used).

  • Crucial: Ensure the resin is swollen in DCM.[7]

• Cocktail Preparation (Per 0.1 mmol peptide):

  • Dissolve 25 mg

    (0.2 eq) in 2 mL dry DCM.

  • Add 250

    L (20 eq).

  • Observation: The solution should remain yellow. Bubbling may occur (release of allyl-silane species).

• Reaction:

  • Add cocktail to resin.

  • Shake gently under Argon/Nitrogen protection for 30 minutes .

  • Note: Oxygen kills the catalyst. Cap the vessel or use a balloon.

• Repetition:

  • Drain and repeat Step 2 & 3 with a fresh cocktail. Two cycles are mandatory to ensure quantitative removal.

• The "Pd-Wash" (Critical Step):

  • After draining the second reaction, the resin will be contaminated with Pd (grey/black residue).

  • Wash 3x with 0.5% Sodium Diethyldithiocarbamate (DTC) in DMF.

  • Why? DTC chelates Palladium strongly, removing it from the resin matrix. Failure to do this will poison subsequent coupling reactions or lead to metal contamination in the final product [3].

• Final Wash:

  • Wash 5x with DMF, 5x with DCM.[5] The Lysine

    -amine is now free for modification.[1]

Strategic Application: On-Resin Lactam Cyclization

One of the most powerful applications of Lys(Alloc) is the synthesis of head-to-tail or side-chain-to-side-chain cyclic peptides (e.g., stapled peptides).

Scenario: Creating a lactam bridge between

and .

• Glu Protection: Fmoc-Glu(OAllyl)-OH (Allyl ester).[8]

• Lys Protection: Fmoc-Lys(Alloc)-OH (Alloc carbamate).[8]

Since both Alloc and O-Allyl are removed by the same Pd(0) condition, they can be deprotected simultaneously, exposing both the acid and amine for immediate coupling (cyclization) while the rest of the peptide remains protected.

Figure 2: Workflow for simultaneous deprotection and cyclization using Alloc/Allyl strategy.

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Incomplete Deprotection	Oxidized Catalyst	Use fresh . Store under Argon. If yellow turns green/black immediately upon dissolving, discard.
Incomplete Deprotection	Steric Hindrance	Switch solvent to /Acetic Acid/NMM (37:2:1) to disrupt aggregation [4].
Back-Alkylation (+40 Da mass)	Insufficient Scavenger	Switch scavenger to Dimethylamine-borane complex ( ) . It is more aggressive than silanes.
Subsequent Coupling Fails	Residual Palladium	Increase Sodium Diethyldithiocarbamate (DTC) washes. Residual Pd coordinates to amines, blocking coupling.

References

• BenchChem. (2025).[5][6][7] Mtt Group: A Superior Choice for Orthogonal Synthesis Over Boc and ivDde Protecting Groups. BenchChem Technical Guides. Link

• Thieriet, N., et al. (2025).[9] Alloc Protecting Group Removal Protocol. CDN Protocols. Link

• Kates, S. A., Daniels, S. B., & Albericio, F. (1993).[1] Automated Allyl Cleavage for Continuous-Flow Synthesis of Cyclic and Branched Peptides. Analytical Biochemistry. Link

• Merck/Millipore. (2025). Selecting Orthogonal Building Blocks: Novabiochem Product Range. Sigma-Aldrich Technical Library. Link

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. kohan.com.tw [kohan.com.tw]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: Selective Deprotection of the Allyloxycarbonyl (Alloc) Group in Solid-Phase Peptide Synthesis

Abstract

The allyloxycarbonyl (Alloc) protecting group is a vital tool in modern Solid-Phase Peptide Synthesis (SPPS), enabling the creation of complex, modified peptides such as cyclic, branched, or labeled constructs. Its utility stems from its unique orthogonality to the widely used acid-labile Boc (tert-butyloxycarbonyl) and base-labile Fmoc (9-fluorenylmethyloxycarbonyl) protecting groups.[1][2] This application note provides an in-depth guide to the selective deprotection of the Alloc group from a peptide resin. It covers the underlying chemical mechanism, a comparative analysis of common scavenger reagents, detailed step-by-step protocols, and a comprehensive troubleshooting guide to empower researchers in achieving high-efficiency deprotection for advanced peptide synthesis.

Introduction: The Principle of Orthogonality

In the intricate process of SPPS, the ability to selectively deprotect one type of functional group while others remain intact is paramount. This principle, known as orthogonality, allows for precise chemical modifications at specific sites within a growing peptide chain. The Alloc group is a cornerstone of this strategy.[3][4] While the N-terminal α-amine is typically protected by an Fmoc group (removed by a base like piperidine) and acid-labile groups protect other side chains (removed by trifluoroacetic acid, TFA), the Alloc group remains stable under both these conditions.[5]

The selective removal of the Alloc group is achieved under mild, neutral conditions via a palladium(0)-catalyzed reaction, which does not affect Fmoc, Boc, or other common acid-labile side-chain protecting groups.[1][6] This unique cleavage chemistry opens the door for side-chain modifications, such as the attachment of fluorescent labels, PEGylation, or the formation of lactam bridges for peptide cyclization, all while the peptide remains anchored to the solid support.[3][7]

The Deprotection Mechanism: A Palladium(0)-Catalyzed Allyl Transfer

The deprotection of the Alloc group is a classic example of the Tsuji-Trost reaction.[3] The process is a catalytic cycle mediated by a palladium(0) complex, most commonly tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].[6][8]

The mechanism proceeds through three primary stages:

• Oxidative Addition: The active Pd(0) catalyst coordinates to the double bond of the allyl group. This is followed by an oxidative addition step where the catalyst inserts itself into the carbon-oxygen bond, cleaving the carbamate and forming a cationic η³-π-allyl palladium(II) complex.[3][8] This liberates the free amine on the peptide, which is initially protonated.

• Carbamate Decarboxylation: The resulting carbamic acid is unstable and spontaneously decarboxylates to release carbon dioxide, fully liberating the desired free amine.[8]

• Reductive Elimination & Catalyst Regeneration: A crucial component of the reaction mixture is an "allyl scavenger." This nucleophilic agent attacks the π-allyl palladium complex, transferring the allyl group from the palladium to the scavenger. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3] The choice of scavenger is critical for reaction efficiency and to prevent unwanted side reactions.

Caption: Conceptual mechanism of Pd(0)-catalyzed Alloc deprotection.

Reagents & Scavenger Comparison

The success of Alloc deprotection hinges on the quality of the catalyst and the choice of scavenger. The palladium(0) catalyst is sensitive to air and must be handled accordingly; using fresh, high-quality catalyst is recommended.[6] The scavenger's role is to irreversibly trap the allyl group, preventing potential side reactions such as the re-alkylation of the newly deprotected amine.[9]

Below is a comparison of two widely used scavengers.

Scavenger	Typical Equivalents	Advantages	Potential Issues & Considerations
Phenylsilane (PhSiH₃)	10 - 25 eq.[3][6]	Widely used, effective, and well-documented. Acts as a hydride donor.[3]	Can sometimes be less efficient for secondary amines. The rate of scavenging must be faster than potential back-alkylation.[9][10]
Dimethylamine borane (Me₂NH·BH₃)	40 eq.[9][10]	Reported to be highly effective, especially for secondary amines.[10] Quantitatively removes the Alloc group and prevents allyl back-alkylation.[9]	Requires a higher number of equivalents. May require specific optimization for some peptide sequences.

Experimental Protocols

Safety Precaution: Palladium reagents and scavengers should be handled in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Deprotection using Phenylsilane (PhSiH₃)

This is a standard, robust protocol suitable for most applications involving primary amines.[3][6]

Materials:

• Alloc-protected peptide on resin (e.g., 0.1 mmol scale)

• Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), anhydrous/synthesis grade

• N,N-Dimethylformamide (DMF), synthesis grade

• Peptide synthesis vessel with a fritted bottom

• Inert gas (Nitrogen or Argon) for agitation

Procedure:

• Resin Swelling: Transfer the peptide-resin to the synthesis vessel. Wash and swell the resin with DCM (10 mL) for 30 minutes with gentle agitation. Drain the solvent.[6]

• Reagent Preparation: In a separate vial, dissolve Pd(PPh₃)₄ (0.1 - 0.2 eq.; e.g., 11.5 - 23 mg for 0.1 mmol scale) in DCM (6 mL).[3][6] The solution should be a clear, light yellow.

• Deprotection Reaction: Add the catalyst solution to the swollen resin. Immediately add phenylsilane (10-20 eq.; e.g., 0.12 - 0.24 mL for 0.1 mmol scale) to the vessel.[3][6]

• Incubation: Gently agitate the resin slurry under an inert atmosphere at room temperature for 30 minutes.[6]

• First Wash: Drain the reaction solution (which may appear dark or contain black palladium precipitate) and wash the resin thoroughly with DCM (3 x 10 mL).

• Repeat Deprotection: Repeat steps 3-5 one more time to ensure complete removal of the Alloc group.[11]

• Final Washes: After the second reaction cycle, wash the resin extensively to remove all residual catalyst and scavenger byproducts. A recommended sequence is:

  • DCM (5 x 10 mL)

  • DMF (5 x 10 mL)

  • DCM (5 x 10 mL)

• Verification: Before proceeding, perform a Kaiser test on a small sample of beads to confirm the presence of a free primary amine.[12]

Protocol 2: Deprotection using Dimethylamine Borane (Me₂NH·BH₃)

This protocol is particularly recommended for the deprotection of secondary amines or when back-alkylation is a concern.[9][10]

Materials:

• Alloc-protected peptide on resin (e.g., 0.1 mmol scale)

• Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄

• Dimethylamine borane complex (Me₂NH·BH₃)

• Dichloromethane (DCM), anhydrous/synthesis grade

• N,N-Dimethylformamide (DMF), synthesis grade

• Peptide synthesis vessel

• Inert gas (Nitrogen or Argon)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM (10 mL) for 30 minutes and drain.[9]

• Reagent Preparation: Prepare a solution of Pd(PPh₃)₄ (0.2 eq.; ~23 mg for 0.1 mmol scale) and Me₂NH·BH₃ (40 eq.; ~236 mg for 0.1 mmol scale) in DCM or DMF (8-10 mL).[9][10]

• Deprotection Reaction: Add the freshly prepared reagent solution to the swollen resin.

• Incubation: Agitate the mixture at room temperature for 40-60 minutes.[10]

• Washing: Drain the reaction solution. Wash the resin thoroughly with DCM (3 x 10 mL) followed by DMF (3 x 10 mL).

• Verification & Repetition: Perform a Kaiser test (or a chloranil test for secondary amines).[13][14] If the test is not strongly positive, a second treatment (repeating steps 3-5) may be necessary.

• Final Washes: Once deprotection is complete, wash the resin extensively as described in Protocol 1, Step 7.

Caption: General experimental workflow for on-resin Alloc deprotection.

Verification: The Kaiser Test

Confirming the completion of the deprotection is a self-validating step that ensures the trustworthiness of the protocol. The Kaiser test is a highly sensitive colorimetric assay for detecting free primary amines.[12][15]

• Procedure: A few resin beads are washed and then heated with solutions of ninhydrin, phenol, and potassium cyanide.[16]

• Positive Result (Deprotection Complete): The beads and solution turn a deep blue (Ruhemann's purple), indicating the presence of free primary amines.[12]

• Negative Result (Deprotection Incomplete): The beads remain their original color and the solution stays yellow/orange.[12]

Note: The Kaiser test is unreliable for secondary amines (e.g., N-terminal proline). In such cases, a chloranil or isatin test should be used.[14][16]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Deprotection (Negative Kaiser Test)	1. Inactive Catalyst: Pd(PPh₃)₄ can oxidize over time. 2. Steric Hindrance: The peptide sequence around the Alloc-protected residue may be bulky, slowing the reaction.[6] 3. Insufficient Reagents: Stoichiometry may be insufficient for the scale or difficulty of the reaction.[9]	1. Use fresh, high-quality Pd(PPh₃)₄. Store it under an inert atmosphere. 2. Increase the reaction time and/or perform a third deprotection cycle. Consider gentle heating (e.g., 40°C) or a microwave-assisted protocol.[6] 3. Increase the equivalents of both the catalyst (to ~0.25 eq.) and the scavenger.
Resin Turns Black/Grey	Formation of palladium black (Pd metal precipitate).	This is normal and expected. It indicates that the catalyst has been activated and/or has completed its cycle. Ensure extensive washing to remove it.
Side-Chain Re-Alkylation Detected in Final Product	The allyl cation is re-captured by the deprotected amine or another nucleophilic side chain before being trapped by the scavenger.	1. Ensure the scavenger is added promptly with the catalyst.[9] 2. Increase the concentration and equivalents of the scavenger. 3. Switch to a more efficient scavenger, such as Me₂NH·BH₃.[9][10]
Residual Palladium in Final Cleaved Peptide	Palladium can adsorb strongly to the peptide or resin, especially to residues like Cysteine or Histidine.[6]	After deprotection and before cleavage, perform extra washes with a chelating agent solution, such as 0.5% sodium diethyldithiocarbamate (w/v) in DMF, followed by standard solvent washes.[7]

References

• BenchChem. (2025).
• Total Synthesis. (2025). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism.
• CDN. Alloc Protecting Group Removal Protocol.
• BenchChem. (2025). The Allyloxycarbonyl (Alloc)
• Peptides.
• Infoscience.
• BenchChem. (2025). An In-depth Technical Guide to the Allyloxycarbonyl (Alloc) Protecting Group.
• The Royal Society of Chemistry.
• DOI. An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis.
• ThaiScience. A solid-phase synthetic strategy for the preparation of peptide-based affinity labels: synthesis of dynorphin A.
• ResearchGate.
• Peptide Primers. Peptide Synthesis for Beginners.
• PMC. Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands.
• Orpegen. 60017 Kaiser test kit.
• ACS Publications. Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling.
• BenchChem. (2025).
• ChemPep. Fmoc Solid Phase Peptide Synthesis.
• AAPPTec. Monitoring of Peptide Coupling and Capping.
• BenchChem. Kaiser test for monitoring incomplete coupling of modified amino acids.
• Bocsci. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups.
• Google Patents. Automated allyl deprotection in solid-phase synthesis.
• ACS Publications. Selective cleavage of the allyl and (allyloxy)carbonyl groups through palladium-catalyzed hydrostannolysis with tributyltin hydride.
• MilliporeSigma. Selecting Orthogonal Building Blocks.
• Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. thaiscience.info [thaiscience.info]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.uci.edu [chem.uci.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chempep.com [chempep.com]
• 14. peptide.com [peptide.com]
• 15. Peptide Synthesis for Beginners - Peptide Primers [americanpeptidesociety.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Orthogonal Deprotection of Fmoc-Lys(Alloc)-OH: Palladium-Catalyzed Cleavage Protocols

[1][2][3]

Abstract & Strategic Value

The Fmoc-Lys(Alloc)-OH building block is a cornerstone of complex peptide synthesis, enabling "dimension-expanding" modifications such as side-chain-to-side-chain cyclization (stapling), branched peptide synthesis, and late-stage functionalization (e.g., fluorophore attachment).[1]

The strategic value of the Alloc (Allyloxycarbonyl) group lies in its orthogonality.[1][2][3][4][5] It survives both the acidic conditions of Boc chemistry and the basic conditions of Fmoc removal.[2][6][7] However, its removal requires a precise transition-metal-catalyzed process. This guide details the Palladium-Catalyzed Allyl Transfer method, optimizing for complete deprotection while preserving the integrity of the Fmoc group and the peptide backbone.

Mechanism of Action: The Tsuji-Trost Reaction

Understanding the mechanism is critical for troubleshooting. The cleavage is not a simple hydrolysis but a Pd(0)-catalyzed allyl transfer to a scavenger nucleophile.

• Coordination: Pd(0) coordinates with the allyl double bond of the Alloc group.

• Oxidative Addition: The complex undergoes oxidative addition to form a cationic

  -allyl palladium(II) complex , releasing the carbamate anion.

• Decarboxylation: The carbamate spontaneously decarboxylates, releasing CO₂ and the free amine (Lysine side chain).

• Nucleophilic Attack (Scavenging): A scavenger (hydride donor or nucleophile) attacks the

  -allyl complex, regenerating the Pd(0) catalyst and forming an inert allyl byproduct.

Visualization: Catalytic Cycle

Caption: The Tsuji-Trost catalytic cycle for Alloc deprotection using Phenylsilane as a hydride donor scavenger.

Critical Reagents & Materials

Success depends on the quality of the catalyst and the choice of scavenger.[2]

Component	Recommended Reagent	Role	Expert Insight
Catalyst	Pd(PPh₃)₄ (Tetrakis)	Pd(0) Source	Highly air-sensitive. Must be bright yellow. If orange/brown, it is oxidized and inactive.
Scavenger	Phenylsilane (PhSiH₃)	Nucleophile	Gold Standard. Acts as a hydride donor. Neutral pH, highly efficient, and avoids the toxicity of Tin (Sn) or the basicity of amines.
Solvent	DCM (Anhydrous)	Solvent	Swells resin well; stabilizes the Pd complex. Degas before use.
Chelator	Na-DDC (0.02 M in DMF)	Pd Remover	Sodium Diethyldithiocarbamate. Essential for washing resin post-reaction to prevent "Pd black" contamination.

Why not Morpholine or DMBA?

• Morpholine: A secondary amine.[7] While effective, it is basic and carries a risk of premature Fmoc removal (slow but possible).

• DMBA (Dimethylbarbituric acid): Effective but can precipitate on the resin if not washed properly. Phenylsilane is liquid and easier to wash away.

Protocol A: Solid-Phase Alloc Deprotection (Standard)

This is the primary workflow for peptides synthesized on resin (e.g., Rink Amide, Wang).

Step 1: Preparation

• Swell Resin: Place the resin in a reactor vessel. Wash with DCM (3 x 5 min) to ensure optimal swelling.

• Inert Atmosphere: If possible, cap the vessel with a septum and insert a nitrogen/argon balloon. Note: While the reaction can work in air, oxygen oxidizes the catalyst, requiring higher loadings. Inert conditions are strongly recommended.

Step 2: Cocktail Preparation (Per 0.1 mmol Resin)

Prepare immediately before use.

• Weigh Pd(PPh₃)₄ (0.1 – 0.2 eq, approx. 12–24 mg).

• Dissolve in DCM (2–3 mL).

• Add Phenylsilane (10 – 20 eq, approx. 125–250 µL).

  • Observation: The solution should be yellow/amber. Bubbling may occur (CO₂ generation).

Step 3: Reaction

• Add the Pd/PhSiH₃ cocktail to the resin.[2][3][8][9]

• Agitate gently (rocker or shaker) for 30 minutes at Room Temperature.

  • Do not vortex vigorously to avoid grinding the resin.

• Drain the solvent.[2][3]

• Repeat: Prepare a fresh cocktail and repeat Step 3 for another 30 minutes .

  • Why? Two cycles ensure >99% deprotection efficiency.

Step 4: The "Pd-Wash" (Critical)

Failure to remove Palladium results in dark brown resin and failed downstream cyclizations.

• Wash resin with DCM (3x).[3]

• Wash with 0.02 M Sodium Diethyldithiocarbamate (Na-DDC) in DMF (3 x 5 min).

  • Observation: The wash solution may turn yellow/brown as it pulls Pd from the resin.

• Wash with DMF (5x) to remove the chelator.[8][9]

• Wash with DCM (3x) to prep for the next step.[3]

Workflow Visualization

Caption: Step-by-step workflow for solid-phase Alloc deprotection.

Protocol B: Solution Phase (Building Blocks)

Used when modifying the amino acid before loading onto resin.

• Dissolve: Dissolve Fmoc-Lys(Alloc)-OH (1 eq) in anhydrous DCM (0.1 M concentration).

• Scavenger: Add Phenylsilane (2.0 – 3.0 eq). Note: Lower equivalents are needed in solution phase compared to solid phase.

• Catalyst: Add Pd(PPh₃)₄ (0.05 eq).[10]

• Reaction: Stir under Argon for 1–2 hours. Monitor by TLC or LC-MS.[7]

• Workup:

  • Evaporate DCM.[2]

  • Redissolve in EtOAc.[3]

  • Extract with 5% NaHCO₃ or citric acid (depending on product acidity).

  • Note: Removing PhSiH3 byproducts can be tricky; column chromatography is usually required.

Troubleshooting & Expert Tips

Issue	Probable Cause	Solution
Incomplete Deprotection	Oxidized Catalyst	Use fresh Pd(PPh₃)₄.[2] Store catalyst in a desiccator at -20°C.
Resin is Dark/Grey	Residual Palladium	Perform additional washes with Na-DDC or a solution of 1% DIEA/DMF.
Fmoc Cleavage	Basic Scavenger	Ensure you used Phenylsilane (neutral).[2] Avoid Morpholine/Piperidine cocktails.
Precipitate in Reactor	DMBA used as scavenger	Switch to Phenylsilane (liquid). If using DMBA, wash extensively with DMF/MeOH.
Steric Hindrance	Bulky Peptide	Use Microwave assistance (40°C, 5 min) or increase catalyst loading to 0.5 eq.

Safety & Handling

• Palladium (Pd): Heavy metal. Toxic. Dispose of all Pd-contaminated waste in a dedicated heavy metal waste stream.

• Phenylsilane: Flammable liquid. Evolves hydrogen gas upon hydrolysis or reaction. Vent reaction vessels properly to prevent pressure buildup.

• DCM: Volatile and potential carcinogen. Use in a fume hood.[2][4][6]

References

• Gomez-Martinez, P., et al. (1999). "N-Alloc temporary protection in solid-phase peptide synthesis.[11] The use of amine–borane complexes as allyl group scavengers."[11][12] Journal of the Chemical Society, Perkin Transactions 1, 2871-2874. Link

• Thieriet, N., et al. (1997). "Solid-phase synthesis of 4-aminopiperidine analogues using the Alloc protecting group." Tetrahedron Letters, 38(41), 7275-7278. Link

• Kates, S. A., et al. (1993). "Automated Allyl Cleavage for Continuous-Flow Synthesis of Cyclic and Branched Peptides." Analytical Biochemistry, 212(2), 303–310. Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[6][12] Chemical Reviews, 109(6), 2455–2504. Link

• Biotage Application Note. (2023). "Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium?" Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Application Note: Advanced Synthesis of Cyclic Peptides via Lysine Side-Chain Macrolactamization

Executive Summary

The synthesis of cyclic peptides is a cornerstone of modern drug discovery. By constraining the peptide backbone into a bioactive conformation, cyclization overcomes the inherent limitations of linear peptides, such as poor metabolic stability, susceptibility to protease degradation, and low receptor affinity[1]. Among the various cyclization topologies, utilizing the highly reactive

-amino group of Lysine for side-chain-to-side-chain or side-chain-to-tail macrolactamization provides exceptional structural stability without constraining the critical peptide termini[2].

This application note provides a comprehensive, self-validating protocol for synthesizing lactam-bridged cyclic peptides via on-resin lysine modification. It details the strategic selection of orthogonal protecting groups, the causality behind reagent choices, and the step-by-step methodologies required to achieve high-purity cyclic architectures.

Mechanistic Rationale & Strategic Design

The Role of Lysine and Pseudodilution

Restricting peptide conformational flexibility is a primary strategy for enhancing binding affinity to challenging targets, such as protein-protein interactions (PPIs)[]. Covalent bonds formed between the lysine

-amino group and the side-chain carboxyl group of aspartate or glutamate enforce stable secondary structures (e.g., -helices)[].

Performing this cyclization on-resin is a critical strategic choice. The solid support matrix physically separates the growing peptide chains. This spatial isolation creates a pseudodilution effect , which kinetically favors intramolecular macrolactamization over the intermolecular dimerization or oligomerization that frequently plagues solution-phase cyclization[4].

Orthogonal Protection Strategies

To achieve site-specific cyclization, the

-amine of Lysine and the carboxyl of Glu/Asp must be protected orthogonally to the standard Fmoc/tBu chemistry[]. This ensures that the cyclizing residues can be selectively unmasked while the peptide remains anchored to the resin and other side chains remain protected[1].

• Alloc/OAll Strategy (Recommended): The Allyloxycarbonyl (Alloc) group for Lysine and the Allyl ester (OAll) for Asp/Glu are completely stable to both the basic conditions of Fmoc deprotection (20% piperidine) and the acidic conditions of global cleavage (TFA). They are selectively removed under mild, neutral conditions using Palladium(0) catalysis[].

• Mtt/OPp Strategy: The 4-methyltrityl (Mtt) group is highly acid-labile and can be removed with 1% TFA in DCM[5]. While effective, it requires precise timing to prevent the premature cleavage of standard tBu groups or acid-sensitive resin linkers[1].

Quantitative Data: Reagent & Strategy Selection

Table 1: Comparison of Orthogonal Protection Strategies for Lysine-Mediated Cyclization

Protecting Group (Lys)	Partner Group (Asp/Glu)	Cleavage Reagent	Orthogonality	Application Notes
Alloc	OAll	Pd(PPh3)4 / Phenylsilane	Excellent	Gold Standard. Stable to acid/base; requires rigorous inert atmosphere during Pd(0) cleavage.
Mtt	O-2-PhiPr	1% TFA in DCM	Moderate	Fast cleavage; risk of premature global deprotection if TFA exposure is prolonged.
Dde / ivDde	ODmab	2% Hydrazine in DMF	Good	Base-labile; incompatible with Fmoc removal unless strictly controlled.

Table 2: Quantitative Parameters for Protocol Steps

Reaction Phase	Reagents	Equivalents (vs Resin)	Conditions	Validation Metric
Linear Coupling	Amino Acid / DIC / Oxyma	5.0 eq	90 °C, 4 min or RT, 1 hr	Kaiser Test (Negative)
Orthogonal Deprotection	Pd(PPh3)4 / Phenylsilane	0.1 eq / 10.0 eq	RT, 2 x 30 min	Kaiser Test (Positive)
Macrolactamization	PyBOP / DIEA	3.0 eq / 6.0 eq	RT, 2-4 hours	Kaiser Test (Negative)
Global Cleavage	TFA / TIS / H2O	N/A (95:2.5:2.5 v/v)	RT, 2-3 hours	LC-MS (-18 Da shift)

Experimental Workflow

Workflow for on-resin lysine side-chain macrolactamization using Alloc/OAll orthogonal protection.

Detailed Protocol: On-Resin Side-Chain Macrolactamization

This protocol utilizes the Alloc/OAll orthogonal protection strategy due to its superior reliability and absolute orthogonality to standard Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS).

Phase 1: Linear Peptide Assembly

• Resin Preparation: Weigh out low-loading Fmoc-Rink Amide resin (0.2–0.4 mmol/g).

  • Causality: Low-loading resin maximizes the physical distance between peptide chains, optimizing the pseudodilution effect and preventing intermolecular cross-linking.

• Swelling: Swell the resin in anhydrous DMF for 30 minutes.

  • Causality: Swelling expands the polymer matrix, ensuring coupling reagents can diffuse freely to the active sites.

• Assembly: Perform standard Fmoc SPPS. Incorporate Fmoc-Lys(Alloc)-OH and Fmoc-Asp(OAll)-OH (or Glu) at the designated cyclization positions[].

• N-Terminal Capping: Ensure the final N-terminal amino acid is either acetylated or protected with a Boc group (e.g., Boc-Asp(OtBu)-OH).

  • Causality: This prevents the N-terminal amine from competitively reacting during the side-chain macrolactamization step[6].

Phase 2: Orthogonal Deprotection (Alloc/OAll Removal)

• Solvent Exchange: Wash the resin extensively with anhydrous Dichloromethane (DCM) (3 × 1 min)[6].

  • Causality: Water and DMF can poison the palladium catalyst; anhydrous DCM ensures optimal catalytic turnover.

• Degassing: Sparge the suspended resin in DCM with Argon gas for 3 minutes[6].

  • Causality: Palladium(0) is highly sensitive to oxidation. Dissolved oxygen will rapidly quench the catalyst, leading to incomplete deprotection.

• Catalytic Cleavage: Add a solution of Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.1 eq) and Phenylsilane (10 eq) in degassed DCM to the resin. Agitate in the dark for 30 minutes. Repeat this step once.

• Scavenger Wash: Wash the resin with DCM (5x), 0.5% DIEA in DMF (3x), 0.5% sodium diethyldithiocarbamate in DMF (3x), and finally DMF (5x)[1].

  • Causality: Sodium diethyldithiocarbamate acts as a heavy metal scavenger. Residual palladium can interfere with subsequent coupling steps or contaminate the final therapeutic peptide.

Self-Validation Check: Perform a Kaiser (ninhydrin) test on a micro-aliquot of resin beads. A deep blue color confirms the successful unmasking of the Lysine

-amine. If the beads remain yellow, repeat the Pd(0) treatment.

Phase 3: On-Resin Macrolactamization

• Activation: Swell the resin in DMF. Add PyBOP (3 eq) and DIEA (6 eq) dissolved in a minimal volume of DMF to the resin[1].

• Cyclization: Allow the reaction to proceed for 2–4 hours at room temperature under gentle agitation[1].

  • Causality: Macrolactamization is entropically demanding and sterically hindered. PyBOP is chosen over standard carbodiimides because it provides highly reactive phosphonium activation. It is also preferred over uronium salts (like HATU) for slow cyclizations, as HATU can cause irreversible guanidinylation (capping) of the unreacted amine over extended reaction times.

Self-Validation Check: Perform a Kaiser test. A negative result (yellow/colorless beads) indicates complete consumption of the lysine

-amine, validating successful cyclization. If the result is positive, perform a second coupling cycle with fresh PyBOP/DIEA.

Phase 4: Global Cleavage & Verification

• Cleavage: Dry the peptide-resin under vacuum. Add the cleavage cocktail (95% TFA, 2.5% H2O, 2.5% TIS) and agitate for 2–3 hours at room temperature[1].

  • Causality: This step simultaneously cleaves the cyclic peptide from the resin and removes all acid-labile side-chain protecting groups (e.g., tBu, Boc)[1].

• Precipitation: Filter the resin and collect the filtrate. Precipitate the crude cyclic peptide by adding the filtrate dropwise to cold diethyl ether[1]. Centrifuge to pellet the peptide, decant the ether, and dry under vacuum.

• Verification: Dissolve a micro-aliquot of the crude pellet in a water/acetonitrile mixture. Analyze via RP-HPLC and ESI-MS[1].

Self-Validation Check: The observed mass must exactly match the theoretical mass of the linear, fully deprotected sequence minus 18.01 Da (representing the loss of H2O during lactam bond formation).

References

• JPT Peptide Technologies. Cyclic Peptides: Advanced Synthesis Methods & Applications. Retrieved from [Link]

• Intavis Peptides. (2025). Closing the Loop: How Cyclic Peptides Are Reshaping Therapeutics. Retrieved from [Link]

• Beilstein Journals. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Retrieved from [Link]

• ACS Infectious Diseases. (2024). Designing Highly Potent Side-Chain Lactam-Bridged Cyclic Competence-Stimulating Peptide-Based Quorum-Sensing Modulators in Streptococcus oligofermentans. Retrieved from[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. intavispeptides.com [intavispeptides.com]
• 4. jpt.com [jpt.com]
• 5. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Fmoc-Lys-OAll in the Synthesis of Head-to-Tail Cyclic Peptide-Drug Conjugates (PDCs)

Introduction & Strategic Rationale

Peptide-drug conjugates (PDCs) are rapidly emerging as highly targeted therapeutics, leveraging the tissue-penetrating capabilities of peptides to deliver cytotoxic payloads. Within PDC development, cyclic peptides (such as cyclic RGD or octreotide analogs) are heavily favored over linear sequences due to their constrained pharmacophores, which confer superior receptor binding affinity and resistance to proteolytic degradation.

However, synthesizing head-to-tail cyclic PDCs presents a dual chemical challenge: achieving efficient macrocyclization without intermolecular oligomerization, and introducing a single, regioselective attachment point for the drug-linker complex.

The application of Fmoc-Lys-OAll (N-α-Fmoc-L-lysine allyl ester) elegantly solves this bottleneck. By employing a side-chain anchoring strategy , researchers can perform highly efficient on-resin cyclization. Subsequent cleavage releases the cyclic peptide with a single, free ε-amine on the lysine residue—creating an ideal, self-validating nucleophilic handle for regioselective drug conjugation[1].

Mechanistic Causality: The Orthogonal Self-Validating System

To ensure scientific integrity and high yields, this workflow relies on a strictly orthogonal, three-dimensional protection scheme. Every experimental choice is governed by the chemical causality of these protecting groups:

• The ε-Amine (Resin Anchoring): The free ε-amine of Fmoc-Lys-OAll is anchored to a highly acid-sensitive 2-Chlorotrityl chloride (2-CTC) resin. The steric hindrance of 2-CTC prevents diketopiperazine formation, while its acid lability allows for final cleavage without destroying the cyclic backbone[2].

• The C-α Carboxyl (OAll Protection): The allyl ester protects the C-terminus during linear assembly. It is strictly orthogonal to base-labile and acid-labile groups, requiring Palladium(0) for removal. Unmasking the OAll group on-resin exposes the C-terminus for cyclization[3].

• The Pseudo-Dilution Effect: By performing the head-to-tail cyclization while the peptide is tethered to the resin matrix, the effective local concentration of the N- and C-termini is maximized (intramolecular reaction), while the kinetic barrier for cross-linking with neighboring peptides is significantly raised. This "pseudo-dilution" effect drastically improves cyclization yields compared to solution-phase methods[4].

Workflow Visualization

Workflow for synthesizing cyclic peptide-drug conjugates via Fmoc-Lys-OAll side-chain anchoring.

Data Presentation & Optimization

Table 1: Orthogonal Protecting Group Matrix for Fmoc-Lys-OAll SPPS

Functional Group	Protecting Group	Deprotection Reagent	Causality / Rationale
N-α Amine	Fmoc	20% Piperidine in DMF	Base-labile; allows iterative elongation without affecting the C-terminus or the resin linkage.
C-α Carboxyl	Allyl Ester (OAll)	Pd(PPh3)4, PhSiH3	Pd-catalyzed cleavage; strictly orthogonal to Fmoc and acid-labile side chains, safely unmasking the tail[3].
ε-Amine	Unprotected (Anchored)	1-95% TFA	Acid-labile 2-CTC linkage; cleavage releases the free amine for regioselective drug conjugation[2].

Table 2: Optimization of On-Resin Macrocyclization Parameters

Coupling Reagent	Base	Solvent	Typical Yield	Mechanistic Insight
HATU / HOAt	DIPEA	DMF	75 - 85%	Superior for sterically hindered head-to-tail cyclizations due to the highly reactive 7-aza-benzotriazole active ester[4].
PyBOP / HOBt	DIPEA	DMF/DCM	40 - 60%	Prone to epimerization and slower kinetics for macrocyclization; requires longer reaction times.
DIC / Oxyma	Collidine	DMF	60 - 70%	Good alternative to uronium salts, but less efficient for challenging constrained cyclic sequences.

Step-by-Step Protocol: Synthesis of a Cyclic PDC

Phase 1: Side-Chain Anchoring

• Resin Swelling: Swell 2-Chlorotrityl chloride (2-CTC) resin (1.0 eq, target loading 0.2-0.4 mmol/g) in dry DCM for 30 minutes.

  • Causality: Low-loading resin is critical to maximize the spatial distance between anchored peptides, enhancing the pseudo-dilution effect and preventing inter-chain oligomerization during cyclization[4].

• Anchoring: Dissolve Fmoc-Lys-OAll·HCl (1.2 eq) and DIPEA (4.0 eq) in anhydrous DCM/DMF (1:1). Add to the resin and agitate for 2 hours at room temperature[1].

• Capping: Cap unreacted resin sites by adding HPLC-grade Methanol (1 mL/g resin) and agitate for 15 minutes[2]. Wash the resin extensively with DCM and DMF.

Phase 2: Linear Peptide Assembly

• Fmoc Deprotection: Deprotect the N-α Fmoc group using 20% piperidine in DMF (2 × 10 min).

• Elongation: Couple subsequent amino acids using Fmoc-AA-OH (3.0 eq), HBTU (3.0 eq), and DIPEA (6.0 eq) in DMF for 45-60 minutes per cycle.

Phase 3: Orthogonal Unmasking

• C-Terminal Deprotection: Swell the resin in dry DCM. Add a solution of Pd(PPh3)4 (0.2 eq) and phenylsilane (PhSiH3, 20 eq) in dry DCM. Agitate under argon for 1 hour in the dark[3]. Wash with DCM (3x) and DMF (3x).

  • Causality: PhSiH3 acts as a highly efficient allyl scavenger, preventing the re-attachment of the allyl cation to nucleophilic residues in the peptide sequence.

• N-Terminal Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min) to remove the final N-terminal Fmoc group. The peptide now possesses a free N-terminal amine and a free C-terminal carboxylic acid.

Phase 4: On-Resin Macrocyclization

• Cyclization: Add HATU (3.0 eq), HOAt (3.0 eq), and DIPEA (6.0 eq) dissolved in a minimal volume of DMF to the resin. Agitate for 12-24 hours[4].

• Validation: Monitor cyclization completion via the Kaiser test. A negative result (yellow) indicates no free primary amines remain, confirming successful head-to-tail closure.

Phase 5: Cleavage and Global Deprotection

• Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/H2O (95:2.5:2.5 v/v/v) for 2 hours[2].

• Precipitation: Filter the cleavage solution, precipitate the cyclic peptide in cold diethyl ether, and centrifuge to collect the pellet.

• Self-Validating Step: Analyze the crude precipitate via LC-MS. The mass should correspond to the fully deprotected cyclic peptide, with the ε-amine of the lysine now exposed and ready for conjugation.

Phase 6: Regioselective Drug Conjugation

• Buffer Exchange: Dissolve the purified cyclic peptide in a conjugation buffer (e.g., 0.1 M PBS, pH 7.5).

• Conjugation: Add an NHS-ester functionalized drug-linker (e.g., NHS-PEG4-MMAE or a PROTAC linker) (1.2 eq) dissolved in DMSO. Stir at room temperature for 2 hours.

• Final Purification: Purify the final Peptide-Drug Conjugate (PDC) via preparative RP-HPLC and lyophilize.

References

• Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications Molecules (MDPI) URL:[Link]

• Cyclopeptides containing the DEKS motif as conformationally restricted collagen telopeptide analogues Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Development of Ligand-Drug Conjugates Targeting Melanoma through the Overexpressed Melanocortin 1 Receptor Journal of Medicinal Chemistry (PMC) URL:[Link]

• US9073974B2 - RGD-containing cyclic peptides Google Patents URL

Sources

• 1. US9073974B2 - RGD-containing cyclic peptides - Google Patents [patents.google.com]
• 2. Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications [mdpi.com]
• 3. Development of Ligand-Drug Conjugates Targeting Melanoma through the Overexpressed Melanocortin 1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclopeptides containing the DEKS motif as conformationally restricted collagen telopeptide analogues: synthesis and conformational analysis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB02348J [pubs.rsc.org]

Application Notes &amp; Protocols: Leveraging Fmoc-Lys(Alloc)-OH for Site-Specific Post-Translational Modifications

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic introduction of post-translational modifications (PTMs) is a critical aspect of modern peptide and protein chemistry, enabling the synthesis of complex biomolecules for research and therapeutic development.[1][2] This document provides a comprehensive guide to the application of Nα-Fmoc-Nε-allyloxycarbonyl-L-lysine (Fmoc-Lys(Alloc)-OH), a versatile building block for solid-phase peptide synthesis (SPPS). The orthogonality of the Alloc group, which can be selectively removed under mild, palladium-catalyzed conditions, allows for the precise, site-specific modification of lysine side chains.[3][4][5] This application note details the underlying chemical principles, provides validated, step-by-step protocols for Alloc deprotection and subsequent on-resin modifications, and discusses its application in the synthesis of ubiquitinated, lipidated, and glycosylated peptides.

Introduction: The Power of Orthogonal Protection in Peptide Synthesis

Solid-phase peptide synthesis (SPPS) has revolutionized the way peptides are created, offering simplicity, speed, and efficiency.[1][2] The success of SPPS hinges on the concept of orthogonal protecting groups, which allows for the sequential deprotection of specific functional groups without affecting others on the growing peptide chain.[6] The most widely adopted strategy in SPPS is the Fmoc/tBu approach, where the Nα-amino group is protected by the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, and side-chain functional groups are protected by acid-labile groups like tert-butyl (tBu).[6]

Fmoc-Lys(Alloc)-OH introduces a third layer of orthogonality. The allyloxycarbonyl (Alloc) group protecting the ε-amino group of the lysine side chain is stable to both the basic conditions used for Fmoc removal (e.g., piperidine) and the acidic conditions for final cleavage and tBu deprotection (e.g., trifluoroacetic acid, TFA).[7][8][] This unique stability profile makes the Alloc group an invaluable tool for introducing PTMs at specific lysine residues.[4] The selective removal of the Alloc group is achieved through palladium(0)-catalyzed allylic cleavage, unmasking the lysine side-chain amine for further modification while the peptide remains anchored to the solid support.[3][10][11]

The Chemistry of Alloc Group Deprotection

The removal of the Alloc group is a palladium(0)-catalyzed process. The most commonly used catalyst is tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). The reaction proceeds via the formation of a π-allyl palladium complex.[12] A scavenger, such as phenylsilane (PhSiH₃), is required to react with the allyl group, regenerating the active Pd(0) catalyst and driving the reaction to completion.[7][10][12]

dot graph "Alloc_Deprotection_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Alloc_Peptide [label="Resin-Peptide-Lys(Alloc)", fillcolor="#F1F3F4"]; Pd0 [label="Pd(PPh₃)₄", shape=ellipse, fillcolor="#FBBC05"]; Pi_Allyl_Complex [label="π-Allyl Palladium Complex", fillcolor="#F1F3F4"]; Scavenger [label="Phenylsilane (PhSiH₃)", shape=ellipse, fillcolor="#EA4335"]; Deprotected_Peptide [label="Resin-Peptide-Lys(NH₂)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Allyl_Scavenger [label="Allyl-Scavenger Adduct", fillcolor="#F1F3F4"]; Pd0_Regen [label="Pd(PPh₃)₄ (regenerated)", shape=ellipse, fillcolor="#FBBC05"];

// Edges Alloc_Peptide -> Pi_Allyl_Complex [label=" + Pd(0)"]; Pd0 -> Pi_Allyl_Complex; Pi_Allyl_Complex -> Deprotected_Peptide [label=" + Scavenger"]; Scavenger -> Deprotected_Peptide; Pi_Allyl_Complex -> Allyl_Scavenger; Allyl_Scavenger -> Pd0_Regen; } caption: "Palladium-Catalyzed Alloc Deprotection Workflow"

Experimental Protocols

Materials and Reagents

Reagent/Material	Supplier	Grade
Fmoc-Lys(Alloc)-OH		Peptide Synthesis Grade
Rink Amide Resin		100-200 mesh, 0.5-0.8 mmol/g
N,N-Dimethylformamide (DMF)	Sigma-Aldrich	Peptide Synthesis Grade
Dichloromethane (DCM)	Sigma-Aldrich	Anhydrous
Piperidine	Sigma-Aldrich	Reagent Grade
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	Sigma-Aldrich	Catalyst Grade
Phenylsilane (PhSiH₃)	Sigma-Aldrich	Reagent Grade
Acetic Anhydride	Sigma-Aldrich	Reagent Grade
N,N-Diisopropylethylamine (DIPEA)	Sigma-Aldrich	Reagent Grade
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	Reagent Grade
Triisopropylsilane (TIS)	Sigma-Aldrich	Reagent Grade
1,2-Ethanedithiol (EDT)	Sigma-Aldrich	Reagent Grade
Water	Milli-Q or equivalent	HPLC Grade

Protocol 1: On-Resin Alloc Group Deprotection

This protocol describes the selective removal of the Alloc protecting group from the lysine side chain of a peptide synthesized on a solid support.

Workflow Diagram:

dot graph "Alloc_Deprotection_Protocol" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Start [label="Start: Resin-Bound Peptide with Lys(Alloc)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Wash_DCM [label="1. Swell and Wash Resin with DCM"]; Prepare_Reagent [label="2. Prepare Pd(PPh₃)₄ and PhSiH₃ Solution in DCM"]; Reaction [label="3. Add Reagent Mix to Resin\n(Incubate with gentle agitation)"]; Wash_DCM_2 [label="4. Wash with DCM"]; Wash_DMF [label="5. Wash with DMF"]; Kaiser_Test [label="6. Perform Kaiser Test to Confirm Free Amine", shape=diamond, fillcolor="#FBBC05"]; End [label="End: Resin-Bound Peptide with Free Lysine Amine", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Repeat [label="Repeat Deprotection", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Wash_DCM; Wash_DCM -> Prepare_Reagent; Prepare_Reagent -> Reaction; Reaction -> Wash_DCM_2; Wash_DCM_2 -> Wash_DMF; Wash_DMF -> Kaiser_Test; Kaiser_Test -> End [label="Positive"]; Kaiser_Test -> Repeat [label="Negative"]; Repeat -> Reaction; } caption: "On-Resin Alloc Deprotection Workflow"

Step-by-Step Procedure:

• Resin Preparation:

  • Place the peptide-resin (containing the Lys(Alloc) residue) in a suitable reaction vessel.

  • Swell the resin in dichloromethane (DCM) for 30 minutes.

  • Wash the resin thoroughly with DCM (3 x 1 min).

• Deprotection Cocktail Preparation:

  • In a separate vial, dissolve tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.2 equivalents relative to the resin loading) and phenylsilane (PhSiH₃) (20 equivalents) in anhydrous DCM.

  • Note: This solution should be prepared fresh and used immediately. The palladium catalyst is sensitive to air and light.

• Deprotection Reaction:

  • Add the deprotection cocktail to the swollen resin.

  • Gently agitate the reaction mixture at room temperature for 2 hours. A color change to yellow or orange is typically observed.

• Washing:

  • Drain the reaction mixture.

  • Wash the resin extensively with DCM (5 x 1 min).

  • Wash the resin with N,N-Dimethylformamide (DMF) (5 x 1 min).

• Confirmation of Deprotection:

  • Perform a Kaiser test on a small sample of the resin beads. A positive result (deep blue color) indicates the presence of a free primary amine and successful deprotection.[1]

  • If the Kaiser test is negative, repeat the deprotection step.

Protocol 2: On-Resin Ubiquitination of Lysine

This protocol details the site-specific attachment of a ubiquitin moiety to the deprotected lysine side chain.

• Prepare the Resin:

  • Following successful Alloc deprotection (Protocol 3.2), wash the resin with DMF (3 x 1 min).

• Ubiquitin Activation:

  • In a separate vial, dissolve Fmoc-Ubiquitin-OH (or a suitable activated ubiquitin derivative) (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) and allow the mixture to pre-activate for 5 minutes.

• Coupling Reaction:

  • Add the activated ubiquitin solution to the resin.

  • Agitate the reaction mixture at room temperature for 4-6 hours.

• Washing and Confirmation:

  • Wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min).

  • Perform a Kaiser test to confirm the completion of the coupling reaction (a negative result indicates successful coupling).

Protocol 3: On-Resin Lipidation of Lysine

This protocol describes the attachment of a fatty acid to the lysine side chain.

• Prepare the Resin:

  • After Alloc deprotection, wash the resin with DMF (3 x 1 min).

• Fatty Acid Activation:

  • In a separate vial, dissolve the desired fatty acid (e.g., palmitic acid) (4 equivalents), HBTU (3.9 equivalents), and HOBt (4 equivalents) in DMF.

  • Add DIPEA (8 equivalents) and pre-activate for 5 minutes.

• Coupling Reaction:

  • Add the activated fatty acid solution to the resin.

  • Agitate the mixture at room temperature for 2-4 hours.

• Washing and Confirmation:

  • Wash the resin with DMF (5 x 1 min) and DCM (3 x 1 min).

  • Confirm complete coupling with a negative Kaiser test.

Cleavage and Purification

Once all on-resin modifications are complete, the peptide is cleaved from the solid support and all remaining side-chain protecting groups are removed.

• Cleavage Cocktail: A standard cleavage cocktail for Fmoc/tBu chemistry is typically used (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). The exact composition may vary depending on the peptide sequence.

• Procedure:

  • Wash the resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

• Purification: The crude peptide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Analysis: Confirm the identity and purity of the final product by mass spectrometry (MS) and analytical HPLC.

Applications and Case Studies

The use of Fmoc-Lys(Alloc)-OH has been instrumental in advancing our understanding of various biological processes by enabling the synthesis of precisely modified peptides.

• Ubiquitination: The synthesis of ubiquitinated peptides is crucial for studying protein degradation pathways and the role of the ubiquitin-proteasome system in health and disease.[2]

• Lipidation: Peptide lipidation is a key PTM that governs protein localization to cell membranes.[2] Synthesizing lipidated peptides allows for the investigation of protein-membrane interactions and signaling events.

• Glycosylation: Glycosylation plays a critical role in protein folding, stability, and cell-cell recognition.[2] The site-specific introduction of glycans onto peptides is essential for studying these processes.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete Alloc Deprotection	Inactive palladium catalyst	Use fresh, high-quality Pd(PPh₃)₄. Prepare the deprotection solution immediately before use.
Insufficient scavenger	Ensure the correct stoichiometry of phenylsilane is used.
Steric hindrance	Increase reaction time and/or temperature (up to 40°C). Consider a different palladium catalyst.
Side Reactions During Deprotection	N-terminal Fmoc group still present	Ensure the N-terminus is protected (e.g., with Boc or acetylation) before Alloc deprotection.
Low Yield of Modified Peptide	Incomplete coupling of the modification	Increase the equivalents of the modifying agent and coupling reagents. Extend the reaction time.
Steric hindrance from the peptide sequence	Use a more potent coupling reagent (e.g., HATU).

Conclusion

Fmoc-Lys(Alloc)-OH is a powerful and versatile tool for the synthesis of peptides with site-specific post-translational modifications. Its orthogonal deprotection chemistry provides researchers with the flexibility to introduce a wide range of modifications, enabling the creation of complex and biologically relevant peptides for a multitude of research and drug discovery applications. The protocols outlined in this application note provide a robust framework for the successful implementation of this valuable synthetic strategy.

References

• Digital CSIC. Solid-phase peptide synthesis. Available from: [Link]

• RSC Publishing. Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides. Available from: [Link]

• Total Synthesis. Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. Available from: [Link]

• Accelerated solid-phase synthesis of post-translationally modified peptides. Available from: [Link]

• Proprep. What is an Alloc protecting group, and how is it utilized in the selective protection of alcohols?. Available from: [Link]

• PMC. Facile semisynthesis of ubiquitylated peptides with the ligation auxiliary 2-aminooxyethanethiol. Available from: [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis. Available from: [Link]

• Aapptec Peptides. Fmoc-Lys(Aloc)-OH [146982-27-6]. Available from: [Link]

• PMC. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. Available from: [Link]

• Mastering Peptide Synthesis with Fmoc-Lys(Alloc)-OH: A Guide for Researchers. Available from: [Link]

• eScholarship.org. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z‑Arg-Lys-AOMK. Available from: [Link]

• PMC. Solid-Phase Synthesis of C-Terminal Peptide Libraries for Studying the Specificity of Enzymatic Protein Prenylation. Available from: [Link]

• CEM Corporation. Fmoc-Lys(Alloc)-OH. Available from: [Link]

• ResearchGate. Synthesis of Fmoc‐Lys[Seγ(Mob)‐Nϵ(Alloc)]‐OH.. Available from: [Link]

• P3 BioSystems. Fmoc-Lys(Alloc)-OH. Available from: [Link]

• ResearchGate. Solid‐Phase Peptide Synthesis. Available from: [Link]

• CDN. Alloc Protecting Group Removal Protocol. Available from: [Link]

• PMC. Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. Available from: [Link]

• DiVA portal. Design and Synthesis of Macrocyclic Peptides as Potential Inhibitors of Lysine-Specific Demethylase 1. Available from: [Link]

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. cem.com [cem.com]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 10. One moment, please... [total-synthesis.com]
• 11. peptide.com [peptide.com]
• 12. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Automated peptide synthesis methods for Fmoc-Lys(Alloc)-OH

Application Note: Advanced Automated Solid-Phase Peptide Synthesis (SPPS) Utilizing Fmoc-Lys(Alloc)-OH for Site-Specific Modifications

Introduction to Orthogonal Chemoselectivity

In contemporary medicinal chemistry and peptide drug development, the dual amino functionality of lysine presents a significant chemoselective challenge during complex molecule synthesis[]. To construct branched peptides, cyclic architectures, or antibody-drug conjugates (ADCs), researchers must selectively modify the lysine

-amine without affecting the -amine or the peptide backbone.

The incorporation of Fmoc-Lys(Alloc)-OH —an orthogonally protected lysine derivative—provides a highly reliable solution[2]. In this building block, the

-amine is protected by the base-labile Fluorenylmethyloxycarbonyl (Fmoc) group, while the side-chain -amine is protected by the Allyloxycarbonyl (Alloc) group[2]. The Alloc group is completely stable to standard Fmoc deprotection conditions (e.g., 20% piperidine) and global acidic cleavage (e.g., Trifluoroacetic acid, TFA)[]. It can only be removed via specialized palladium-catalyzed allyl transfer or specific iodocyclization, making it the premier choice for site-specific on-resin modifications[][3].

Mechanistic Rationale of Alloc Deprotection

The standard removal of the Alloc group is governed by the Tsuji-Trost allylation mechanism [4]. The process requires a Palladium(0) catalyst, typically Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh

) ), and a nucleophilic scavenger.

Causality in Reagent Selection:

• Catalyst Activation: Pd(0) undergoes ligand dissociation to coordinate with the allyl moiety of the Alloc group, forming a reactive

  -allyl palladium complex and triggering decarboxylation (release of CO )[4].

• Scavenger Function: Phenylsilane (PhSiH

  ) is utilized as the nucleophilic scavenger. Unlike amine-based scavengers (e.g., morpholine) which can occasionally form unwanted adducts with the peptide, PhSiH efficiently intercepts the allyl group to regenerate the Pd(0) catalyst and liberate the free -amine with minimal side reactions[4][5].

Tsuji-Trost mechanism for palladium-catalyzed Alloc deprotection.

Self-Validating Experimental Protocols

The following methodologies detail the integration of Fmoc-Lys(Alloc)-OH into automated SPPS, followed by orthogonal deprotection. To ensure a self-validating system, analytical checkpoints (e.g., the Kaiser test) are embedded directly into the workflow.

Protocol A: Automated SPPS Assembly

• Resin Preparation: Swell the selected solid support (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 5 minutes to remove the N-terminal Fmoc group. Wash thoroughly with DMF.

• Coupling: Pre-activate Fmoc-Lys(Alloc)-OH (4 equivalents) using a coupling reagent system such as DIC/Oxyma or HBTU/DIEA in DMF. Add to the resin and agitate for 30–60 minutes.

• Elongation & Capping: Continue the automated Fmoc/tBu SPPS cycle for the remainder of the sequence.

  • Critical Causality: Before initiating Alloc deprotection, the N-terminus of the completed peptide must be orthogonally protected (e.g., leaving the final Fmoc intact) or permanently capped (via acetic anhydride) to prevent unwanted modifications at the N-terminus during downstream

    -amine functionalization[4].

Protocol B: On-Resin Alloc Deprotection (Palladium Method)

Note: Perform under well-ventilated conditions. Pd(0) is sensitive to oxidation.

• Solvent Exchange: Wash the peptidyl-resin strictly with anhydrous Dichloromethane (DCM) (3 × 5 mL) to remove DMF, which can coordinate with and deactivate the palladium catalyst.

• Reagent Preparation: Dissolve Pd(PPh

  ) (0.15 equivalents) in 6 mL of dry DCM[5].

• Reaction: Add the Pd(0) solution to the resin. Immediately add PhSiH

  (10 equivalents)[5]. Agitate gently at room temperature for 30–60 minutes.

• Palladium Scavenging (Crucial Step): Drain the reaction vessel. Palladium strongly adsorbs to the resin matrix and peptide backbone, which can poison subsequent reactions or contaminate the final product[5]. Wash the resin with a 0.5% solution of sodium diethyldithiocarbamate in DMF (3 × 5 mins) to chelate and strip residual heavy metal ions[5].

• Validation Checkpoint: Perform a Kaiser (ninhydrin) test. A positive result (deep blue resin beads) confirms the successful liberation of the primary

  -amine. If negative or weak, repeat steps 2–4.

Workflow for automated SPPS and orthogonal Alloc deprotection with validation.

Quantitative Comparison: Deprotection Methodologies

While palladium catalysis is the industry standard[6][7], recent advancements have introduced metal-free iodocyclization alternatives to mitigate heavy metal toxicity and air-sensitivity[3][5]. The table below summarizes the quantitative and operational differences between the two primary methods for Alloc removal.

Parameter	Palladium-Catalyzed Deprotection[4][5]	Metal-Free Iodocyclization[3][5]
Primary Reagents	Pd(PPh ) (0.1–0.15 eq)	I / H O (5 eq)
Scavenger / Additive	Phenylsilane (PhSiH ) (10 eq)	None required
Solvent System	Dry DCM or DMF	PolarClean / EtOAc (1:4)
Reaction Time	30–60 minutes	1.5 hours
Temperature	Room Temperature	50 °C
Post-Reaction Wash	Diethyldithiocarbamate (Pd removal)	Standard DMF/DCM washes
Key Advantage	Established industry standard for complex SPPS	Environmentally sensible, no heavy metals

Downstream Applications

Once the Alloc group is successfully removed and validated, the liberated lysine side chain serves as an anchor for diverse structural modifications:

• Side-Chain-to-Side-Chain Cyclization: The free

  -amine can be coupled to a deprotected acidic residue (e.g., Asp or Glu) elsewhere in the sequence using standard coupling reagents (e.g., PyBOP/DIEA) to form a robust lactam bridge. This conformational constraint is critical for enhancing the biological half-life and target affinity of peptide therapeutics[6][7].

• Site-Specific Fluorophore Conjugation: The free amine can undergo nucleophilic substitution with fluorescent probes. For example, reacting the deprotected lysine with 4-chloro-7-nitrobenzofurazan (NBD-Cl) in the presence of DIEA allows for the synthesis of environmentally sensitive fluorescent peptide shuttles used in tracking copper-amyloid beta interactions[8].

References

• Protecting Groups and Functionalized Lysine Derivatives in Organic Synthesis - BOC Sciences.

• Kinetic analysis of Alloc removal from different peptide sequences - Benchchem. 5

• Preparation of 'side-chain-to-side-chain' cyclic peptides by Allyl and Alloc strategy: Potential for library synthesis - Arizona Board of Regents. 6

• Alloc Protecting Group Removal Protocol - CDN. 4

• Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling - ACS Publications. 3

• Fmoc-Lys(Alloc)-OH Novabiochem 146982-27-6 - MilliporeSigma.

• Using microwave heating to expedite your allyl ester or alloc deprotection - Biotage. 7

• Buy Fmoc-Lys(Alloc)-OH | 146982-27-6 - Smolecule. 2

• Development of Cu(ii)-specific peptide shuttles capable of preventing Cu–amyloid beta toxicity - The Royal Society of Chemistry. 8

Sources

• 2. Buy Fmoc-Lys(Alloc)-OH | 146982-27-6 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. experts.azregents.edu [experts.azregents.edu]
• 7. biotage.com [biotage.com]
• 8. Development of Cu( ii )-specific peptide shuttles capable of preventing Cu–amyloid beta toxicity and importing bioavailable Cu into cells - Chemical Science (RSC Publishing) DOI:10.1039/D2SC02593K [pubs.rsc.org]

Application Note: High-Efficiency Microwave-Assisted SPPS and On-Resin Chemistry Utilizing Fmoc-Lys(Alloc)-OH

Abstract

This application note provides a comprehensive technical guide and detailed protocols for the use of Nα-Fmoc-Nε-allyloxycarbonyl-L-lysine (Fmoc-Lys(Alloc)-OH) in microwave-assisted solid-phase peptide synthesis (MW-SPPS). We will explore the synergistic advantages of microwave energy for accelerating peptide chain elongation and the strategic utility of the orthogonal Alloc protecting group for on-resin side-chain modification. Detailed, field-proven protocols for the synthesis of a model peptide, the selective on-resin deprotection of the Alloc group via palladium catalysis, and subsequent handling are provided. This guide is intended for researchers, chemists, and drug development professionals seeking to synthesize complex, branched, or cyclic peptides with high efficiency and purity.

Introduction: The Convergence of Speed and Selectivity in Peptide Synthesis

Modern peptide science frequently demands the creation of non-linear, modified, or labeled peptides to probe biological systems or develop novel therapeutics. The synthesis of such complex structures hinges on a strategic combination of speed, efficiency, and chemical selectivity. Microwave-assisted solid-phase peptide synthesis (MW-SPPS) has revolutionized the field by dramatically accelerating both the coupling and deprotection steps of the SPPS cycle, leading to faster syntheses, higher crude purities, and the ability to assemble traditionally "difficult" sequences.[1][2][3][4]

The power of MW-SPPS is fully realized when combined with an orthogonal protecting group strategy. Orthogonal protecting groups are distinct chemical moieties that can be removed under specific conditions without affecting other protecting groups on the peptide chain. This allows for precise, site-selective modifications at any point during the synthesis.

The allyloxycarbonyl (Alloc) group is an exemplary tool for this purpose. When used to protect the ε-amine of a lysine residue (Fmoc-Lys(Alloc)-OH), it provides a functional handle that is stable to the standard base-labile conditions used for Nα-Fmoc group removal (e.g., piperidine) and the strong acid conditions used for final cleavage (e.g., trifluoroacetic acid, TFA).[5] The Alloc group can be selectively and mildly removed on-resin using a palladium(0) catalyst, revealing the lysine side-chain for further elaboration, such as peptide branching, cyclization, or the attachment of reporter molecules.[5][6]

This document provides the foundational principles and actionable protocols to successfully integrate Fmoc-Lys(Alloc)-OH into an efficient MW-SPPS workflow.

Core Principles and Mechanistic Insights

The Engine: Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS)

Conventional SPPS relies on conductive heating, which is often slow and inefficient. MW-SPPS utilizes microwave irradiation to directly and uniformly heat the solvents and reagents in the reaction vessel.[3] This rapid, controlled energy input provides several key advantages:

• Accelerated Kinetics: Both Fmoc deprotection and amino acid coupling reactions are significantly accelerated, reducing a typical synthesis cycle from hours to mere minutes.[1][4]

• Enhanced Coupling Efficiency: Microwave energy helps to disrupt peptide chain aggregation and the formation of secondary structures on the resin, improving reagent access and driving difficult couplings to completion.[1][2]

• Improved Purity: Shorter reaction times at elevated temperatures minimize the occurrence of side reactions, such as racemization, leading to a higher purity of the crude peptide product.[3][7]

The Key: The Orthogonality of the Alloc Protecting Group

The strategic advantage of Fmoc-Lys(Alloc)-OH lies in its three-tiered orthogonal system when used in standard Fmoc-SPPS with acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt).

• Nα-Fmoc Group: Removed by a base (e.g., 20% piperidine in DMF).

• Side-Chain Protecting Groups (e.g., Boc, tBu): Removed by strong acid (e.g., TFA-based cleavage cocktail).

• Nε-Alloc Group: Removed by a Palladium(0) catalyst and a scavenger.[6]

This orthogonality is the cornerstone of complex peptide design, allowing for the selective unmasking of the lysine side-chain for further chemical manipulation while the rest of the peptide remains fully protected on the solid support.

The Reaction: Palladium-Catalyzed Alloc Deprotection

The removal of the Alloc group is a well-established organometallic transformation, often referred to as a Tsuji-Trost-type allylation.[8] The process is typically mediated by tetrakis(triphenylphosphine)palladium(0), [Pd(PPh₃)₄], and an allyl scavenger.

• Mechanism: The Pd(0) catalyst coordinates to the double bond of the allyl group, forming a π-allyl complex. This facilitates the cleavage of the C-O bond.

• The Scavenger's Role: A scavenger, such as phenylsilane (PhSiH₃), is crucial. It acts as a nucleophile that attacks the π-allyl complex, permanently trapping the allyl group and regenerating the Pd(0) catalyst for subsequent cycles.[8][9] This prevents the free allyl cation from re-alkylating other nucleophiles on the peptide.

The reaction is performed under mild, neutral conditions, ensuring the stability of all other protecting groups on the peptide and the acid-sensitive resin linker.

Experimental Protocols

Protocol A: Microwave-Assisted SPPS of a Model Peptide

This protocol details the synthesis of a model peptide Ac-Tyr-Gly-Gly-Phe-Lys(Alloc)-Gly-OH on a Rink Amide resin.

Materials and Reagents:

• Rink Amide MBHA Resin (0.5 mmol/g loading)

• Fmoc-Amino Acids (Fmoc-Gly-OH, Fmoc-Lys(Alloc)-OH, Fmoc-Phe-OH, Fmoc-Tyr(tBu)-OH)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Coupling Activator: 0.5 M HBTU/HOBt in DMF

• Base: 2.0 M N,N-Diisopropylethylamine (DIPEA) in NMP

• Capping Solution: Acetic Anhydride

• Instrumentation: Automated Microwave Peptide Synthesizer (e.g., CEM Liberty Blue™, Biotage® Initiator+ SP Wave)

Procedure:

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes in the synthesizer's reaction vessel.

• Initial Fmoc Deprotection: Perform an initial Fmoc deprotection cycle to prepare the resin for the first coupling.

• MW-SPPS Cycles: For each amino acid, perform the following automated cycle:

  • Fmoc Deprotection: Add 20% piperidine/DMF. Irradiate with microwaves according to the parameters in Table 1. Drain and wash with DMF.

  • Amino Acid Coupling: Add the Fmoc-amino acid (5 eq.), activator (5 eq.), and base (10 eq.). Irradiate with microwaves as detailed in Table 1. Drain and wash with DMF.

• Incorporate Fmoc-Lys(Alloc)-OH: Use the standard coupling cycle (Step 3b) for the incorporation of Fmoc-Lys(Alloc)-OH.

• Chain Elongation: Continue the MW-SPPS cycles until the full linear sequence is assembled.

• N-Terminal Acetylation: After the final Fmoc deprotection, add a solution of acetic anhydride (10 eq.) and DIPEA (10 eq.) in DMF. React for 5 minutes at 75°C with microwave irradiation.

• Final Wash: Wash the final peptidyl-resin thoroughly with DMF, followed by DCM, and dry under vacuum.

Table 1: Recommended Microwave Parameters for SPPS Cycles

Step	Reagents	Temperature	Power (Max)	Time
Fmoc Deprotection	20% Piperidine/DMF	75 °C	30 W	4 min
Amino Acid Coupling	Fmoc-AA, HBTU, DIPEA	75 °C	35 W	5 min

Protocol B: On-Resin Deprotection of the Alloc Group

This protocol must be performed in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon) to protect the oxygen-sensitive catalyst.

Materials and Reagents:

• Peptidyl-resin from Protocol A (0.1 mmol)

• Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄

• Phenylsilane (PhSiH₃)

• Anhydrous Dichloromethane (DCM)

• Methanol (MeOH)

• Inert atmosphere reaction vessel

Procedure:

• Resin Preparation: Swell the peptidyl-resin in anhydrous DCM for 20 minutes. Drain the solvent.

• Deprotection Cocktail Preparation: In a separate flask under an inert atmosphere, prepare the deprotection cocktail as described in Table 2. Ensure the palladium catalyst is fully dissolved.

• First Deprotection Reaction: Add the freshly prepared cocktail to the resin. Agitate gently (e.g., on a rocker or with N₂ bubbling) at room temperature for 30 minutes. The solution may turn yellow or orange.[8][9]

• Wash: Drain the reaction cocktail. Wash the resin thoroughly with anhydrous DCM (3 x 5 mL).

• Second Deprotection Reaction: Repeat Step 3 by adding a fresh deprotection cocktail and reacting for another 30 minutes to ensure complete removal.

• Extensive Washing Protocol: This step is critical to remove all traces of palladium. Wash the resin sequentially with:

  • DCM (5 x 5 mL)

  • Methanol (3 x 5 mL)

  • DCM (5 x 5 mL)

• Confirmation (Optional): Cleave a small amount of resin (~2-3 mg) using a standard TFA cocktail. Analyze the cleaved product by LC-MS to confirm the mass corresponding to the deprotected peptide.

• The resin is now ready for subsequent modification at the lysine side-chain or for final cleavage.

Table 2: Reagent Quantities for Alloc Deprotection (0.1 mmol scale)

Reagent	Equivalents (rel. to resin)	Amount	Solvent
Pd(PPh₃)₄	0.1 - 0.2 eq.	12 - 24 mg	Anhydrous DCM (5 mL)
Phenylsilane (PhSiH₃)	20 - 25 eq.	2.0 - 2.5 mmol (~0.25 mL)	Anhydrous DCM (5 mL)

Visualization of the Workflow

The following diagrams illustrate the overall synthesis workflow and the mechanism of Alloc deprotection.

Caption: Overall workflow for MW-SPPS incorporating Fmoc-Lys(Alloc)-OH.

Caption: Simplified mechanism of Palladium-catalyzed Alloc deprotection.

Conclusion and Field-Proven Insights

The combination of microwave-assisted synthesis with the Fmoc-Lys(Alloc)-OH building block represents a powerful and efficient strategy for producing sophisticated peptides. The protocols outlined in this note provide a robust framework for success.

Key Expert Insights:

• Catalyst Quality is Paramount: The Pd(PPh₃)₄ catalyst is sensitive to oxygen and can degrade over time. Always use a fresh, high-quality catalyst and maintain a strict inert atmosphere during the deprotection reaction to prevent catalyst poisoning.[10]

• Scavenger Choice: While phenylsilane is highly effective, other scavengers like Meldrum's acid can also be used, sometimes in combination with a mild base like DIPEA.[11]

• Thorough Washing is Non-Negotiable: Residual palladium can interfere with subsequent chemical steps and represents a significant contaminant in the final product. The post-deprotection washing sequence is one of the most critical steps for ensuring a high-quality final peptide.

• Microwave for Deprotection? While microwave energy can be applied to the Alloc deprotection step to reduce reaction times, it should be approached with caution.[10][12] Optimization is required to avoid potential catalyst decomposition or side reactions at elevated temperatures. The room temperature protocol provided here is highly reliable and broadly applicable.

By leveraging the speed of microwave irradiation and the chemical precision of the Alloc group, researchers can significantly expand their capability to create novel and complex peptide structures for a wide range of scientific applications.

References

• Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology. (n.d.). CD Formulation. Retrieved from [Link]

• Collins, J. M. (2021). Ultra-Efficient Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 2339, 3-12. Retrieved from [Link]

• Alloc Protecting Group Removal Protocol. (n.d.). CEM Corporation. Retrieved from [Link]

• Napier, P., Bakas, N., Bhat, A., & Noncovich, A. (2024). An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Pedersen, S. L., & Jensen, K. J. (2011). Microwave heating in solid-phase peptide synthesis. Chemical Society Reviews, 41(5), 1826-1844. Retrieved from [Link]

• Mandal, B., & Srivastava, A. K. (2004). Palladium catalyzed reductive deprotection of alloc: Transprotection and peptide bond formation. Infoscience, 45(32), 4461-4464. Retrieved from [Link]

• Webinar: Microwave Technology for Peptide Synthesis: Fast, Efficient and In Control. (2015). CEM Corporation. Retrieved from [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). Nowick Laboratory, UC Irvine. Retrieved from [Link]

• Microwave Synthesis of Branched Peptides with Fmoc-Lys(iVDde)-OH. (n.d.). CEM Corporation. Retrieved from [Link]

• Microwave Assisted Organic and Peptide Synthesis of a Non-natural Arginine Residue. (n.d.). Biotage. Retrieved from [Link]

• Riera, A., et al. (2018). Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands. ACS Catalysis, 8(7), 6033-6040. Retrieved from [Link]

• Sharma, A., et al. (2013). Microwave-Assisted Solid-Phase Synthesis of side-chain to side-chain lactam-bridge cyclic peptides. Journal of Visualized Experiments, (77), e50346. Retrieved from [Link]

• Sharma, A., et al. (2012). Microwave-assisted cleavage of Alloc and Allyl Ester protecting groups in solid phase peptide synthesis. Tetrahedron Letters, 53(34), 4499-4502. Retrieved from [Link]

• Vanier, G. S. (2013). Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM). Methods in Molecular Biology, 1047, 235-249. Retrieved from [Link]

• Supporting Information for Chemical Synthesis of Hepcidin Disulfide Mimics. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Deprotection of the alloc group of peptide 1 with Pd or Ru complexes under NCL conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Riera, A., et al. (2018). Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands. ACS Catalysis, 8(7), 6033-6040. Retrieved from [Link]

• Fmoc-Lys(Aloc)-OH [146982-27-6]. (n.d.). Aapptec Peptides. Retrieved from [Link]

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• 3. youtube.com [youtube.com]
• 4. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Microwave-Assisted Peptide Synthesis: A Faster Approach - Creative Peptides [creative-peptides.com]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. Microwave-Assisted Solid-Phase Synthesis of side-chain to side-chain lactam-bridge cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Common side reactions with Fmoc-Lys(Alloc)-OH and how to prevent them

Welcome to the technical support center for Fmoc-Lys(Alloc)-OH. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this versatile amino acid derivative in solid-phase peptide synthesis (SPPS).

Introduction to Fmoc-Lys(Alloc)-OH

N-α-Fmoc-N-ε-allyloxycarbonyl-L-lysine, or Fmoc-Lys(Alloc)-OH, is a crucial building block for the synthesis of complex peptides. Its utility stems from its orthogonal protection scheme.[1][2] The α-amino group is protected by the base-labile Fmoc group, standard in Fmoc-based SPPS, while the ε-amino group of the lysine side chain is protected by the allyloxycarbonyl (Alloc) group.[1] The Alloc group is stable to the basic conditions used for Fmoc removal and the acidic conditions often used for final cleavage from the resin, but it can be selectively removed using a palladium(0) catalyst.[1][3] This orthogonality is invaluable for synthesizing branched peptides, cyclic peptides, and peptides requiring site-specific modifications on the lysine side chain.[1][4]

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Fmoc-Lys(Alloc)-OH over other protected lysine derivatives like Fmoc-Lys(Boc)-OH?

The key advantage of Fmoc-Lys(Alloc)-OH is the orthogonality of the Alloc protecting group.[5] While the Boc group on Fmoc-Lys(Boc)-OH is removed during the final, strongly acidic trifluoroacetic acid (TFA) cleavage step, the Alloc group can be removed selectively on-resin without disturbing other acid-labile side-chain protecting groups (like t-butyl or trityl) or the N-terminal Fmoc group.[1][2][6] This allows for specific manipulation of the lysine side-chain amine mid-synthesis to introduce branches, labels, or to facilitate on-resin cyclization.[1]

Q2: What is the chemical mechanism for the removal of the Alloc group?

The deprotection of the Alloc group is a palladium(0)-catalyzed process, often referred to as a Tsuji-Trost reaction.[6] The catalytic cycle involves three main steps:

• Oxidative Addition: The Pd(0) catalyst (e.g., Pd(PPh₃)₄) coordinates to the double bond of the allyl group and inserts itself, forming a π-allylpalladium(II) complex.[6][7]

• Decarboxylation: The resulting carbamate is unstable and spontaneously decarboxylates, liberating the free ε-amino group of the lysine residue.[7]

• Reductive Elimination: A nucleophilic "scavenger" present in the reaction mixture attacks the π-allyl complex, regenerating the Pd(0) catalyst and forming an allylated scavenger byproduct.[6]

Q3: Is the Alloc group completely stable to the piperidine treatment used for Fmoc deprotection?

Yes, the Alloc group is highly stable to the basic conditions, typically 20% piperidine in DMF, used for the cleavage of the N-terminal Fmoc group.[3] It is also stable to the strong acids like TFA used for final peptide cleavage. This robust stability under both basic and acidic conditions is what makes it a truly orthogonal protecting group in the context of Fmoc SPPS.[5]

Troubleshooting Guide: Common Side Reactions and Prevention

This section addresses specific issues that may arise during the Alloc deprotection step and provides actionable solutions.

Problem 1: Incomplete Alloc Deprotection

Symptom: HPLC and/or mass spectrometry analysis of the cleaved peptide shows a significant amount of starting material (peptide with the Alloc group still attached).

Causality and Solutions:

Potential Cause	Scientific Rationale	Recommended Action
Deactivated Palladium Catalyst	The Pd(0) catalyst, particularly Pd(PPh₃)₄, is sensitive to air and can oxidize, rendering it inactive.	Use a fresh batch of high-purity Pd(PPh₃)₄ for each reaction. Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation.
Insufficient Catalyst or Scavenger	The deprotection is a catalytic process, but stoichiometry is critical. Insufficient catalyst will lead to slow or incomplete reactions. The scavenger is consumed stoichiometrically and must be in excess.	Increase the equivalents of the palladium catalyst and/or the scavenger. A typical starting point is 0.1-0.3 equivalents of Pd(PPh₃)₄ and 20 equivalents of scavenger.[8] Repeat the deprotection step if necessary.
Short Reaction Time	The kinetics of the reaction can be influenced by factors like peptide sequence and resin aggregation. Insufficient time will lead to an incomplete reaction.	Extend the reaction time (e.g., from 1 hour to 2-4 hours). Monitor the reaction progress by taking small resin samples, cleaving the peptide, and analyzing by HPLC to determine the optimal duration.[9]
Catalyst Poisoning	If the peptide sequence contains sulfur-containing amino acids like cysteine or methionine, the sulfur can irreversibly bind to the palladium catalyst, poisoning it and halting the reaction.[10]	This is a significant challenge. Using a large excess of the palladium catalyst may help, but success is not guaranteed. If possible, an alternative orthogonal protection strategy for lysine that does not involve palladium catalysis, such as Fmoc-Lys(Mmt)-OH, should be considered for cysteine-containing peptides.[10][11]

Problem 2: N-allylation of the Lysine Side Chain

Symptom: Mass spectrometry reveals a byproduct with a mass increase of +40 Da compared to the desired deprotected peptide, corresponding to the addition of an allyl group (C₃H₄).

Causality and Solutions:

This is the most common side reaction during Alloc deprotection.[9] It occurs when the reactive π-allyl-palladium intermediate is not efficiently trapped by the scavenger. The newly deprotected and nucleophilic ε-amino group of lysine can then attack the intermediate, resulting in an irreversible N-allylation.[6][9]

Workflow for Preventing N-allylation

Caption: Workflow for successful Alloc deprotection and the N-allylation side reaction pathway.

Optimization of Scavengers

The choice and concentration of the scavenger are paramount to preventing N-allylation.[6]

Scavenger	Advantages	Considerations
Phenylsilane (PhSiH₃)	Highly effective at preventing N-allylation.[6] Acts as a hard nucleophile via hydride donation.[6]	Commonly used and reliable. Typically used in large excess (e.g., 20 equivalents).[8]
Dimethylamine-borane complex (Me₂NH·BH₃)	Has been shown to be very effective in preventing N-alkylation.[9]	A good alternative to phenylsilane.
Morpholine	A classic scavenger for this reaction.	Can be less efficient than silanes in some contexts, potentially leading to higher levels of N-allylation.
Triethylsilane (TES-H)	Used in newer, optimized protocols with air-stable catalysts like Pd(PPh₃)₂Cl₂ to eliminate N-allylated byproducts.[12]	Part of an improved system that also enhances reaction yield and convenience.[12]

Recommendation: Phenylsilane is a robust and widely accepted choice for efficient scavenging.[6][8] If N-allylation persists, ensure the quality and quantity of the scavenger are adequate before repeating the deprotection.

Problem 3: Reduction of the Allyl Double Bond

Symptom: Mass spectrometry shows a byproduct with a mass increase of +2 Da over the Alloc-protected starting material, indicating the allyl group has been reduced to a propyl group.

Causality and Solutions:

This is a less common side reaction, but it has been observed, particularly when using hydrazine as a scavenger. Small amounts of diazine impurities in the hydrazine can lead to the reduction of the double bond in the allyl group. This renders the protecting group uncleavable by the palladium catalyst.

Prevention:

• Avoid Hydrazine: Do not use hydrazine as a scavenger for Alloc deprotection. Stick to recommended scavengers like phenylsilane.[6]

• Additive Solution: If hydrazine must be used for other reasons in the synthesis (e.g., Dde group removal), this side reaction can be suppressed by adding allyl alcohol to the hydrazine reagent.

Experimental Protocols

Protocol 1: Standard On-Resin Alloc Deprotection

This protocol describes a general procedure for the removal of the Alloc group from a lysine residue on a solid support.

Reagents & Materials:

• Peptidyl-resin containing Fmoc-Lys(Alloc)-OH

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Phenylsilane (PhSiH₃)

• Dichloromethane (DCM), anhydrous

• Reaction vessel with a frit

• Inert gas source (Argon or Nitrogen)

Procedure:

• Swell the peptidyl-resin in anhydrous DCM for 30 minutes.

• Drain the solvent.

• Prepare the deprotection solution in a separate, dry flask under an inert atmosphere. For a 0.1 mmol scale synthesis, dissolve Pd(PPh₃)₄ (0.1-0.3 equivalents) and phenylsilane (20 equivalents) in anhydrous DCM (e.g., 5-10 mL).[8]

• Add the deprotection solution to the resin.

• Gently agitate the mixture under an inert atmosphere at room temperature for 1-2 hours.

• Drain the reaction solution.

• Wash the resin thoroughly with DCM (5x), DMF (5x), and finally DCM (3x) to remove all traces of the catalyst and reagents.

• A small sample of resin can be cleaved and analyzed by HPLC/MS to confirm complete deprotection.[9]

Caption: Experimental workflow for on-resin Alloc deprotection.

References

• Total Synthesis. (2025, July 27). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. Mastering Peptide Synthesis with Fmoc-Lys(Alloc)-OH: A Guide for Researchers. [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis. [Link]

• Google Patents. (2017). Method for preparing sermaglutide.

• MilliporeSigma. Selecting Orthogonal Building Blocks. This appears to be a duplicate of reference 8, but the provided link may contain slightly different or more specific information. [Link]

• Peptide and Protein Methylation Core (PPMC). Alloc Protecting Group Removal Protocol. [Link]

• Fields, G. B. (2011). Advances in Fmoc solid-phase peptide synthesis. Protein Science, 20(8), 1343-1353. [Link]

• Aapptec Peptides. Fmoc-Lys(Aloc)-OH [146982-27-6]. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2026, January 1). The Importance of Lysine Protection: A Deep Dive into Fmoc-Lys(Mmt)-OH. [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Offer, J., & Dawson, P. E. (2015). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. Bioconjugate Chemistry, 26(8), 1637-1645. [Link]

• Biotage. (2023, January 30). Using microwave heating to expedite your allyl ester or alloc deprotection. [Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Kumar, A., et al. (2018). Novel solid-phase strategy for the synthesis of ligand-targeted fluorescent-labelled chelating peptide conjugates as a theranostic tool for cancer. Scientific Reports, 8(1), 15408. [Link]

• AAPPTec. Technical Support Information Bulletin 1208: Synthesis of Peptides Containing Methylated Lysine. [Link]

• ACS Publications. (2024, December 13). Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. [Link]

• ACS Publications. (2025, March 17). Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling. [Link]

• PubChem - NIH. Alloc-Lys(Fmoc)-OH. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. peptide.com [peptide.com]
• 3. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Novel solid-phase strategy for the synthesis of ligand-targeted fluorescent-labelled chelating peptide conjugates as a theranostic tool for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. pubs.acs.org [pubs.acs.org]

How to optimize palladium catalyst efficiency for Alloc cleavage

Technical Support Center: Alloc Deprotection Optimization Ticket ID: #ALLOC-OPT-001 Status: Open Agent: Senior Application Scientist, Dr. H. Chen

Introduction

Welcome to the Alloc Deprotection Technical Support Center. You are likely here because your peptide or organic synthesis requires the orthogonal removal of the Allyloxycarbonyl (Alloc) group, but you are facing issues with incomplete cleavage, palladium contamination, or side reactions.

The Alloc group is a cornerstone of orthogonal protection strategies (e.g., alongside Fmoc/tBu), but its removal relies on transition metal catalysis—a step that introduces variables often foreign to standard peptide chemistry.[1] This guide moves beyond basic recipes to provide a self-validating, mechanistic approach to optimization.

Module 1: Catalyst & Scavenger Selection Strategy

Q: My standard morpholine protocol is failing on a secondary amine. Why? A: Morpholine is a "hard" nucleophile and often fails to trap the

-allyl complex efficiently enough to prevent the allyl group from transferring back to the newly deprotected amine (back-alkylation).

For difficult substrates, particularly secondary amines or sterically hindered residues, you must switch to a "soft" nucleophile or a hydride donor.

Scavenger Selection Matrix

Scavenger	Type	Efficiency	Best Use Case	Notes
Phenylsilane (PhSiH )	Hydride Donor	High	Standard. Primary amines, hindered peptides.	Acts as a hydride source; reduces the allyl group to propene (gas), driving equilibrium forward.
Dimethylamine-borane (Me NH[2][3][4]·BH )	Hydride Donor	Very High	Critical. Secondary amines, sensitive substrates.	Superior at preventing N-allylation side reactions.[2]
Morpholine	Nucleophile	Moderate	Historical protocols, simple primary amines.	prone to back-alkylation; often requires higher catalyst loading.
Dimedone / NDMBA	C-Nucleophile	High	Fluorescent labeling, specialized applications.	Forms stable C-allylated byproducts; good for scavenging but slower kinetics than silanes.

Q: Our lab struggles with Pd(PPh

) shelf-life. Is there a more robust alternative? A: Yes. Tetrakis(triphenylphosphine)palladium(0) is air-sensitive and degrades to inactive Pd(II) oxides (often visible as black/orange specks). A more robust approach is In-Situ Catalyst Generation .

By mixing Palladium(II) Acetate [Pd(OAc)

] with Triphenylphosphine (PPh ), you generate the active Pd(0) species immediately before use. Both reagents are shelf-stable solids.

Module 2: Experimental Protocols

Protocol A: The Robust In-Situ Method (Recommended)

Best for: Routine synthesis, labs without gloveboxes, and long-term reproducibility.

Reagents:

• Pd(OAc)

  (Solid, stable)

• PPh

  (Solid, stable)

• Phenylsilane (PhSiH

  ) (Liquid, syringe transfer)

• Solvent: Dry DCM (Dichloromethane)[5]

Step-by-Step:

• Resin Prep: Swell peptide-resin (0.1 mmol scale) in dry DCM for 20 min under Argon.

• Catalyst Cocktail: In a separate vial, dissolve Pd(OAc)

  (0.2 eq, ~4.5 mg) and PPh (1.0 eq, ~26 mg) in dry DCM (2 mL).

  • Checkpoint: The solution should turn bright yellow/orange as Pd(0) forms. If it turns black immediately, your solvent is wet.

• Scavenger Addition: Add PhSiH

  (20 eq, ~250 L) to the catalyst solution.

• Reaction: Add the mixture to the resin. Bubble Nitrogen/Argon gently.

• Duration: Shake for 30 minutes.

• Repetition: Drain and repeat steps 2–5 once. (Double treatment is mandatory for >99% yield).

Protocol B: The "Borane" Method for Secondary Amines

Best for: Proline derivatives, N-methylated peptides, or when back-alkylation is observed.

Modifications to Protocol A:

• Replace PhSiH

  with Dimethylamine-borane complex (Me NH·BH ) .

• Use 40 equivalents of the borane scavenger.[2][4]

• Solvent can be DCM or CHCl

  .[2]

Module 3: Troubleshooting & Diagnostics

Visual Troubleshooting Guide

Figure 1: Decision tree for diagnosing Alloc deprotection failures. High-contrast nodes indicate critical decision points.

Common Issues & Fixes

Issue 1: "The reaction turned black immediately."

• Cause: Palladium aggregation ("Pd black") due to catalyst decomposition. This happens if the solvent contains dissolved oxygen or water.

• Fix: Use anhydrous DCM. Degas solvents by sparging with Argon for 5 minutes before use. Ensure the resin is dry.

Issue 2: "Mass spec shows +40 Da peak (Allyl adduct)."

• Cause: Incomplete scavenging.[2] The allyl group was removed from the carbamate but reacted with a nucleophilic side chain (e.g., Trp, Tyr, or the free amine itself).

• Fix: Switch to Me

  NH·BH (Protocol B). It captures the allyl cation more irreversibly than silanes.

Issue 3: "My peptide is grey/brown after cleavage."

• Cause: Residual Palladium trapped in the peptide matrix.

• Fix: Implement the DTC Wash (see Module 4).

Module 4: Post-Reaction Cleanup (Critical)

Palladium binds tightly to sulfur (Cys, Met) and amines. Standard solvent washes are insufficient to remove it.

The DTC Wash Protocol:

• Prepare a 0.02 M solution of Sodium Diethyldithiocarbamate (DTC) in DMF.

• After the Alloc deprotection, wash the resin with this solution: 3 x 5 minutes.

• Visual Cue: The solution will turn yellow/brown as it pulls Pd off the resin.

• Wash with DMF (5x) and DCM (5x) to remove the DTC reagent.

Alternative: If DTC is unavailable, extensive washing with 0.5% sodium diethyldithiocarbamate in DMF or a solution of Thioanisole/EDT can help, but DTC is the gold standard.

Module 5: Mechanistic Insight

Understanding the catalytic cycle allows you to troubleshoot "invisible" failures.

Figure 2: The Tsuji-Trost catalytic cycle for Alloc cleavage. The rate-determining step is often the nucleophilic attack by the scavenger.

Key Takeaway: If the scavenger is too weak (Morpholine) or the catalyst dies (Oxidation to Pd black) before the cycle completes, the reaction stalls at the Pd-Allyl complex stage.

References

• Gomez-Martinez, P., et al. "N-Alloc protecting group removal: a comparative study of scavengers." Journal of Peptide Science, vol. 8, no. 9, 2002.

• Thieriet, N., et al. "Improvement of Alloc deprotection in solid phase peptide synthesis using phenylsilane." Tetrahedron Letters, vol. 38, no. 41, 1997.

• Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups." Chemical Reviews, vol. 109, no. 6, 2009. (Comprehensive review on orthogonality).

• Biotage Application Note. "Room temperature allyl ester and alloc deprotections." (Evidence for Pd stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Navigating Peptide Aggregation with Fmoc-Lys(Alloc)-OH: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you, a senior application scientist, with in-depth, field-proven insights into one of the more nuanced challenges in Solid-Phase Peptide Synthesis (SPPS): managing peptide aggregation, particularly when incorporating Fmoc-Lys(Alloc)-OH. Our goal is to move beyond simple protocols and delve into the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Section 1: Troubleshooting Guide

This section addresses specific, acute problems you might encounter during your synthesis. We focus on diagnosis, immediate corrective actions, and preventative strategies.

Q1: I've hit a wall. My synthesis is failing with poor yield and purity right after incorporating Fmoc-Lys(Alloc)-OH. What's the likely culprit and my troubleshooting path?

This is a classic and frustrating scenario. The introduction of a new residue, especially one with a bulky, hydrophobic protecting group like Alloc, can trigger on-resin aggregation. This self-association of peptide chains, primarily through intermolecular hydrogen bonding to form β-sheet structures, effectively "hides" the N-terminus of the growing peptide from reagents, leading to incomplete couplings and deprotections.[1]

Here’s your troubleshooting workflow:

dot

Caption: Troubleshooting workflow for synthesis failure.

Detailed Actions:

• Confirm Incomplete Coupling: A positive Kaiser test (blue beads) indicates free amines, confirming the previous coupling step failed. However, in cases of severe aggregation, the N-terminus can be sterically hindered, leading to a false negative result.[2] Therefore, always supplement with a test cleavage.

• Test Cleavage Analysis: Cleave a small sample of resin and analyze the product by LC-MS. The presence of the desired mass alongside significant deletion sequences (especially missing the amino acid coupled after Lys(Alloc)) is a hallmark of aggregation-induced failure.

• Corrective Coupling Protocol:

  • Solvent System: Switch from standard DMF to N-methylpyrrolidone (NMP) or a mixture containing up to 25% Dimethyl Sulfoxide (DMSO).[2][3][4] DMSO is a powerful hydrogen bond disrupter.

  • Elevated Temperature: Perform the coupling at a higher temperature (e.g., 50-60°C). This provides kinetic energy to overcome the energy barrier of aggregation.[3]

  • Chaotropic Agents: Before coupling, wash the resin with a solution of a chaotropic salt like 0.4 M LiCl in DMF.[1][5] This disrupts non-covalent interactions.

  • Stronger Coupling Reagents: If you are using standard HBTU, switch to a more potent activator like HATU or COMU, which can improve efficiency in sterically hindered environments.[6][7]

  • Double Coupling: Repeat the coupling step with fresh reagents to drive the reaction to completion.[8]

Q2: My resin has become gummy and isn't swelling properly after adding several residues post-Fmoc-Lys(Alloc)-OH. What's happening and what are my immediate options?

A gummy appearance and poor swelling are physical manifestations of severe on-resin aggregation.[3] The peptide chains are collapsing onto themselves and the resin support, preventing proper solvation by the synthesis solvents.

Immediate On-Resin Rescue Protocol:

• Solvent Shock Treatment: Wash the resin extensively with a "Magic Mixture" or a similar aggressive solvent system designed to disrupt secondary structures. A common mixture is DCM/DMF/NMP (1:1:1) with additives like 1% Triton X-100 and 2M ethylene carbonate.[9]

• Sonication: Gently sonicate the reaction vessel during solvent washes and the deprotection step.[3] The mechanical energy can help to break apart aggregated peptide chains.

• Deprotection with DBU: If Fmoc removal is sluggish (monitored by UV), switch to a stronger deprotection cocktail containing 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). A typical solution is 2% DBU / 2% piperidine in DMF.[3]

If these rescue attempts fail, the synthesis may be unsalvageable. The best course of action is to restart the synthesis using a preventative strategy from the outset.

Section 2: Frequently Asked Questions (FAQs)

This section provides foundational knowledge and proactive strategies to prevent aggregation before it starts.

Q1: What exactly is peptide aggregation in SPPS and why is it such a problem?

Peptide aggregation is the self-association of growing peptide chains on the solid support. This process is primarily driven by the formation of intermolecular hydrogen bonds, which leads to the creation of highly stable, insoluble β-sheet-like structures.[1] This is a major challenge in SPPS because these aggregates can physically block reagents from reaching the reactive N-terminal of the peptide chain.[1] This steric hindrance leads to:

• Incomplete Coupling: The incoming activated amino acid cannot access the N-terminus, resulting in deletion sequences.

• Incomplete Deprotection: The piperidine base cannot access the Fmoc group, leaving the N-terminus blocked for the next coupling step.

The result is a crude product with low purity, containing a complex mixture of truncated peptides that can be extremely difficult to purify.[10]

Q2: How does the Alloc protecting group on lysine specifically influence aggregation?

While any hydrophobic residue can contribute to aggregation, the issue with Lys(Alloc) is multifaceted:

• Increased Hydrophobicity: The allyl group is nonpolar and hydrophobic. Introducing this group can increase the overall hydrophobicity of the peptide, especially if it's in a sequence with other hydrophobic residues.[11] This encourages the peptide chains to associate to minimize contact with the polar synthesis solvent (DMF).

• Steric Bulk: The Alloc group is relatively bulky. This can influence the local conformation of the peptide backbone, potentially favoring structures that are prone to aggregation.

• Disruption of Solvation: The presence of multiple bulky, hydrophobic side chains can disrupt the solvation shell around the peptide, further promoting inter-chain interactions over peptide-solvent interactions.

Q3: What are the best practices for incorporating Fmoc-Lys(Alloc)-OH to proactively prevent aggregation?

Prevention is always the most effective strategy. Consider these approaches before you begin your synthesis:

Strategy	Mechanism	Key Considerations
Low-Loading Resin	Increases the physical distance between peptide chains on the resin, reducing intermolecular interactions.[1]	Use a resin with a loading capacity of 0.1-0.3 mmol/g. This may reduce the overall yield per gram of resin but significantly improves purity for difficult sequences.
PEGylated Resins	Resins like NovaSyn® TG or PEGA incorporate polyethylene glycol (PEG) linkers that improve swelling and create a more solvating environment, keeping peptide chains separated.[1]	These resins are more expensive but can be invaluable for long or aggregation-prone peptides.
Backbone Protection	Incorporating a 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) group on the backbone nitrogen of an amino acid physically prevents hydrogen bond formation.[3][12]	Introduce an Hmb/Dmb protected residue every 6-7 amino acids. Note that coupling onto an Hmb/Dmb-protected residue can be slow and may require stronger coupling reagents.[1]
Pseudoproline Dipeptides	Inserting a Ser or Thr residue as a pseudoproline dipeptide introduces a "kink" in the peptide backbone, disrupting the formation of regular secondary structures like β-sheets.[3][9]	These are incorporated as dipeptides (e.g., Fmoc-Phe-Ser(ψPro)-OH) and are commercially available. The native Ser/Thr residue is regenerated during final TFA cleavage.[13]

dot

Caption: Strategies to prevent peptide aggregation.

Q4: Can you provide a detailed protocol for a "difficult coupling" step involving Fmoc-Lys(Alloc)-OH?

Certainly. This protocol assumes you have identified a difficult coupling step, either proactively or through troubleshooting.

Protocol: Difficult Coupling with HATU/NMP at Elevated Temperature

• Resin Preparation:

  • Perform the standard Fmoc deprotection of the N-terminal amino acid on the resin (e.g., 20% piperidine in DMF).

  • Wash the resin thoroughly with DMF (3x), then DCM (3x), then DMF (3x) to remove all traces of piperidine.

  • Crucial Step: Wash the resin with NMP (3x) to exchange the solvent.

• Activation Mixture Preparation (Perform immediately before use):

  • In a separate vessel, dissolve Fmoc-Lys(Alloc)-OH (4 eq.), HATU (3.9 eq.), and HOAt (4 eq.) in NMP.

  • Add DIPEA (8 eq.) to the mixture.

  • Vortex briefly. The solution should change color.

• Coupling Reaction:

  • Add the activation mixture to the prepared resin.

  • Seal the vessel and place it in a shaker block pre-heated to 50°C.

  • Allow the reaction to proceed for 2 hours.

• Monitoring and Completion:

  • After 2 hours, take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test.

  • If the test is negative (beads remain yellow/colorless), the coupling is complete. Proceed with washing (NMP, DCM, DMF) and the next deprotection step.

  • If the test is still positive (blue beads), perform a second coupling (double coupling) with a freshly prepared activation mixture for another 1-2 hours at 50°C.

Q5: Are there alternative protecting groups for the lysine side chain that are less prone to causing aggregation?

Yes, the choice of protecting group can significantly impact synthesis success.[14] While Alloc is essential for its unique palladium-catalyzed deprotection,[][] if that specific orthogonality is not required, other options may be preferable.

Protecting Group	Deprotection Condition	Advantages	Disadvantages
Boc (tert-butyloxycarbonyl)	Strong Acid (TFA)[]	The most common and robust choice. Highly stable.[17] Generally well-solvated.	Removed during final cleavage; not suitable for on-resin side-chain modification.
Mtt (4-Methyltrityl)	Very Mild Acid (e.g., 1% TFA in DCM)[17][18]	Allows for orthogonal deprotection on-resin for side-chain modifications. Less hydrophobic than Alloc.	Can be sensitive to repeated piperidine treatments over very long syntheses.
ivDde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)	Hydrazine (e.g., 2% Hydrazine in DMF)[]	Fully orthogonal to both Fmoc and Boc strategies.[]	Hydrazine is toxic and requires careful handling. Can be hydrophobic.[11]

The standard Fmoc-Lys(Boc)-OH is generally the least problematic for routine synthesis due to the Boc group's properties.[17] If orthogonality is needed, Mtt is often a less aggregation-prone choice than Alloc.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ACTivotec. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Bedford, J., et al. (1993). Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent. RSC Publishing. Retrieved from [Link]

• AAPPTEC. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Ye, Y., et al. (2007). Rational development of a strategy for modifying the aggregatibility of proteins. PMC. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Yang, R., et al. (2020). Biocompatible Lysine Protecting Groups for the Chemoenzymatic Synthesis of K48/K63 Heterotypic and Branched Ubiquitin Chains. PMC. Retrieved from [Link]

• Idrissi, H., et al. (2018). Energetics of cosolvent effect on peptide aggregation. PMC. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 1). The Importance of Lysine Protection: A Deep Dive into Fmoc-Lys(Mmt)-OH. Retrieved from [Link]

• Romero-Gutierrez, T. (2015, March 3). Which strategies do you use for difficult sequences in solid phase synthesis? ResearchGate. Retrieved from [Link]

• Bitesize Bio. (2025, April 24). Peptide synthesis: Top Tricks and Tips. Retrieved from [Link]

• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

• Iris Biotech. (2026, February 10). Side Chain Protection in Peptide Synthesis. Retrieved from [Link]

• Synbio Technologies. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved from [Link]

• Ma, Y. (2024, September 19). Protection Side Chain of Lysine by Host-Affinity Molecules during Solid Phase Peptide Synthesis in Aqueous Phase. Open Access Pub. Retrieved from [Link]

• Albericio, F., et al. (2011). Amino Acid-Protecting Groups. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Peptide Synthesis with Fmoc-Lys(Alloc)-OH: A Guide for Researchers. Retrieved from [Link]

• Lund University Publications. (n.d.). Greening peptide chemistry by using NBP as solvent for SPPS. Retrieved from [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Retrieved from [Link]

• American Peptide Society. (2025, December 18). Taming Aggregation. Retrieved from [Link]

• Liu, K., et al. (2016, February 15). A facile and dynamic assay for the detection of peptide aggregation. PubMed. Retrieved from [Link]

• O’Donnell, L., et al. (2020, October 21). Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. MDPI. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. biotage.com [biotage.com]
• 9. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 10. blog.mblintl.com [blog.mblintl.com]
• 11. Rational development of a strategy for modifying the aggregatibility of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chempep.com [chempep.com]
• 13. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 17. peptide.com [peptide.com]
• 18. nbinno.com [nbinno.com]

Improving the yield of complex peptides synthesized with Fmoc-Lys-Oall

Welcome to the Orthogonal Peptide Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this diagnostic hub to help you overcome the specific chemical and mechanical hurdles associated with Fmoc-Lys-OAll (allyl ester) and Fmoc-Lys(Alloc)-OH side-chain deprotections.

Synthesizing complex cyclic or branched peptides requires flawless orthogonal deprotection. When yields drop during these steps, it is rarely a failure of the peptide synthesizer, but rather a disruption in the catalytic microenvironment. Below, you will find self-validating protocols, mechanistic explanations, and quantitative troubleshooting matrices to secure high-yield syntheses.

I. Workflow Visualization: The Orthogonal Deprotection Pathway

To successfully yield complex branched or head-to-tail cyclic peptides, the selective removal of the Alloc/OAll groups must occur without disturbing the acid-labile (e.g., Boc, tBu) or base-labile (Fmoc) protecting groups.

Workflow for Fmoc-Lys-OAll/Alloc deprotection and subsequent on-resin peptide cyclization.

II. The Protocol Vault: Self-Validating Palladium Deprotection

The removal of Alloc/OAll groups relies on a Tsuji-Trost reaction. The Pd(0) catalyst oxidatively adds to the allyl group, forming a

-allyl palladium(II) intermediate. A scavenger is then required to irreversibly accept the allyl cation, regenerating the Pd(0) catalyst and liberating the free amine or carboxylic acid[1].

Step 1: Resin Swelling

• Action: Swell 0.1 mmol of peptide-resin in Dichloromethane (DCM) for 30 minutes.

• Causality: DCM provides optimal swelling for polystyrene-based resins, maximizing the pore size to allow the bulky

  complex to diffuse into the polymer matrix.

• Validation Check: The resin volume should visibly double. If the resin appears clumped, the sequence is aggregating; switch to a 1:1 DCM/DMF mixture to disrupt hydrogen bonding.

Step 2: Catalyst & Scavenger Activation

• Action: In a well-ventilated hood, dissolve 0.1–0.25 eq of

  in 6 mL of anhydrous DCM. Immediately add 10–20 eq of Phenylsilane ( ).

• Causality:

  is highly sensitive to atmospheric oxygen, which oxidizes active Pd(0) into inactive Pd(II). Preparing this solution immediately before use ensures maximum catalytic activity[2].

Step 3: The Cleavage Reaction

• Action: Add the catalyst mixture to the resin. Agitate under inert gas (Argon/Nitrogen) for 2 hours at room temperature, or utilize microwave assistance (35W, 75°C for 5 mins)[3].

• Causality: Steric hindrance from adjacent bulky amino acids can stall the catalyst. Microwave heating accelerates the cleavage kinetics, allowing the reaction to outpace the natural degradation of the palladium catalyst[4].

Step 4: Palladium Scavenging (Critical for Yield)

• Action: Drain the reaction vessel. Wash the resin with a 0.5% sodium diethyldithiocarbamate solution in DMF (3 × 5 min), followed by standard DMF and DCM washes.

• Causality: Residual palladium strongly adsorbs to the peptide backbone. If left unchecked, it will catalyze unwanted side reactions during the final TFA cleavage, drastically reducing your final yield[1]. The dithiocarbamate ligand tightly chelates Pd(II), rendering it soluble in DMF so it can be washed away.

• Validation Check (Visual): A successful wash shifts the resin color from dark brown/gray back to its original pale yellow/white. If the resin remains dark, the protocol has failed its self-validation. Repeat the dithiocarbamate wash until the color clears.

III. Quantitative Optimization Matrices

To optimize your specific synthesis, reference the following data tables for reagent equivalencies and scavenger selection.

Table 1: Scavenger Selection Matrix for

-Allyl Palladium Intermediates

Scavenger	Equivalents	Reaction Kinetics	Causality & Application Notes
Phenylsilane ( )	10 - 20 eq	Very Fast	Acts as a hydride donor. Provides the best overall yield, but its strong reducing nature can occasionally affect highly sensitive reducible moieties.
Morpholine	10 - 20 eq	Moderate	Acts as a nucleophilic amine. Mild and effective, but its basicity can cause premature, partial Fmoc cleavage if the reaction is left running too long.
N,N-Dimethylbarbituric acid	5 - 10 eq	Fast	Excellent C-nucleophile. Zero risk of Fmoc cleavage, making it ideal for complex branched peptides. Requires DMF due to poor solubility in DCM.

Table 2: Reagent Equivalency & Solvent Optimization

Parameter	Optimal Range	Impact on Yield	Causality
	0.1 - 0.25 eq	High	<0.1 eq leads to incomplete cleavage due to catalyst death. >0.25 eq increases the risk of irreversible Pd trapping in the resin matrix.
Solvent	DCM or DCM/DMF	High	DCM maximizes polymer swelling. DMF is added only if peptide aggregation blocks catalyst access to the target residue.
Microwave Temp	75°C (35W)	Very High	Overcomes steric hindrance in complex sequences, driving the reaction to 100% completion in minutes rather than hours[3].

IV. Troubleshooting & Q&A Desk

When yields drop, follow this logical diagnostic tree to identify the root cause.

Diagnostic decision tree for resolving common Alloc/Allyl deprotection failures.

Q: My peptide yield plummets after the Alloc/Allyl deprotection step, and LC-MS shows a mass of +40 Da over my target. What is happening? A: A +40 Da mass shift indicates incomplete removal of the Alloc group. The most common culprit is catalyst poisoning or insufficient scavenger. If the scavenger (e.g.,

) concentration drops, the allyl group can re-attach to the peptide, or the Pd catalyst precipitates out of the catalytic cycle. Ensure you are using a minimum of 10 equivalents of fresh and consider switching to microwave heating to force the reaction to completion[1].

Q: Can I perform this deprotection under standard atmospheric conditions without an Argon setup? A: Yes, but with caveats. Recent empirical data indicates that the lifetime of the palladium catalyst in solution is surprisingly tolerant to brief atmospheric exposure for a single deprotection cycle, especially when accelerated by microwave heating[4],[2]. However, for prolonged or multi-cycle automated syntheses, inert gas sparging remains the gold standard to prevent Pd(0) oxidation.

Q: I am synthesizing a highly sensitive API and want to avoid heavy metals entirely. Are there metal-free alternatives for Alloc removal? A: Yes. If palladium trapping continues to ruin your yields, recent sustainable peptide synthesis (Green SPPS) protocols have demonstrated metal-free Alloc removal. This is achieved using an Iodine/Water (

) system in polar solvents like PolarClean or 1,2-dimethoxybenzene at 50°C[5]. This entirely eliminates the risk of palladium contamination and is highly recommended for late-stage clinical drug development.

V. References

• Wilson et al., "Using microwave heating to expedite your allyl ester or alloc deprotection", Biotage,

• Wilson et al., "Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium?", Biotage,

• "Kinetic analysis of Alloc removal from different peptide sequences", Benchchem,

• "Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications", MDPI,

• "A Sustainable Approach to ε-Lys Branched GLP-1 Analogs: Integrating Green SPPS, Metal-free Alloc Removal, Waste Minimization and TFA/PFAS-free Resin Cleavage", ACS Publications,

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. mdpi.com [mdpi.com]
• 4. biotage.com [biotage.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Fmoc-Lys(Alloc)-OH vs Fmoc-Lys(Boc)-OH: A Comprehensive Guide to Orthogonal Peptide Synthesis

As peptide therapeutics grow in complexity—evolving from simple linear sequences to sophisticated branched, cyclic, and conjugated architectures—the strategic selection of amino acid building blocks becomes the defining factor in synthetic success. In Solid-Phase Peptide Synthesis (SPPS), the lysine side chain is the premier site for structural diversification due to its highly reactive primary amine.

This guide provides an objective, data-driven comparison between the industry-standard Fmoc-Lys(Boc)-OH and the specialized orthogonal building block Fmoc-Lys(Alloc)-OH . By understanding the mechanistic causality behind their deprotection conditions, researchers can design self-validating workflows that maximize yield and purity.

Mechanistic Overview: Global vs. Orthogonal Protection

The fundamental difference between these two building blocks lies in their susceptibility to specific chemical environments.

Fmoc-Lys(Boc)-OH relies on a binary protection scheme. The

-amine is protected by the base-labile Fmoc group (removed by 20% piperidine), while the -amine is protected by the acid-labile tert-butyloxycarbonyl (Boc) group. Because the Boc group is highly stable to the basic conditions of iterative peptide elongation, it remains intact until the final step. It is only removed during the global cleavage of the peptide from the resin using a strong acid, typically Trifluoroacetic Acid (TFA)[1].

Fmoc-Lys(Alloc)-OH introduces a trinary, orthogonal dimension to the synthesis[2]. The allyloxycarbonyl (Alloc) group on the

-amine is completely stable to both the basic conditions of Fmoc removal and the highly acidic conditions of TFA cleavage[3]. Instead, it is selectively cleaved via a transition-metal-catalyzed reaction—specifically using Palladium(0)—under extremely mild, neutral conditions[4]. This allows the chemist to unmask the lysine side chain while the peptide is still anchored to the resin and while all other side-chain protecting groups (like tBu, Trt, or Boc on other residues) remain securely in place[5].

Workflow comparison: Standard global deprotection vs. orthogonal on-resin modification.

The Chemistry of Alloc Deprotection

The removal of the Alloc group is a masterclass in organometallic catalysis. It requires two critical components: a Pd(0) catalyst (commonly Tetrakis(triphenylphosphine)palladium(0),

) and a nucleophilic scavenger (such as phenylsilane, )[6].

The Causality of the Scavenger: When Pd(0) oxidatively inserts into the allyl-oxygen bond, it releases

and forms a highly reactive -allyl palladium intermediate[4]. If left unchecked, this electrophilic -allyl complex will rapidly react with the newly liberated primary amine on the lysine, resulting in irreversible allylation of your peptide. The nucleophilic scavenger (phenylsilane) is introduced in vast excess to intercept the -allyl complex, safely transferring the allyl group to form inert silyl byproducts and regenerating the Pd(0) catalyst[7].

Mechanistic pathway of Pd(0)-catalyzed Alloc deprotection and allyl scavenging.

Head-to-Head Comparison Data

When designing a synthesis route, the choice between Boc and Alloc protection dictates the downstream workflow. The table below summarizes the critical operational parameters.

Feature	Fmoc-Lys(Boc)-OH	Fmoc-Lys(Alloc)-OH
Side-Chain Protecting Group	tert-Butyloxycarbonyl (Boc)	Allyloxycarbonyl (Alloc)
Orthogonality	Stable to base; Labile to strong acid	Stable to base & acid; Labile to Pd(0)
Deprotection Reagent	Trifluoroacetic Acid (TFA)	+ Phenylsilane
Deprotection Stage	Global cleavage (Off-resin)	Selective (On-resin)
Primary Applications	Standard linear peptides	Branched, cyclic, or conjugated peptides
Relative Cost	Low (Standard building block)	Moderate to High (Specialty reagent)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in quality control steps to verify reaction completion before proceeding to irreversible downstream modifications.

Protocol A: On-Resin Alloc Deprotection (For Fmoc-Lys(Alloc)-OH)

This protocol is optimized for 0.1 mmol scale synthesis on standard resins (e.g., Rink Amide or 2-Chlorotrityl)[6].

Rationale for Solvent Choice: Dichloromethane (DCM) is strictly used instead of DMF during this step. DCM optimally swells the polystyrene resin matrix, allowing the bulky

complex to access the interior active sites efficiently.

• Resin Preparation: Wash the resin-bound peptide thoroughly with DCM (3 × 5 mL) to remove any residual DMF.

• Cocktail Preparation: In a clean vial, dissolve 0.1 equivalents (11.5 mg) of

  in 6 mL of anhydrous DCM.

• Scavenger Addition: Add 20 equivalents (247

  L) of phenylsilane to the palladium solution[6]. The solution may turn slightly yellow/orange.

• Reaction: Transfer the cocktail to the resin vessel. Agitate gently on a rocker for 20 minutes at room temperature.

• Iteration: Drain the reaction mixture and repeat steps 2-4 with a freshly prepared cocktail to ensure 100% conversion[4].

• Washing: Drain and wash the resin extensively with DCM (3 × 5 mL), followed by a wash with 0.5% sodium diethyldithiocarbamate in DMF (to chelate and remove residual palladium), and finally DMF (3 × 5 mL)[8].

• Self-Validation (Micro-Cleavage): Before proceeding to conjugate your fluorophore or branch, extract ~2 mg of resin. Treat it with 20% HFIP in DCM (for 2-CTC resin) or a TFA micro-cleavage cocktail (for Rink Amide) for 15 minutes. Evaporate the solvent, dissolve in Acetonitrile/Water, and analyze via ESI-MS or MALDI-TOF[6]. Do not proceed until the mass shift corresponding to Alloc removal (-84 Da) is confirmed.

Protocol B: Global Cleavage (For Fmoc-Lys(Boc)-OH)

Standard cleavage protocol for removing the Boc group simultaneously with peptide release[9].

Rationale for Scavengers: TFA generates highly reactive tert-butyl carbocations from the Boc groups. Without scavengers, these carbocations will permanently alkylate electron-rich amino acids like Tryptophan, Tyrosine, or Methionine.

• Resin Preparation: Wash the completed resin with DCM (3 × 5 mL) and dry under a stream of nitrogen.

• Cocktail Preparation: Prepare "Reagent K" or a standard cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5%

  .

• Reaction: Add 5 mL of the cleavage cocktail to the dry resin (0.1 mmol scale). Agitate at room temperature for 2 to 3 hours[10].

• Precipitation: Filter the resin and collect the TFA solution. Dropwise, add the TFA solution into 40 mL of ice-cold diethyl ether to precipitate the fully deprotected peptide.

• Isolation: Centrifuge at 4000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether. Lyophilize the resulting powder.

Conclusion & Best Practices

For routine synthesis of linear peptides, Fmoc-Lys(Boc)-OH remains the undisputed champion due to its low cost, high stability, and seamless integration into standard TFA cleavage workflows.

However, when the synthetic goal involves site-specific modifications—such as attaching a PEG chain, conjugating a fluorescent dye (e.g., 5(6)-carboxyfluorescein)[8], synthesizing advanced glycation end products[5], or creating lactam bridges for peptide stapling—Fmoc-Lys(Alloc)-OH is indispensable. By leveraging the orthogonal Pd(0) chemistry, researchers can execute complex, multi-step architectures directly on the solid support, drastically improving overall yields and minimizing purification bottlenecks.

References

• Mastering Peptide Synthesis with Fmoc-Lys(Alloc)-OH: A Guide for Researchers - NBInno.[Link]

• Chemical synthesis of site-selective advanced glycation end products in α-synuclein and its fragments - ResearchGate.[Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory - UC Irvine.[Link]

• An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups - DOI / ChemRxiv.[Link]

• Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal - ACS Publications.[Link]

• Supporting Information: General procedure for Fmoc-SPPS - RSC.[Link]

Sources

• 1. Fmoc-Lys(Boc)-OH, 71989-26-9, Fmoc Amino Acids, P3 BioSystems [p3bio.com]
• 2. nbinno.com [nbinno.com]
• 3. Buy Fmoc-Lys(Alloc)-OH | 146982-27-6 [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.uci.edu [chem.uci.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. rsc.org [rsc.org]
• 9. Fmoc-Lys(Boc)-OH | 71989-26-9 [chemicalbook.com]
• 10. pubs.acs.org [pubs.acs.org]

Comparing Fmoc-Lys-Oall with Fmoc-Lys(Dde)-OH for peptide branching

Architectural Control in Peptide Synthesis: A Comparative Guide to Fmoc-Lys-OAll and Fmoc-Lys(Dde)-OH

As peptide therapeutics evolve from simple linear sequences to complex branched, cyclic, and multivalent architectures, the strategic selection of orthogonally protected building blocks is paramount. For lysine-based branching, two highly utilized yet mechanistically distinct derivatives are Fmoc-Lys(Dde)-OH and Fmoc-Lys-OAll .

As a Senior Application Scientist, I frequently see these two reagents confused or misapplied. While both enable orthogonal deprotection during Solid-Phase Peptide Synthesis (SPPS), their structural geometries dictate entirely different synthetic strategies. This guide objectively compares their performance, underlying mechanisms, and laboratory protocols to help you select the optimal building block for your target architecture.

Mechanistic Comparison & Orthogonality

Fmoc-Lys(Dde)-OH: The Standard for Side-Chain Branching

Fmoc-Lys(Dde)-OH is designed for traditional forward-branching. It features an

-amino group protected by Fmoc, a free -carboxyl group (for coupling to the main chain), and an -amino group protected by the Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) moiety[1].

• The Causality of Orthogonality: The Dde group is a vinylogous amide. It is highly stable to the 20% piperidine used for standard Fmoc removal and the acidic conditions used for Boc/tBu cleavage[1]. However, it is selectively cleaved by mild nucleophiles—typically 2% hydrazine in DMF[1]. This orthogonal unmasking exposes the

  -amino group, allowing a new peptide branch to be synthesized in the standard C-to-N direction directly off the main chain backbone[2].

Fmoc-Lys-OAll: The Anchor for Multi-Directional Synthesis and Cyclization

Fmoc-Lys-OAll (typically supplied as an HCl salt) effectively inverts the standard synthesis vector. It features an Fmoc-protected

-amino group, an allyl ester (OAll) protected -carboxyl group, and a free -amino group[3].

• The Causality of Orthogonality: Because the

  -amino is unprotected, this building block is typically anchored directly to a side-chain-reactive resin (such as 2-chlorotrityl chloride, 2-CTC) via the -nitrogen[4]. Once anchored, the -amino group can be extended via standard Fmoc SPPS. Subsequently, the OAll group is cleaved using palladium-catalyzed allylic transfer (e.g., Pd(PPh ) and a silane scavenger)[5]. This exposes the -carboxyl group, enabling on-resin head-to-tail cyclization or N-to-C reverse elongation[4].

Quantitative Data & Performance Summary

The table below summarizes the critical operational parameters and expected yields for both building blocks based on optimized SPPS conditions.

Parameter	Fmoc-Lys(Dde)-OH[1]	Fmoc-Lys-OAll[4]
Primary Application	C-to-N side-chain branching	Resin anchoring, on-resin cyclization
Orthogonal Group	Dde ( -amino)	OAll ( -carboxyl)
Deprotection Reagent	1	4
Cleavage Mechanism	Nucleophilic displacement	Pd(0)-catalyzed allylic transfer
Typical Cleavage Yield	>95%	85–95%
Primary Side Reaction Risk	Premature Fmoc loss (if >15 min)	Pd trapping in peptide matrix

Workflow Visualization

The following logic diagram maps the divergent synthetic pathways dictated by the structural differences between the two lysine derivatives.

Comparative SPPS workflows for Fmoc-Lys(Dde)-OH (standard branching) and Fmoc-Lys-OAll (anchoring).

Self-Validating Experimental Protocols

Protocol A: Side-Chain Branching via Fmoc-Lys(Dde)-OH

This protocol establishes a branch point on a linear peptide backbone[6].

• Incorporation : Couple Fmoc-Lys(Dde)-OH (3 eq) to the growing peptide resin using standard HBTU/DIPEA activation for 60 minutes.

• Main Chain Elongation : Continue standard Fmoc SPPS to complete the linear sequence.

  • Causality Check: Ensure the N-terminal amino acid of the main chain is either Boc-protected or acetylated. If left as a free amine, it will act as a competing nucleophile during the subsequent branch elongation.

• Dde Deprotection : Treat the resin with 2% hydrazine hydrate in DMF (v/v) for 2 × 3 minutes[6].

  • Causality Check: Limiting exposure to rapid 3-minute intervals is critical. Hydrazine is a sufficiently strong nucleophile to attack the Fmoc group over extended periods, leading to premature main-chain elongation[2].

• System Validation (Kaiser Test) : Wash the resin thoroughly with DMF and DCM. Perform a Kaiser test. A positive result (deep blue resin beads) confirms the successful unmasking of the

  -amino group.

• Branch Elongation : Proceed with coupling the first amino acid of the branch using standard Fmoc protocols.

Protocol B: On-Resin Cyclization via Fmoc-Lys-OAll

This protocol utilizes the free

-amino group for resin anchoring, setting up the molecule for head-to-tail cyclization[4],[5].

• Resin Anchoring : Swell 2-CTC resin in anhydrous DCM. Add Fmoc-Lys-OAll·HCl (1.2 eq relative to resin loading) and DIPEA (4 eq). Agitate for 2 hours. Cap unreacted resin sites with HPLC-grade methanol for 15 minutes[4].

• Linear Elongation : Perform standard Fmoc SPPS to synthesize the linear sequence. Terminate the sequence by removing the final N-terminal Fmoc group.

• Allyl Deprotection : Swell the resin in anhydrous DCM under argon. Add Pd(PPh

  ) (0.1 eq) and phenylsilane (PhSiH , 10 eq) in DCM. Agitate in the dark for 2 × 30 minutes[5].

  • Causality Check: The Pd(0) catalyst coordinates the allyl group to form a

    -allyl palladium complex. PhSiH is required as an irreversible allyl group scavenger; it reduces the complex, driving the deallylation equilibrium forward and preventing the cleaved allyl group from re-alkylating the peptide backbone[5].

• System Validation (Palladium Clearance) : Trapped palladium species will turn the resin a dark brown/black color. Wash the resin extensively with 0.5% sodium diethyldithiocarbamate in DMF until the resin returns to its original pale yellow/white color. Failure to remove Pd will poison subsequent coupling steps.

• Cyclization : Add HATU (3 eq) and DIPEA (6 eq) in DMF. Agitate for 4 hours to facilitate lactamization between the newly exposed

  -carboxyl and the free N-terminal amine[4].

References

• nbinno.com - Fmoc-Lys(Dde)-OH: Applications in Pharmaceutical Intermediate Synthesis. Available at: 1[1]

• AA Blocks - 815619-80-8 | MFCD26793581 | Fmoc-Lys-OAll.HCl. Available at: 3[3]

• MDPI (Molecules) - Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications. Available at: 4[4]

• ACS Publications (Journal of Medicinal Chemistry) - Converting Teixobactin into a Cationic Antimicrobial Peptide (AMP). Available at: 5[5]

• NIH / PMC - Data on peptidyl platform-based anticancer drug synthesis... Available at: 6[6]

• ACS Publications (Bioconjugate Chemistry) - Kiss and Run: Promoting Effective and Targeted Cellular Uptake... Available at: 2[2]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aablocks.com [aablocks.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Data on peptidyl platform-based anticancer drug synthesis and triton-x-based micellar clusters (MCs) self-assembly peculiarities for enhanced solubilization, encapsulation of hydrophobic compounds and their interaction with HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Protection of Lysine in SPPS: The Mechanistic Advantages of Alloc over Mtt and ivDde

A Comprehensive Comparison Guide for Advanced Solid-Phase Peptide Synthesis (SPPS)

As peptide therapeutics grow in complexity—incorporating branching, macrocyclization, and site-specific conjugations—the demand for robust, multidimensional orthogonal protection strategies has never been higher. For the functionalization of the Lysine

-amine, chemists typically rely on three primary protecting groups: Alloc (Allyloxycarbonyl), Mtt (4-Methyltrityl), and ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl).

While all three enable selective deprotection, empirical data and mechanistic realities demonstrate that Alloc provides superior absolute orthogonality compared to the quasi-orthogonal nature of Mtt and the sterically hindered, side-reaction-prone ivDde. This guide objectively evaluates the performance of these groups, detailing the causality behind their limitations and providing self-validating experimental protocols.

Mechanistic Evaluation: The "Why" Behind Protecting Group Failures

To understand why Alloc is the preferred choice for complex syntheses, we must first analyze the mechanistic vulnerabilities of its alternatives.

The Vulnerabilities of Mtt (Acid-Labile)

Mtt is removed using hyper-mild acidic conditions (typically 1–2% Trifluoroacetic acid (TFA) in Dichloromethane)[1]. The cleavage relies on the formation of a highly resonance-stabilized 4-methyltrityl carbocation.

• The Causality of Failure: Because Mtt is so labile, it is highly susceptible to premature cleavage during extended Fmoc deprotection cycles or prolonged couplings. Furthermore, the conditions required to remove Mtt (1-2% TFA or 30% HFIP) are dangerously close to the cleavage thresholds of other acid-labile groups (like Trt on Cysteine or tBu on Tyrosine)[1].

• Resin Incompatibility: If your peptide is anchored to a highly acid-sensitive resin, such as 2-Chlorotrityl chloride (2-CTC) or HMPB, the Mtt deprotection step will concurrently cleave the peptide from the solid support, drastically reducing overall yield[2].

The Limitations of ivDde (Hydrazine-Labile)

ivDde was developed as an upgrade to the older Dde group. Dde was notorious for undergoing intramolecular migration to unprotected amines during piperidine-mediated Fmoc removal. ivDde solves this by introducing a bulky 3-methylbutyl group, which sterically hinders this migration.

• The Causality of Failure: The very steric bulk that prevents ivDde migration makes it notoriously sluggish to remove , particularly if the Lysine residue is located near the C-terminus or within a highly aggregated, hydrophobic region of the peptide.

• Workflow Bottlenecks: ivDde is cleaved using 2–5% hydrazine in DMF. Because hydrazine also removes Fmoc groups, the entire peptide backbone must be fully assembled (and the N-terminus protected with Boc) before the ivDde group can be safely removed. This severely limits synthetic flexibility.

The Superiority of Alloc (Palladium-Labile)

Alloc operates on an entirely different chemical axis. It is completely stable to both the strong acids used for Boc/tBu removal (95% TFA) and the strong bases used for Fmoc removal (20% piperidine)[3].

• The Causality of Success: Alloc is removed via a highly specific Tsuji-Trost palladium-catalyzed allyl transfer [4]. By using a Pd(0) catalyst (e.g.,

  ) and a highly efficient hydride donor like phenylsilane ( ), the allyl group is cleanly stripped away without disturbing any other protecting group or resin linkage on the peptide[3]. Phenylsilane acts as a "hard nucleophile," efficiently trapping the generated allyl cation and preventing the formation of unwanted allylamine byproducts[4].

Caption: Orthogonal protecting groups for Lysine and their respective deprotection pathways.

Quantitative & Operational Comparison

The following table synthesizes the operational parameters and stability profiles of the three protecting groups.

Feature / Metric	Alloc	Mtt	ivDde
Cleavage Reagent	(0.1–0.25 eq) + (20–24 eq)	1–2% TFA in DCM (with 1-5% TIS scavenger)	2–5% Hydrazine in DMF
Cleavage Mechanism	Tsuji-Trost Catalytic Allyl Transfer	Acidolytic Cleavage	Nucleophilic Displacement
Stability to 20% Piperidine	Absolute	Absolute	High (Resistant to migration)
Stability to 95% TFA	Absolute	Zero (Cleaves instantly)	Absolute
Primary Vulnerability	Requires inert atmosphere (Ar/N2); requires Pd washing step.	Premature cleavage of Trt/tBu; incompatible with 2-CTC resin.	Sluggish in aggregated sequences; Hydrazine cleaves Fmoc.
Orthogonality Rating	Highest (3D/4D Orthogonal)	Moderate (Quasi-Orthogonal)	High (Base-Labile)

Note on Cross-Compatibility: If synthesizing a peptide containing both Alloc and ivDde, the hydrazine used to remove ivDde contains trace diazine, which can reduce the Alloc double bond. This is circumvented by adding allyl alcohol to the hydrazine reagent.

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Each step includes the stoichiometric rationale necessary for complete conversion.

Protocol 1: Alloc Deprotection (The Gold Standard)

Mechanism:

coordinates to the allyl group, forming a -allyl-palladium complex. Decarboxylation exposes the amine, while phenylsilane donates a hydride to the complex, regenerating and releasing propene[4].

• Resin Preparation: Swell the peptidyl-resin in anhydrous Dichloromethane (DCM) for 15 minutes. Wash 3x with DCM. Causality: DCM provides optimal swelling for the Tsuji-Trost reaction.

• Catalyst Preparation: In a dry vial under Argon, dissolve 0.1 to 0.25 equivalents (relative to resin loading) of Tetrakis(triphenylphosphine)palladium(0) (

  ) in a minimal volume of anhydrous DCM[5].

• Scavenger Addition: Add 20 to 24 equivalents of Phenylsilane (

  ) to the catalyst solution. Causality: A massive excess of scavenger is required to trap the allyl cation instantly, preventing N-allylation byproducts[3].

• Reaction: Transfer the solution to the resin. Agitate under Argon (to prevent Pd oxidation) at room temperature for 30–40 minutes[5].

• Washing & Metal Removal: Drain the reaction vessel. Wash the resin 5x with DCM. To remove residual palladium (which can interfere with subsequent couplings), wash the resin 3x (15 mins each) with a 0.02 M solution of sodium diethyldithiocarbamate in DMF[3]. Wash 5x with DMF.

Caption: Tsuji-Trost catalytic cycle for Alloc deprotection using Pd(0) and phenylsilane.

Protocol 2: Mtt Deprotection (For Troubleshooting/Comparison)

Mechanism: Mild acidolysis generating a stabilized carbocation.

• Swell Resin: Swell resin in DCM for 15 minutes.

• Cleavage Cocktail: Prepare a solution of 1% TFA and 5% Triisopropylsilane (TIS) in DCM. Causality: TIS is mandatory to quench the highly reactive 4-methyltrityl cation and prevent it from re-alkylating the peptide (e.g., on Tryptophan residues)[1].

• Iterative Treatment: Treat the resin with the cocktail for 2–5 minutes. Drain and repeat 5–10 times. The solution will initially turn bright yellow (indicating the Mtt cation) and fade to clear as deprotection completes.

• Neutralization: Wash the resin 3x with DCM, then 3x with 5% Diisopropylethylamine (DIPEA) in DMF to neutralize residual TFA before the next coupling step.

Protocol 3: ivDde Deprotection

Mechanism: Nucleophilic attack by hydrazine leading to the formation of a chromophoric indazole derivative.

• Prerequisite: Ensure the N-terminus is protected (e.g., with Boc), as hydrazine will strip Fmoc groups.

• Reaction: Treat the peptidyl-resin with 2% to 5% Hydrazine monohydrate in DMF (25 mL/g of resin).

• Monitoring: Agitate for 5 minutes, drain, and repeat 3-5 times. Causality: The byproduct is a chromophoric indazole. You can monitor the column eluant spectrophotometrically at 290 nm. When the absorbance returns to baseline, deprotection is complete.

• Wash: Wash thoroughly 5x with DMF.

Conclusion

While Mtt and ivDde have their place in simple, linear peptide modifications, they introduce unacceptable risks—premature cleavage, resin incompatibility, and sequence-dependent sluggishness—when applied to complex, multidimensional architectures. Alloc remains the gold standard for Lysine orthogonal protection. Its reliance on palladium-catalyzed allyl transfer ensures absolute stability under both standard Fmoc and Boc SPPS conditions, providing chemists with a truly independent, fail-safe circuit switch for peptide functionalization.

References

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory uci.edu[Link]

• Alloc Protecting Group Removal Protocol CDN / WPMU[Link]

• Orthogonal Cleavage of the HMPB Linker from Solid Support Using HFIP ACS Organic Letters[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. chem.uci.edu [chem.uci.edu]

Orthogonality of Fmoc-Lys-Oall with acid-labile side-chain protecting groups

An In-Depth Technical Guide to the Orthogonality of Fmoc-Lys(Alloc)-OH with Acid-Labile Side-Chain Protecting Groups

For researchers, scientists, and drug development professionals engaged in Solid-Phase Peptide Synthesis (SPPS), the strategic selection of protecting groups is a critical determinant of synthetic success. The ability to selectively unmask a specific functional group on a growing peptide chain, while all others remain shielded, is the essence of an orthogonal protection strategy. This guide provides a comprehensive comparison of the allyloxycarbonyl (Alloc) protecting group, specifically on Fmoc-Lys(Alloc)-OH, against the standard suite of acid-labile protecting groups that form the foundation of the ubiquitous Fmoc/tBu synthetic strategy.

The Principle of Orthogonality in Fmoc SPPS

The most prevalent method for SPPS is the Fmoc/tBu strategy.[1][] This approach relies on a two-tiered system of protection:

• Temporary Nα-Protection: The 9-fluorenylmethoxycarbonyl (Fmoc) group shields the N-terminus of the growing peptide chain. It is selectively removed at the beginning of each coupling cycle using a mild base, typically a solution of 20% piperidine in N,N-dimethylformamide (DMF).[1][3]

• Permanent Side-Chain Protection: The reactive side chains of most amino acids are protected by groups that are stable to the basic conditions of Fmoc removal. These protectors, such as tert-butyl (tBu), tert-butyloxycarbonyl (Boc), trityl (Trt), and pentamethyldihydrobenzofuran-5-sulfonyl (Pbf), are cleaved simultaneously with peptide release from the resin using a strong acid, most commonly trifluoroacetic acid (TFA).[1][4]

This two-dimensional orthogonality is highly effective for linear peptide synthesis. However, for the creation of more complex architectures—such as cyclic peptides, branched structures, or peptides conjugated to reporter molecules—a third dimension of orthogonality is required. This is where Fmoc-Lys(Alloc)-OH becomes an invaluable tool.[5][6][] It introduces a side chain that can be deprotected under unique, mild conditions that do not affect either the N-terminal Fmoc group or the acid-labile side-chain protectors.

A Comparative Analysis of Deprotection Chemistries

The orthogonality of Fmoc-Lys(Alloc)-OH is rooted in its unique deprotection mechanism, which stands in stark contrast to those used for Fmoc and acid-labile groups.

Acid-Labile Groups (Boc, tBu, Trt, Pbf)

These groups are designed to be robustly stable throughout the synthesis, withstanding repeated exposure to piperidine. Their removal is reserved for the final step and is achieved by protonolysis. A high concentration of TFA (typically 95%) generates carbocationic species, effectively and irreversibly cleaving the protecting group from the amino acid side chain.[4]

The Alloc Group

The Alloc group is exceptionally stable under both the basic conditions of Fmoc removal and the strongly acidic conditions of final cleavage.[][8][9] Its removal requires a completely different chemical approach: transition metal catalysis. The deprotection is mediated by a Palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], in the presence of a nucleophilic "allyl scavenger."[5][8] This process is often referred to as a Tsuji-Trost reaction.[5][10] The scavenger traps the allyl cation, driving the reaction to completion under mild, near-neutral conditions.

The following table summarizes the distinct and mutually exclusive conditions required for the removal of these protecting group classes, establishing their orthogonality.

Protecting Group Class	Key Examples	Deprotection Reagents	Typical Conditions	Orthogonality & Stability
Nα-Amino Protection	Fmoc	20% Piperidine in DMF	Room Temperature, 5-20 min	Stable to acid (TFA) and Pd(0) catalysis.
Side-Chain Protection (Acid-Labile)	Boc, tBu, Trt, Pbf	Trifluoroacetic Acid (TFA) with scavengers (e.g., TIS, H₂O)	Room Temperature, 1-3 hours	Stable to base (piperidine) and Pd(0) catalysis.
Side-Chain Protection (Allyl-Based)	Alloc	Pd(PPh₃)₄ + Allyl Scavenger (e.g., Phenylsilane)	Room Temperature, 1-2 hours in DCM	Stable to base (piperidine) and strong acid (TFA).[9]

This data unequivocally demonstrates that the deprotection of Lys(Alloc) can be performed on-resin without compromising the integrity of any other standard protecting group used in Fmoc/tBu synthesis.

Visualizing the Orthogonal Workflow

The following diagram illustrates the strategic workflow for synthesizing a peptide with a site-specific modification at a lysine residue using the tripartite Fmoc/tBu/Alloc strategy.

Caption: Orthogonal SPPS workflow for site-specific modification.

Experimental Protocols

Trustworthy protocols are self-validating. The following methods are established procedures for the selective deprotection of Lys(Alloc) and the final cleavage of the peptide.

Protocol 1: On-Resin Selective Deprotection of Lys(Alloc)

This protocol is based on the widely used palladium-catalyzed reaction with phenylsilane as a scavenger.[5][10]

Materials:

• Peptidyl-resin containing a Lys(Alloc) residue.

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

• Phenylsilane (PhSiH₃).

• Anhydrous Dichloromethane (DCM).

• N,N-Dimethylformamide (DMF).

• Inert gas (Argon or Nitrogen).

Procedure (for 0.1 mmol scale):

• Swell the peptidyl-resin in a reaction vessel with anhydrous DCM (~5 mL) for 30 minutes under an inert atmosphere.

• Drain the solvent completely.

• Prepare the deprotection solution in a separate, dry vial: Dissolve Pd(PPh₃)₄ (0.02 eq, ~23 mg) and phenylsilane (20-25 eq, ~250 µL) in ~5 mL of anhydrous DCM. The solution should be a clear, pale yellow.

• Add the deprotection solution to the resin. Ensure the resin is fully submerged.

• Agitate the reaction vessel gently (e.g., on a shaker or with N₂ bubbling) at room temperature for 1 hour.

• Drain the reaction solution.

• To ensure complete removal, repeat the deprotection step (3-5) with a fresh solution for an additional hour.[5]

• After the final drain, perform a comprehensive washing sequence to remove the catalyst and scavenger byproducts. A typical sequence is:

  • 3 x DCM

  • 2 x DMF

  • 2 x 0.5% Sodium diethyldithiocarbamate in DMF (to scavenge residual palladium)[11]

  • 3 x DMF

  • 5 x DCM

• Dry the resin under vacuum. The newly freed lysine ε-amine is now ready for subsequent modification.

Protocol 2: Final Cleavage and Global Deprotection

This protocol uses a standard TFA "cocktail" to cleave the peptide from the resin and remove all acid-labile side-chain protecting groups.

Materials:

• Dry, modified peptidyl-resin.

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized water. (Caution: TFA is highly corrosive).

• Cold diethyl ether.

Procedure:

• Place the dry resin in a reaction vessel.

• Add the cleavage cocktail (~10 mL per 100 mg of resin) and cap the vessel tightly.

• Allow the reaction to proceed at room temperature for 2-3 hours with occasional swirling.

• Filter the resin and collect the filtrate containing the cleaved peptide into a centrifuge tube.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise into a large volume (~40 mL) of cold diethyl ether.

• Centrifuge the mixture to pellet the precipitated peptide.

• Decant the ether, wash the peptide pellet with more cold ether, and dry the final product under vacuum.

Mechanistic Insight: The Tsuji-Trost Reaction

Understanding the mechanism of Alloc deprotection clarifies why the reaction is so specific and efficient. The process is a catalytic cycle involving a Palladium(0) species.

Caption: Catalytic cycle for Palladium(0)-mediated Alloc deprotection.

The reaction initiates with the coordination of the Pd(0) catalyst to the allyl group's double bond, followed by oxidative addition to form a π-allyl palladium(II) complex.[5][10] This complex is then susceptible to nucleophilic attack by the scavenger (e.g., phenylsilane), which transfers the allyl group to the scavenger and regenerates the Pd(0) catalyst, allowing the cycle to continue.

Conclusion

The chemical properties of the Alloc group make it perfectly suited for a three-dimensional orthogonal protection strategy in modern peptide synthesis. Its robust stability to both acidic and basic conditions, combined with its selective removal under mild, palladium-catalyzed conditions, provides chemists with a reliable method for on-resin, site-specific modifications. The experimental data and established protocols confirm that Fmoc-Lys(Alloc)-OH is fully orthogonal to the entire suite of acid-labile side-chain protecting groups, empowering the synthesis of highly complex and functionally diverse peptides for research, diagnostics, and therapeutic development.

References

• Title: Palladium catalyzed reductive deprotection of alloc: Transprotection and peptide bond formation Source: Infoscience URL: [Link]

• Title: Deprotection of the alloc group of peptide 1 with Pd or Ru complexes under NCL conditions Source: ResearchGate URL: [Link]

• Title: Automated Orthogonal Deprotection of Glu(OAllyl) and Peptide Stapling via Lactamization Source: CEM Corporation URL: [Link]

• Title: Alloc Protecting Group Removal Protocol Source: CDN URL: [Link]

• Title: Using microwave heating to expedite your allyl ester or alloc deprotection Source: Biotage URL: [Link]

• Title: Automated allyl deprotection in solid-phase synthesis Source: Google Patents URL

• Title: Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands Source: ACS Publications URL: [Link]

• Title: SPPS Tips For Success Handout Source: Mesa Labs URL: [Link]

• Title: Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory Source: Nowick Lab, UC Irvine URL: [Link]

• Title: Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups Source: Medicilon URL: [Link]

• Title: Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands Source: PMC URL: [Link]

• Title: Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

• Title: Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK Source: PMC URL: [Link]

• Title: Amino Acid Derivatives for Peptide Synthesis Source: AAPPTec URL: [Link]

• Title: Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA−Peptide Conjugates Source: ResearchGate URL: [Link]

• Title: Protecting Groups in Peptide Synthesis: A Detailed Guide Source: Synpeptide URL: [Link]

• Title: Amino Acid-Protecting Groups Source: ACS Publications URL: [Link]

• Title: Comparative Study of Chemical Approaches to the Solid-Phase Synthesis of a Tumor-Seeking a-MSH Analogue Source: SciSpace URL: [Link]

• Title: The Importance of Lysine Protection: A Deep Dive into Fmoc-Lys(Mmt)-OH Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: Amino Acid-Protecting Groups Source: ACS Publications URL: [Link]

• Title: Supporting Information Source: The Royal Society of Chemistry URL: [Link]

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 8. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 9. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Precision Analytics in SPPS: Validating Orthogonal Alloc Deprotection via LC-MS

Executive Summary

In complex Solid-Phase Peptide Synthesis (SPPS), the Fmoc-Lys(Alloc)-OH derivative is a cornerstone for orthogonal side-chain modification (e.g., cyclization, dye labeling, or stapling). However, the deprotection of the Alloc (Allyloxycarbonyl) group using Palladium(0) catalysis is kinetically sensitive and prone to incomplete conversion or side reactions that colorimetric assays often miss.

This guide compares LC-MS analysis against traditional colorimetric methods (Kaiser Test), establishing LC-MS as the necessary standard for validating Alloc removal. While the Kaiser test offers speed, only LC-MS provides the molecular specificity required to detect incomplete deprotection (+84 Da) and allyl-scavenging adducts (+40 Da).

The Challenge: Why Alloc Deprotection Fails

The removal of Alloc requires a catalytic cycle involving

and a scavenger (typically Phenylsilane, ). Unlike acid/base labile groups (Boc/Fmoc), this is a transition-metal-catalyzed reaction occurring within the porous matrix of a resin bead.

Common Failure Modes:

• Catalyst Poisoning: Oxidation of Pd(0) to Pd(II) renders the catalyst inactive.

• Incomplete Penetration: The bulky Pd complex may not reach steric-heavy regions of the peptide.

• Scavenging Failure: If the allyl scavenger is insufficient, the

  -allyl palladium complex can re-alkylate the newly freed amine, forming an N-allyl derivative (irreversible damage).

Comparative Analysis: LC-MS vs. Alternatives

The following table objectively compares the performance of LC-MS against the industry-standard Kaiser Test and standalone HPLC-UV.

Feature	LC-MS (Recommended)	Kaiser Test (Ninhydrin)	HPLC-UV (Standalone)
Primary Detection	Mass-to-Charge Ratio ( )	Colorimetric (Visual)	UV Absorbance (214/220 nm)
Specificity	High. Distinguishes Product vs. Byproducts.	Low. Only detects free primary amines.	Medium. Separates peaks but cannot identify co-eluting impurities.
Sensitivity	Picomole range.	Micromole range.	Nanomole range.
Alloc Confirmation	Definitive. Confirms loss of 84 Da.	Inferred. Blue beads = some deprotection.	Ambiguous. Retention time shift only.
Side-Reaction Detection	Detects N-allylation (+40 Da) & Fmoc loss (-222 Da).	Blind. Cannot distinguish pure product from side products.	Difficult. Allyl adducts often co-elute with product.
Sample Requirement	Micro-cleavage (destructive to <1 mg resin).	Non-destructive (on-bead), but reagents contaminate resin.	Micro-cleavage required.

Critical Insight: The Kaiser test often yields "False Negatives" (no color) on aggregated peptides or "False Positives" (color) due to pyridine-induced Fmoc instability during the heating step. LC-MS eliminates this ambiguity .

Mechanistic Insight & Workflow

To interpret the LC-MS data correctly, one must understand the catalytic cycle. The Palladium inserts into the Allyl-Carbamate bond, generating a

-allyl complex. The scavenger ( ) then attacks this complex, liberating the amine.

Diagram 1: The Pd(0) Catalytic Cycle & Mass Shifts

This diagram illustrates the chemical transformation and the specific mass changes detectable by MS.

Caption: The Tsuji-Trost deprotection mechanism. Successful deprotection results in a mass loss of 84 Da. Failure of the scavenger leads to N-allylation (+40 Da relative to product, or -44 Da relative to starting material).

Experimental Protocol: LC-MS Validation

Objective: Confirm >98% removal of Alloc group from Fmoc-Lys(Alloc)-OH on Rink Amide resin.

Phase 1: The Reaction

• Swelling: Swell 100 mg resin in DCM for 20 mins.

• Catalyst Prep: Dissolve

  (0.1 eq) in dry DCM. Note: Catalyst must be bright yellow. If orange/black, it is oxidized.

• Scavenger: Add Phenylsilane (

  , 10-20 eq).

• Incubation: Shake for 30-60 mins under Argon (optional but recommended) .

• Wash: Extensive washing with DCM (x5), DMF (x5), and Sodium Diethyldithiocarbamate (0.02 M in DMF) to remove Pd residues.

Phase 2: The Micro-Cleavage (Critical Step)

You cannot inject resin beads into an MS. You must cleave a small aliquot.

• Sampling: Remove ~1-2 mg of resin beads (approx. 20-50 beads) and place in a microcentrifuge tube.

• Wash: Wash beads 3x with DCM to remove residual DMF (DMF interferes with ionization).

• Cleavage Cocktail: Add 50 µL of cleavage solution: 95% TFA / 2.5% TIS / 2.5%

  .

• Incubation: Shake for 30-60 minutes at room temperature.

• Extraction:

  • Add 500 µL cold diethyl ether to precipitate the peptide (optional for micro-scale).

  • Alternatively, for rapid analysis: Blow off TFA with a nitrogen stream, then redissolve residue in 200 µL 50:50 Acetonitrile:Water (0.1% Formic Acid) .

• Filtration: Spin down (10,000 rpm, 2 min) or filter to remove resin beads. Inject the supernatant.

Phase 3: LC-MS Parameters[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Poroshell or Phenomenex Luna, 3 µm).

• Mobile Phase A:

  + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• MS Mode: ESI Positive (Scan range 300–1500

  ).

Diagram 2: Analytical Workflow

Caption: Step-by-step micro-cleavage workflow for converting solid-phase samples into liquid-phase LC-MS analytes.

Data Interpretation & Troubleshooting

Successful analysis relies on identifying specific mass shifts.

Theoretical Mass Calculation[1]

• Starting Material: Fmoc-Lys(Alloc)-OH residue.[1][2][3][4]

• Product: Fmoc-Lys-OH residue.[1][2][3][4][5][6]

• Delta (

  ): -84.1 Da.

Interpretation Table

Observation	Mass Shift (vs Product)	Diagnosis	Corrective Action
Target Peak	0 (Expected)	Complete Deprotection.	Proceed to next coupling.
Peak +84 Da	+84 Da	No Reaction. Catalyst inactive or oxidized.	Repeat with fresh Pd(0) and strictly anaerobic conditions.
Peak +40 Da	+40 Da	Allyl Adduct. Scavenger failed; amine re-alkylated.	Irreversible. Resynthesize. Increase PhSiH3 eq (20-30x).
Peak -222 Da	-222 Da	Fmoc Loss. Reaction too basic or too long.	Reduce reaction time. Ensure PhSiH3 is used (neutral) vs Morpholine (basic).

Note on Adducts: The +40 Da peak corresponds to the replacement of a proton (

) with an Allyl group ( , mass 41). Net change: +40 Da. This is a critical signature of scavenger failure .

References

• Biotage. (2023).[7][8][9] Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium? Biotage Blog. [Link]

• University of Delaware. (2021).[10] Alloc Protecting Group Removal Protocol. [Link]

• Royal Society of Chemistry. (2020). Supporting Information: Alloc/Allyl deprotection on the resin. RSC. [Link]

Sources

• 1. Fmoc-Lys(Alloc)-OH Novabiochem 146982-27-6 [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. Fmoc-L-Lys(Alloc)-OH | Matrix Innovation [matrix-innovation.com]
• 4. WO2017114191A1 - Method for preparing sermaglutide - Google Patents [patents.google.com]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rsc.org [rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. biotage.com [biotage.com]
• 10. Alloc-Lys(Fmoc)-OH | C25H28N2O6 | CID 10950465 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Palladium Catalysts for Alloc Group Removal: A Comparative Analysis

In the intricate world of peptide synthesis and drug development, the strategic use of protecting groups is paramount to achieving desired molecular architectures. The allyloxycarbonyl (Alloc) group stands out as a versatile tool for the protection of amines, offering a unique deprotection strategy that is orthogonal to many commonly used acid- and base-labile protecting groups.[1][2] This orthogonality is crucial for the synthesis of complex peptides, such as those that are cyclic or branched.[2][3] The removal of the Alloc group is most commonly and efficiently achieved through palladium-catalyzed reactions.[1][4]

This guide provides an in-depth comparison of various palladium catalysts used for Alloc group removal, offering insights into their mechanisms, performance, and practical considerations. We will delve into experimental data and provide detailed protocols to assist researchers in selecting the optimal catalyst system for their specific needs.

The Mechanism of Palladium-Catalyzed Alloc Deprotection

The removal of the Alloc group proceeds via a palladium(0)-catalyzed allylic cleavage, often referred to as the Tsuji-Trost reaction.[5] The catalytic cycle can be summarized in three key steps:

• Oxidative Addition: A palladium(0) species, typically generated in situ from a palladium precursor, undergoes oxidative addition to the allyl group of the Alloc-protected amine. This forms a η³-allyl palladium(II) complex.[4]

• Ligand Dissociation: The carbamate leaving group departs from the palladium complex.[4]

• Nucleophilic Attack & Reductive Elimination: A nucleophilic scavenger attacks the allyl group, leading to the formation of an allylated scavenger byproduct and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[4][5] The deprotected amine is released upon decarboxylation of the resulting carbamic acid.[4]

Caption: General catalytic cycle for palladium-mediated Alloc group removal.

The choice of both the palladium catalyst and the scavenger is critical for the efficiency and cleanliness of the deprotection reaction. An ineffective scavenger can lead to undesired side reactions, such as the re-alkylation of the deprotected amine by the allyl cation.[6]

Comparison of Common Palladium Catalysts

While several palladium sources can be used for Alloc deprotection, two of the most frequently employed are Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).

Catalyst	Common Name	Key Characteristics	Advantages	Disadvantages
Pd(PPh₃)₄	Tetrakis	A pale yellow, air-sensitive solid. It is a source of Pd(0).	Widely used and well-documented.[7] Effective for both in-solution and on-resin deprotections.[8][9]	Air-sensitive, requiring careful handling and storage.[6][10] Can lead to palladium contamination in the final product.[3]
Pd₂(dba)₃	A dark purple, relatively air-stable solid. It is a source of Pd(0) upon ligand exchange.	More air-stable than Pd(PPh₃)₄. Often used in combination with a phosphine ligand.	Requires a ligand for optimal activity. Can also lead to palladium contamination.
Pd(PPh₃)₂Cl₂	An air-stable, yellow crystalline solid. It is a Pd(II) precatalyst.	Air-stable and easier to handle than Pd(0) sources.[10] Can be highly effective in specific protocols.[10]	Requires in situ reduction to the active Pd(0) species.

Table 1: Comparison of commonly used palladium catalysts for Alloc deprotection.

The Crucial Role of Scavengers

The scavenger's role is to trap the electrophilic η³-allyl palladium intermediate, preventing side reactions and facilitating the regeneration of the active Pd(0) catalyst. The choice of scavenger can significantly impact the reaction's outcome.

Scavenger	Key Characteristics	Advantages	Disadvantages
Phenylsilane (PhSiH₃)	A versatile hydride donor.	Widely used and generally effective in preventing side reactions.[5][9]	Can sometimes be less effective than other scavengers, leading to incomplete reactions or side products.[8]
Dimethylamine-borane complex (Me₂NH·BH₃)	A mild reducing agent.	Reported to be highly effective, leading to quantitative removal of the Alloc group and preventing re-alkylation.[8]
Morpholine	A cyclic secondary amine.	A common and effective nucleophilic scavenger.	May be less efficient than Me₂NH·BH₃ in some cases.[8]
Triethylsilane (TES-H)	A hydride donor.	Used in combination with other reagents in optimized protocols.[10]

Table 2: Comparison of common scavengers for Alloc deprotection.

For the deprotection of secondary amines, the dimethylamine-borane complex has been reported to be superior to morpholine and phenylsilane.[6][8]

Experimental Protocols

The following are representative protocols for Alloc group removal. Researchers should optimize conditions for their specific substrates.

Protocol 1: In-Solution Alloc Deprotection using Pd(PPh₃)₄ and Phenylsilane

This protocol is a widely used method for Alloc deprotection in solution-phase synthesis.[1][4]

Materials:

• Alloc-protected amine (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄; 0.05 - 0.1 equiv)

• Phenylsilane (PhSiH₃; 10-20 equiv)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the Alloc-protected amine in anhydrous CH₂Cl₂ under an inert atmosphere.

• Add phenylsilane to the solution.

• Add Pd(PPh₃)₄ and stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS. Deprotection is typically complete within 30-60 minutes.[1]

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography.

Protocol 2: On-Resin Alloc Deprotection using Pd(PPh₃)₄ and Phenylsilane

This protocol is adapted for solid-phase peptide synthesis (SPPS).[3][5][9]

Caption: Experimental workflow for on-resin Alloc deprotection.

Materials:

• Alloc-protected peptide on resin (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄; 0.1-0.25 equiv per Alloc group)[6]

• Phenylsilane (PhSiH₃; 10-20 equiv)[5]

• Dichloromethane (DCM)

• Methanol (MeOH)

Procedure:

• Swell the resin-bound peptide in DCM for 30 minutes.[3]

• Prepare a solution of Pd(PPh₃)₄ and phenylsilane in DCM.

• Add the reagent solution to the swollen resin and agitate gently at room temperature.

• Monitor the reaction progress by taking small aliquots of the resin for cleavage and LC-MS analysis. The reaction is often complete within 30-60 minutes.[3]

• Once the reaction is complete, drain the solution and wash the resin thoroughly with DCM and methanol to remove the catalyst and byproducts.[5] A repeat of the deprotection step may be necessary for complete removal.[5]

• Perform final extensive washes with DCM and methanol.[5]

Troubleshooting Common Issues

Incomplete Deprotection:

• Inactive Catalyst: The Pd(0) catalyst may have oxidized. Use a fresh batch of catalyst or ensure it is handled under strictly inert conditions.[6]

• Insufficient Reagents: Increase the equivalents of the palladium catalyst and/or the scavenger.[6]

• Steric Hindrance: The peptide sequence around the Alloc-protected residue may hinder catalyst access. Increase reaction time or consider gentle heating.[3] Microwave-assisted deprotection can also significantly shorten reaction times.[3]

Side Reactions (e.g., Re-allylation):

• Inefficient Scavenging: The chosen scavenger may not be effectively trapping the allyl cation. Switch to a more efficient scavenger like the dimethylamine-borane complex.[6] Increase the concentration of the scavenger.

Palladium Contamination:

• Residual palladium can be difficult to remove. After cleavage from the resin, consider using a palladium scavenger resin or washing with a solution containing a chelating agent.[3][11]

Conclusion

The palladium-catalyzed removal of the Alloc protecting group is a powerful and versatile tool in modern chemical synthesis. The choice of the palladium catalyst and scavenger system is critical for achieving high efficiency and purity. While the air-sensitive Pd(PPh₃)₄ remains a workhorse, more stable precatalysts are emerging as viable alternatives. A thorough understanding of the reaction mechanism and careful optimization of the reaction conditions, including the strategic selection of a scavenger, will enable researchers to successfully implement this important deprotection strategy in their synthetic endeavors.

References

• CDN. (n.d.). Alloc Protecting Group Removal Protocol. Retrieved from [Link]

• ResearchGate. (2024, December 13). Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. Retrieved from [Link]

• Napier, P., Bakas, N., Bhat, A., & Noncovich, A. (n.d.). An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. DOI: 10.1021/acs.joc.3c02621. Retrieved from [Link]

• Total Synthesis. (2025, July 27). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. Retrieved from [Link]

• CEM Corporation. (n.d.). Automated Orthogonal Deprotection of Glu(OAllyl) and Peptide Stapling via Lactamization. Retrieved from [Link]

• Ascensus Specialties. (n.d.). Tetrakis(triphenylphosphine) palladium (0). Retrieved from [Link]

• ACS Publications. (2024, December 13). Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. The Journal of Organic Chemistry. Retrieved from [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1144 - Removal of Allyl-based Protecting Groups; Aloc and Allyl Esters. Retrieved from [Link]

• CEM Corporation. (2025). Automated Orthogonal Deprotection of Glu(OAllyl) and Peptide Stapling via Lactamization. Retrieved from [Link]

• Biotage. (2023, January 30). Using microwave heating to expedite your allyl ester or alloc deprotection. Retrieved from [Link]

• DiVA portal. (2019, October 20). Design and Synthesis of Macrocyclic Peptides as Potential Inhibitors of Lysine-Specific Demethylase 1. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Nα-Alloc temporary protection in solid-phase peptide synthesis. The use of amine–borane complexes as allyl group scavengers. RSC Publishing. Retrieved from [Link]

• Infoscience. (1995). Palladium catalyzed reductive deprotection of alloc: Transprotection and peptide bond formation. Tetrahedron Letters. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• ResearchGate. (n.d.). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Retrieved from [Link]

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A Comparative Guide to the Stability of Alloc-Protected Peptides in Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a cornerstone of successful Solid-Phase Peptide Synthesis (SPPS). The allyloxycarbonyl (Alloc) protecting group offers a unique orthogonal strategy, enabling the synthesis of complex peptides, including branched and cyclic structures, through its distinct deprotection mechanism.[1][2] This guide provides an in-depth analysis of the stability of Alloc-protected peptides under various SPPS conditions, offering a comparative perspective against other common protecting groups and is supported by experimental data and established protocols.

The utility of the Alloc group stems from its stability to the acidic and basic conditions typically used for the removal of tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) groups, respectively.[3] This orthogonality is paramount for the selective deprotection and modification of amino acid side chains while the peptide remains anchored to the solid support.[1]

The Principle of Orthogonal Protection in SPPS

Successful peptide synthesis hinges on the concept of "orthogonal" protection, where different protecting groups can be removed under distinct conditions without affecting others.[4] The two predominant strategies in SPPS are the Boc/Bzl and Fmoc/tBu approaches.[5][6] In the Fmoc/tBu strategy, the temporary Nα-Fmoc group is removed by a base (e.g., piperidine), while the permanent side-chain protecting groups (e.g., tBu, Trt) are cleaved with a strong acid (e.g., trifluoroacetic acid, TFA) at the end of the synthesis.[7][8] The Alloc group introduces a third dimension of orthogonality, as it is selectively removed by a palladium(0) catalyst in the presence of a scavenger.[9]

Experimental Design: Stability Analysis of Alloc-Protected Peptides

To objectively evaluate the stability of the Alloc group, a series of experiments can be designed to expose an Alloc-protected model peptide to various conditions commonly encountered in SPPS.

Model Peptide Sequence: Ac-Tyr(tBu)-Gly-Gly-Phe-Lys(Alloc)-NH-Resin

This sequence is chosen to include an acid-labile side-chain protecting group (tBu on Tyr) to simultaneously assess the stability of other protecting groups under Alloc deprotection conditions.

Experimental Workflow

The following diagram illustrates the workflow for assessing the stability of the Alloc-protected model peptide under different deprotection and cleavage conditions.

Caption: Experimental workflow for stability analysis of Alloc-protected peptides.

Comparative Stability Data

The stability of the Alloc group is evaluated by exposing the resin-bound model peptide to various reagents and quantifying the percentage of intact Alloc-Lys after treatment, followed by cleavage and LC-MS analysis.

Condition ID	Reagent/Condition	Treatment Time	Temperature	% Intact Alloc-Lys (Expected)	Observations
A	20% Piperidine in DMF	2 hours	Room Temp.	>99%	Alloc group is stable to standard Fmoc deprotection conditions.
B	50% TFA in DCM	2 hours	Room Temp.	>99%	Alloc group is stable to conditions used for Boc deprotection.
C	2% Hydrazine in DMF	2 hours	Room Temp.	~95%	Potential for partial reduction of the allyl group, which can be mitigated by adding allyl alcohol.
D	1% TFA in DCM	30 minutes	Room Temp.	>99%	Alloc group is stable to mild acid conditions used for cleavage from hyper-acid sensitive resins.[6]
E	Standard Coupling (HBTU/DIEA)	2 hours	Room Temp.	>99%	No significant degradation observed under standard coupling conditions.

Protocols for Alloc Deprotection

Standard Palladium(0)-Catalyzed Deprotection

This is the most common method for removing the Alloc group.[10] The mechanism involves the formation of a π-allyl palladium complex, followed by nucleophilic attack by a scavenger.[10]

Reagents:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), 0.2-0.35 equivalents.[10][11]

• Scavenger: Phenylsilane (PhSiH₃), 20 equivalents.[10][11]

• Solvent: Dichloromethane (DCM) or a mixture of DMF/DCM.[10][12]

Procedure:

• Swell the Alloc-protected peptide-resin in the chosen solvent.

• Prepare a solution of Pd(PPh₃)₄ and PhSiH₃ in the solvent.

• Add the solution to the resin and agitate for 20-30 minutes at room temperature.[11]

• Repeat the deprotection cycle if necessary.

• Thoroughly wash the resin with DCM and DMF to remove the catalyst and byproducts.[12]

Mechanism of Palladium-Catalyzed Alloc Deprotection

Caption: Simplified mechanism of Pd(0)-catalyzed Alloc deprotection.

Metal-Free Alloc Deprotection

Recent advancements have introduced metal-free alternatives for Alloc removal, addressing concerns about palladium contamination.[13]

Reagents:

• Iodine (I₂)

• Water (H₂O)

• Solvent: PolarClean (PC) / Ethyl Acetate (EtOAc)[13]

Procedure:

• Swell the Alloc-protected peptide-resin in the PC/EtOAc solvent mixture.

• Add water and iodine to the suspension.

• Heat the reaction to approximately 50°C for 1-2 hours.[1]

• Wash the resin thoroughly with the solvent to remove excess reagents.

Potential Side Reactions and Troubleshooting

While the Alloc group is generally stable and its deprotection is efficient, some side reactions can occur.[14][15]

• Incomplete Deprotection: This can be caused by catalyst deactivation or steric hindrance from the surrounding peptide sequence.[16] Increasing the reaction time or repeating the deprotection cycle can often resolve this issue.

• Palladium Contamination: Residual palladium can interfere with subsequent reactions or biological assays.[16] Thorough washing of the resin after deprotection is crucial. Washing with a solution of sodium N,N-diethyldithiocarbamate can help chelate and remove residual palladium.[9]

• Allylation of the Deprotected Amine: In the absence of an efficient scavenger, the liberated allyl group can react with the newly deprotected amine.[9] Phenylsilane is an effective scavenger that minimizes this side reaction.[10]

• Racemization: While generally low, racemization can be a concern, especially with sensitive amino acids.[13] One-pot Alloc removal and coupling protocols have been developed to minimize this risk.[13]

Conclusion

The allyloxycarbonyl (Alloc) protecting group is a robust and versatile tool in the repertoire of peptide chemists. Its stability to both acidic and basic conditions, combined with its selective removal under mild, palladium-catalyzed or metal-free conditions, provides a critical level of orthogonality for the synthesis of complex peptides.[1][3] While potential side reactions exist, a thorough understanding of the deprotection mechanism and adherence to optimized protocols can mitigate these issues. The development of metal-free deprotection methods further enhances the appeal of the Alloc group for sustainable and high-purity peptide manufacturing.[13]

References

• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Current Opinion in Chemical Biology, 4(3), 211-221.

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis. Retrieved from [Link]

• Góngora-Benítez, M., et al. (2014). Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. Molecules, 19(8), 11995-12028.
• Karas, J., et al. (2023). Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling. Organic Letters, 25(11), 1864–1869.
• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Liskamp, R. M. J., et al. (2016). A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. PMC.

• Peptide Synthesis and Drug Discovery Core. (n.d.). Alloc Protecting Group Removal Protocol. Retrieved from [Link]

• Albericio, F., & Isidro-Llobet, A. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(5), 2455–2504.
• Fields, G. B. (2009). Amino Acid-Protecting Groups. Chemical Reviews.
• El-Faham, A., & Albericio, F. (2010). Oxime Carbonates: Novel Reagents for the Introduction of Fmoc and Alloc Protecting Groups, Free of Side Reactions. European Journal of Organic Chemistry, 2010(17), 3275-3279.
• Jabeen, A., et al. (2018). Side reactions in peptide synthesis: An overview. Bibliomed.
• Wang, P., & Chen, Y. (2001). Side reactions in solid-phase peptide synthesis and their applications. Journal of Peptide Research, 58(5), 345-353.

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Safety & Regulatory Compliance

Mastering Safety: A Comprehensive Guide to Handling Fmoc-Lys-Oall

In the landscape of peptide synthesis, the precision of your research is paramount. Equally critical is the safety and integrity of your laboratory environment. This guide provides an in-depth, procedural framework for the safe handling of Fmoc-Lys-Oall (Nα-Fmoc-Nε-allyloxycarbonyl-L-lysine), a key building block for drug development professionals. As your Senior Application Scientist, my objective is to equip you with not just a protocol, but a deep understanding of the "why" behind each step, ensuring a self-validating system of safety and efficiency.

Understanding the Compound: Hazard Profile of Fmoc-Lys-Oall

Fmoc-Lys-Oall is a derivative of the amino acid lysine, widely utilized in solid-phase peptide synthesis.[1][2] While many safety data sheets (SDS) do not classify this compound as a hazardous substance under Regulation (EC) No. 1272/2008 or the US OSHA Hazard Communication Standard 2024, it is crucial to adopt a conservative approach to its handling.[3][4][5] Some sources indicate that it may cause skin, eye, and respiratory irritation.[6] Therefore, treating Fmoc-Lys-Oall with the same respect as a potentially hazardous chemical is a cornerstone of good laboratory practice. The primary risks are associated with the inhalation of its powder form and direct contact with skin and eyes.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable. The following table outlines the minimum required PPE for handling Fmoc-Lys-Oall, with specifications grounded in established safety standards.

PPE Category	Item	Specification	Rationale
Eye/Face Protection	Safety Glasses	Conforming to EN166 or NIOSH approved, with side-shields.[4]	Protects against accidental splashes and airborne particles entering the eyes.
Skin Protection	Chemically Resistant Gloves	Nitrile gloves are a suitable choice. Inspect for tears or holes before each use.[7]	Prevents direct skin contact with the chemical. Proper glove removal technique is essential to avoid contaminating your hands.[4]
Laboratory Coat	A standard, fully buttoned lab coat.[7]	Protects skin and personal clothing from spills and contamination.
Respiratory Protection	Dust Mask/Respirator	Type N95 (US) or type P1 (EN 143) dust masks are recommended when handling large quantities or when dust formation is likely.[8]	Minimizes the inhalation of fine particles of the compound.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential for minimizing exposure and ensuring the integrity of your experiment.

Preparation and Engineering Controls

• Ventilation is Key: All weighing and handling of solid Fmoc-Lys-Oall should be conducted in a certified chemical fume hood or a ventilated balance enclosure.[7][9] This engineering control is your primary method for minimizing inhalation risk.

• Gather and Inspect: Before handling the compound, ensure all necessary PPE is readily available and in good condition.[9] Prepare all required equipment, such as spatulas and weighing papers, within the fume hood.

• Know Your Emergency Plan: Locate the nearest eyewash station and safety shower before you begin work.

Handling the Solid Compound

• Avoid Dust Formation: Handle the powder gently to prevent it from becoming airborne.[4] If possible, use pre-weighed amounts or prepare solutions in a fume hood.

• Direct Contact is Prohibited: Use appropriate tools, such as a clean spatula, to transfer the solid. Never use your hands, even with gloves.

• Container Management: Keep the container of Fmoc-Lys-Oall tightly closed when not in use to prevent contamination and moisture absorption.[4]

Storage

• Controlled Environment: Store the compound in a cool, dry, and well-ventilated area.[4] The recommended storage temperature is between 2-8°C.[10]

• Clear Labeling: Ensure the container is clearly labeled with the chemical name and any relevant hazard warnings.

• Segregation: Store Fmoc-Lys-Oall away from incompatible materials, such as strong oxidizing agents.[7]

Spill and Emergency Procedures

In the event of a spill, a calm and methodical response is crucial.

Small Spill Cleanup Protocol

• Restrict Access: Cordon off the affected area to prevent cross-contamination.

• Don Appropriate PPE: At a minimum, wear the PPE outlined in the table above.

• Contain the Spill: Gently sweep up the solid material, taking care to avoid creating dust.[3]

• Collect the Waste: Place the spilled material and any contaminated cleaning supplies (e.g., weighing paper, wipes) into a clearly labeled, sealed container for hazardous waste.[3]

• Decontaminate the Area: Wipe down the spill area with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

• Dispose of Waste: Dispose of the sealed waste container according to your institution's hazardous waste disposal procedures.

The following diagram illustrates the logical flow for responding to a chemical spill of Fmoc-Lys-Oall.

Caption: Workflow for the safe response to a Fmoc-Lys-Oall spill.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle.

• Unused Product: Offer surplus and non-recyclable Fmoc-Lys-Oall to a licensed disposal company.[3] Do not attempt to dispose of it down the drain.[4]

• Contaminated Materials: All disposable materials that have come into contact with the compound, including gloves, weighing papers, and pipette tips, should be collected in a designated hazardous waste container.[7]

• Liquid Waste: Solutions containing Fmoc-Lys-Oall and other solvents from the synthesis process should be collected in a labeled, sealed container for liquid chemical waste.[7] Ensure that you are not mixing incompatible waste streams.

First Aid Measures

In the event of exposure, immediate action is required.

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration and seek immediate medical attention.[4]

• Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[4]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[4]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse their mouth with water and seek medical attention.[4]

By integrating these safety protocols into your daily laboratory operations, you are not only protecting yourself and your colleagues but also ensuring the quality and reproducibility of your research.

References

• CEM Corporation. (2020). SAFETY DATA SHEET Fmoc-Lys(Alloc)-OH.

• CEM Corporation. (n.d.). Fmoc-Lys(Alloc)-OH. Retrieved from [Link]

• PolyStar Containment. (n.d.). Understanding OSHA Chemical Storage Requirements. Retrieved from [Link]

• AAPPTec. (2021). Safety Data Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• CEM Corporation. (2020). SAFETY DATA SHEET 20 Amino Acid Kit.

• University of California, Santa Barbara, Department of Chemistry and Biochemistry. (n.d.). Flame Resistant PPE. Retrieved from [Link]

• Capital Resin Corporation. (2022, June 10). The OSHA Chemical Storage Requirements. Retrieved from [Link]

• University of British Columbia. (2021). 3. Personal Protective Equipment. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, October 5). OSHA Chemical Hazards And Communication. StatPearls. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Lys(Alloc)-OH. Retrieved from [Link]

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